1,1-Diethoxypropane-d10

Core Science & Biosynthesis

Technical Guide: Core Chemical Properties of 1,1-Diethoxypropane-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical and physical properties of 1,1-Diethoxypropane-d10. The information is intended for researchers, scientists, and professionals in drug development who may use this isotopically labeled compound as an internal standard, tracer, or in other analytical applications. This document summarizes key quantitative data, outlines a plausible experimental protocol for its synthesis, and provides visualizations to clarify the process.

Physicochemical Properties

1,1-Diethoxypropane-d10 is the deuterated isotopologue of 1,1-diethoxypropane, where the ten hydrogen atoms on the two ethoxy groups have been replaced with deuterium (B1214612). This isotopic substitution leads to a higher molecular weight compared to the parent compound. Below is a summary of its key chemical properties, with a comparison to its non-deuterated counterpart for reference.

Table 1: General Chemical Properties

Property	1,1-Diethoxypropane-d10	1,1-Diethoxypropane (Non-deuterated)
Molecular Formula	C7H6D10O2[1]	C7H16O2[2][3][4]
Molecular Weight	142.26 g/mol [1]	132.20 g/mol [2][5]
Synonyms	-	Propionaldehyde diethyl acetal (B89532), Propanal diethyl acetal[2][3]
CAS Number	Not specified	4744-08-5[2][3][4]

Table 2: Physical Properties of 1,1-Diethoxypropane (Non-deuterated)

Property	Value
Boiling Point	122.8 - 124 °C[4]
Density	0.823 - 0.841 g/cm³[3][4]
Refractive Index (n20/D)	1.386 - 1.389[4]
Flash Point	12.8 °C[4]
Vapor Pressure	16.5 mmHg at 25°C[4]
Solubility	Soluble in ethanol[5]
XLogP3-AA	1.7[5]

Proposed Synthesis Protocol

A specific, peer-reviewed synthesis protocol for 1,1-Diethoxypropane-d10 is not widely published. However, a plausible route is through the acid-catalyzed acetalization of propanal with deuterated ethanol (B145695) (Ethanol-d6). The following is a representative experimental protocol adapted from standard organic synthesis procedures for acetal formation.

Reaction: Propanal + 2 Ethanol-d6 → 1,1-Diethoxypropane-d10 + H2O

Materials:

• Propanal (1.0 eq)

• Ethanol-d6 (CD3CD2OD) (2.5 eq)

• Anhydrous Toluene (B28343)

• Catalytic amount of p-Toluenesulfonic acid (p-TSA) (0.01 eq)

• Anhydrous sodium sulfate

• Saturated sodium bicarbonate solution

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus, reflux condenser, and magnetic stir bar, add propanal and a sufficient volume of anhydrous toluene.

• Add Ethanol-d6 (2.5 equivalents) to the flask.

• Add a catalytic amount of p-toluenesulfonic acid.

• Heat the mixture to reflux. Water produced during the reaction will be azeotropically removed and collected in the Dean-Stark trap.

• Monitor the reaction progress by observing the amount of water collected. The reaction is complete when no more water is formed.

• Cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter.

• Remove the toluene solvent using a rotary evaporator.

• Purify the crude product by fractional distillation under atmospheric pressure to obtain pure 1,1-Diethoxypropane-d10.

Characterization: The final product should be characterized by NMR (¹H and ¹³C) and mass spectrometry to confirm its identity and isotopic purity.

Visualized Synthesis Workflow

The following diagram illustrates the proposed synthesis workflow for 1,1-Diethoxypropane-d10.

Caption: Proposed synthesis workflow for 1,1-Diethoxypropane-d10.

Applications in Research

1,1-Diethoxypropane-d10 is primarily utilized in research and development settings that require stable isotope-labeled internal standards for quantitative analysis.[1] Its key applications include:

• Internal Standard: In analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), where it can be used for accurate quantification of its non-deuterated analog in complex matrices.[1]

• Metabolic Tracer: The deuterium labels allow for the tracing of the molecule's metabolic fate in biological systems.[1]

• Mechanistic Studies: Can be used in studies to understand reaction mechanisms where the ethoxy group is involved.

Safety and Handling

The non-deuterated form, 1,1-diethoxypropane, is a highly flammable liquid and vapor. Appropriate safety precautions, such as working in a well-ventilated fume hood and avoiding ignition sources, should be taken. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Propane, 1,1-diethoxy- (CAS 4744-08-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. Propane, 1,1-diethoxy- [webbook.nist.gov]
• 4. 1,1-Diethoxypropane｜lookchem [lookchem.com]
• 5. scent.vn [scent.vn]

1,1-Diethoxypropane-d10 physical characteristics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of 1,1-Diethoxypropane-d10. Due to the limited availability of experimental data for the deuterated species, this guide presents the known physical properties of its non-deuterated analogue, 1,1-Diethoxypropane (CAS: 4744-08-5), and provides calculated values for the deuterated form where applicable. The primary application of 1,1-Diethoxypropane-d10 is as an internal standard in quantitative analysis by mass spectrometry.

Core Physical and Chemical Properties

The replacement of ten hydrogen atoms with deuterium (B1214612) significantly increases the molecular weight of 1,1-Diethoxypropane-d10, which is its key feature for use as an internal standard. Other physical properties such as boiling point, density, and refractive index are expected to be very similar to the non-deuterated form.

Property	1,1-Diethoxypropane (Non-Deuterated)	1,1-Diethoxypropane-d10 (Deuterated)
Chemical Formula	C₇H₁₆O₂	C₇H₆D₁₀O₂
Molecular Weight	132.20 g/mol [1][2][3][4]	142.26 g/mol (Calculated)
CAS Number	4744-08-5[1][3][4]	Not available
Appearance	Colorless liquid	Colorless liquid (Expected)
Boiling Point	122.8 - 124 °C at 760 mmHg[2][5]	Similar to non-deuterated form (Expected)
Density	0.823 - 0.841 g/cm³[2][5]	Similar to non-deuterated form (Expected)
Refractive Index (n20/D)	1.389 (lit.)[5]	Similar to non-deuterated form (Expected)
Flash Point	12.8 °C[5]	Similar to non-deuterated form (Expected)
Solubility	Soluble in ethanol (B145695) and methanol (B129727).[6]	Soluble in ethanol and methanol (Expected)
Vapor Pressure	16.5 mmHg at 25°C[5]	Similar to non-deuterated form (Expected)

Spectroscopic Information

Experimental Protocols

General Synthesis of 1,1-Diethoxypropane-d10

1,1-Diethoxypropane-d10 can be synthesized via the acid-catalyzed reaction of propanal with deuterated ethanol (ethanol-d6, CD₃CD₂OH). This is a standard acetal (B89532) formation reaction.[1][5][7]

Reaction:

CH₃CH₂CHO + 2 CD₃CD₂OH --[H⁺]--> CH₃CH₂CH(OCD₂CD₃)₂ + H₂O

Materials:

• Propanal

• Ethanol-d6 (CD₃CD₂OH)

• Anhydrous acid catalyst (e.g., p-toluenesulfonic acid or a strong acidic resin)

• Anhydrous solvent (e.g., toluene (B28343) or dichloromethane)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• To a solution of propanal in the anhydrous solvent, add a stoichiometric excess (at least 2 equivalents) of ethanol-d6.

• Add a catalytic amount of the acid catalyst.

• The reaction mixture is heated to reflux. Water is removed as it is formed, typically using a Dean-Stark apparatus, to drive the equilibrium towards the acetal product.[8]

• The reaction progress is monitored by a suitable technique (e.g., GC or TLC).

• Upon completion, the reaction is cooled, and the acid catalyst is neutralized with a weak base (e.g., sodium bicarbonate solution).

• The organic layer is separated, washed with water and brine, and then dried over an anhydrous drying agent.

• The solvent is removed under reduced pressure, and the crude product is purified by distillation to yield 1,1-Diethoxypropane-d10.

Use as an Internal Standard in Quantitative Analysis

Deuterated compounds are ideal internal standards for mass spectrometry-based quantification as they have nearly identical chemical and physical properties to their non-deuterated counterparts, but are distinguishable by their mass.[2][9][10][11]

Procedure:

• A known amount of 1,1-Diethoxypropane-d10 (the internal standard) is added to the sample containing the analyte of interest (1,1-Diethoxypropane).

• The sample is then processed, which may include extraction, purification, and derivatization steps.

• The processed sample is injected into a gas chromatograph-mass spectrometer (GC-MS) or liquid chromatograph-mass spectrometer (LC-MS).

• The analyte and the internal standard are separated chromatographically and detected by the mass spectrometer.

• The ratio of the analyte signal to the internal standard signal is used to calculate the concentration of the analyte in the original sample. This ratio corrects for variations in sample preparation, injection volume, and instrument response.[9]

Visualizations

Synthesis of 1,1-Diethoxypropane-d10

Caption: General reaction scheme for the synthesis of 1,1-Diethoxypropane-d10.

Workflow for Quantitative Analysis using 1,1-Diethoxypropane-d10 as an Internal Standard

Caption: Use of 1,1-Diethoxypropane-d10 as an internal standard in a typical analytical workflow.

Safety Information

1,1-Diethoxypropane is a highly flammable liquid and vapor.[8][11][12] It should be kept away from heat, sparks, open flames, and hot surfaces.[8][11][12] Handling should be done in a well-ventilated area, and personal protective equipment, including gloves and eye protection, should be worn.[8][11] It is expected that 1,1-Diethoxypropane-d10 shares these hazardous properties.

References

• 1. Formation and Reactions of Acetals - Chemistry Steps [chemistrysteps.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. 1,1-diethoxypropane [stenutz.eu]
• 4. Propane, 1,1-diethoxy- [webbook.nist.gov]
• 5. byjus.com [byjus.com]
• 6. researchgate.net [researchgate.net]
• 7. study.com [study.com]
• 8. Acetal - Wikipedia [en.wikipedia.org]
• 9. texilajournal.com [texilajournal.com]
• 10. benchchem.com [benchchem.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. echemi.com [echemi.com]

An In-depth Technical Guide to the Synthesis and Preparation of 1,1-Diethoxypropane-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed methodology for the synthesis of 1,1-Diethoxypropane-d10. Given the absence of a specific documented synthesis route for this isotopically labeled compound in peer-reviewed literature, this document outlines a robust and chemically sound procedure based on the well-established principles of acid-catalyzed acetal (B89532) formation. The target audience of researchers, scientists, and drug development professionals will find detailed experimental protocols, representative quantitative data, and clear visual diagrams to facilitate the preparation of this deuterated molecule.

1,1-Diethoxypropane-d10, a deuterated analog of 1,1-diethoxypropane, serves as a valuable tool in various research applications, including metabolic studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based quantification. The incorporation of deuterium (B1214612) atoms provides a distinct mass shift, allowing for the differentiation and tracing of the molecule in complex biological matrices.

Core Synthesis Pathway: Acid-Catalyzed Acetal Formation

The most direct and efficient method for the synthesis of 1,1-Diethoxypropane-d10 is the acid-catalyzed reaction of propanal with a deuterated ethanol, specifically ethanol-d6 (B42895) (CD₃CD₂OD). This reaction proceeds through a hemiacetal intermediate to form the stable acetal product. The equilibrium of this reaction is driven towards the product by the removal of deuterated water (D₂O).

The overall reaction is as follows:

CH₃CH₂CHO + 2 CD₃CD₂OD ⇌ CH₃CH₂CH(OCD₂CD₃)₂ + D₂O

Quantitative Data Summary

The following table summarizes representative reaction conditions and expected outcomes for the synthesis of 1,1-Diethoxypropane-d10. These values are based on general principles of acetal formation and may require empirical optimization for specific laboratory settings.

Parameter	Value	Notes
Reactants
Propanal	1.0 eq (e.g., 5.81 g, 0.1 mol)	Should be freshly distilled to remove any polymeric impurities.
Ethanol-d6 (CD₃CD₂OD)	3.0 - 5.0 eq (e.g., 15.6 g, 0.3 mol)	Used in excess to serve as both reactant and solvent, driving the equilibrium towards the product.
Catalyst
p-Toluenesulfonic acid (PTSA)	0.01 - 0.05 eq (e.g., 0.19 g, 0.001 mol)	A common, effective, and easily handled acid catalyst. Anhydrous HCl or H₂SO₄ can also be used.[1]
Reaction Conditions
Temperature	Reflux (approx. 80-90 °C)	Depends on the boiling point of the ethanol-d6.
Reaction Time	4 - 8 hours	Progress should be monitored by GC-MS or TLC.
Atmosphere	Inert (Nitrogen or Argon)	To prevent oxidation of the aldehyde and hydrolysis of the product.
Work-up & Purification
Quenching Agent	Saturated aq. NaHCO₃ solution	To neutralize the acid catalyst.
Extraction Solvent	Diethyl ether or Dichloromethane
Drying Agent	Anhydrous MgSO₄ or Na₂SO₄	To remove residual water.
Purification Method	Fractional Distillation	To isolate the pure product from excess ethanol-d6 and any byproducts.
Expected Outcome
Theoretical Yield	14.23 g (for 0.1 mol scale)	Based on propanal as the limiting reagent.
Expected Practical Yield	70 - 85%	Dependent on the efficiency of water removal and purification.
Isotopic Purity	> 98%	Dependent on the isotopic purity of the starting ethanol-d6.

Experimental Protocol

This section provides a detailed methodology for the synthesis of 1,1-Diethoxypropane-d10.

Materials and Equipment:

• Round-bottom flask (250 mL)

• Dean-Stark apparatus or a flask equipped with molecular sieves

• Reflux condenser

• Magnetic stirrer and heating mantle

• Dropping funnel

• Separatory funnel

• Standard laboratory glassware for work-up and distillation

• Rotary evaporator

• Propanal (freshly distilled)

• Ethanol-d6 (CD₃CD₂OD)

• p-Toluenesulfonic acid (PTSA) monohydrate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Diethyl ether (anhydrous)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Reaction Setup:

  • Set up a 250 mL round-bottom flask with a magnetic stir bar, a Dean-Stark apparatus, and a reflux condenser under an inert atmosphere (e.g., nitrogen).

  • To the flask, add ethanol-d6 (3.0 eq) and p-toluenesulfonic acid (0.02 eq).

  • In a separate flask, dissolve freshly distilled propanal (1.0 eq) in a small amount of ethanol-d6.

• Reaction Execution:

  • Heat the ethanol-d6 and catalyst mixture to a gentle reflux.

  • Add the propanal solution dropwise to the refluxing mixture over 30 minutes.

  • Continue to heat the reaction at reflux for 4-8 hours. The progress of the reaction can be monitored by the collection of deuterated water in the Dean-Stark trap or by analyzing aliquots via GC-MS.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Carefully neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the evolution of gas ceases.

  • Remove the excess ethanol-d6 under reduced pressure using a rotary evaporator.

  • To the remaining residue, add diethyl ether (100 mL) and deionized water (50 mL).

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers and wash with brine (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator.

• Purification:

  • Purify the crude product by fractional distillation under atmospheric pressure to obtain pure 1,1-Diethoxypropane-d10 as a colorless liquid.

Characterization:

The identity and purity of the synthesized 1,1-Diethoxypropane-d10 should be confirmed by spectroscopic methods such as:

• ¹H NMR: To confirm the absence of signals corresponding to the ethoxy protons.

• ²H (Deuterium) NMR: To confirm the presence and location of deuterium atoms.

• ¹³C NMR: To confirm the carbon skeleton.

• Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment.

Visualizations

Reaction Mechanism and Workflow

The following diagrams illustrate the key pathways and processes involved in the synthesis of 1,1-Diethoxypropane-d10.

Caption: Synthetic workflow for 1,1-Diethoxypropane-d10.

Caption: Mechanism of acid-catalyzed acetal formation.

References

• 1. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to 1,1-Diethoxypropane-d10: Identifiers, Properties, and Synthetic Considerations

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Diethoxypropane-d10, a deuterated isotopologue of 1,1-Diethoxypropane. Due to the limited availability of specific data for the deuterated form, this document also includes detailed information for the non-deuterated compound (CAS 4744-08-5) as a foundational reference. The guide covers chemical identifiers, physicochemical properties, and proposes a logical synthetic pathway for 1,1-Diethoxypropane-d10.

Introduction to Deuterated Compounds in Research

Deuterated compounds, where one or more hydrogen atoms are replaced by their heavier isotope, deuterium, are invaluable tools in pharmaceutical research and development. This isotopic substitution can lead to significant changes in the metabolic fate of a drug molecule, often resulting in improved metabolic stability, a longer biological half-life, and reduced formation of toxic metabolites.[1] These characteristics make deuterated compounds highly valuable for enhancing the pharmacokinetic profiles of therapeutic agents. Furthermore, their distinct spectroscopic properties make them essential as internal standards in analytical techniques such as NMR and mass spectrometry.

Identifiers and Chemical Properties

Table 1: Chemical Identifiers for 1,1-Diethoxypropane

Identifier	Value	Source
CAS Number	4744-08-5	--INVALID-LINK--[3], --INVALID-LINK--[4][5], --INVALID-LINK--[6], --INVALID-LINK--[7], --INVALID-LINK--[8]
Molecular Formula	C7H16O2	--INVALID-LINK--[3], --INVALID-LINK--[4][5], --INVALID-LINK--[6], --INVALID-LINK--[7], --INVALID-LINK--[8]
Molecular Weight	132.20 g/mol	--INVALID-LINK--[3], --INVALID-LINK--[4][5], --INVALID-LINK--[6], --INVALID-LINK--[7], --INVALID-LINK--[8]
IUPAC Name	1,1-diethoxypropane	--INVALID-LINK--[3]
Synonyms	Propionaldehyde (B47417) diethyl acetal (B89532), Propanal diethyl acetal	--INVALID-LINK--[3], --INVALID-LINK--[4][5], --INVALID-LINK--[6], --INVALID-LINK--[8]
InChI Key	MBNMGGKBGCIEGF-UHFFFAOYSA-N	--INVALID-LINK--[3], --INVALID-LINK--[4][5], --INVALID-LINK--[7]
SMILES	CCOC(CC)OCC	--INVALID-LINK--[3], --INVALID-LINK--[7], --INVALID-LINK--[8]

Table 2: Physicochemical Properties of 1,1-Diethoxypropane

Property	Value	Source
Boiling Point	123-125 °C	--INVALID-LINK--[6]
Density	0.825 g/mL at 25 °C	--INVALID-LINK--[6]
Refractive Index	1.389	--INVALID-LINK--[6]
Flash Point	13 °C	--INVALID-LINK--[9]
Vapor Pressure	16.5 mmHg at 25°C	--INVALID-LINK--[6]

For 1,1-Diethoxypropane-d10, the molecular weight would be approximately 142.26 g/mol , assuming full deuteration of the two ethyl groups and the propane (B168953) backbone. The other physical properties are expected to be very similar to the non-deuterated form.

Experimental Protocols: A Proposed Synthetic Route

Proposed Synthesis of 1,1-Diethoxypropane-d10

Reaction:

Propanal + 2 Ethanol-d6 (B42895) --(Acid Catalyst)--> 1,1-Diethoxypropane-d10 + H2O

Materials:

• Propanal

• Ethanol-d6 (C2D5OD)

• Anhydrous acid catalyst (e.g., p-toluenesulfonic acid or a strong acidic resin)

• Anhydrous solvent (e.g., dichloromethane (B109758) or toluene)

• Drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a Dean-Stark trap, add propanal and a suitable anhydrous solvent.

• Addition of Deuterated Ethanol (B145695): Add a stoichiometric excess (at least 2 equivalents) of ethanol-d6 to the flask.

• Catalysis: Add a catalytic amount of the anhydrous acid catalyst.

• Reaction: Heat the mixture to reflux. The water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap. Monitor the progress of the reaction by observing the amount of water collected.

• Workup: Once the reaction is complete (no more water is collected), cool the mixture to room temperature. Neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Extraction: Separate the organic layer and wash it with water and brine.

• Drying and Purification: Dry the organic layer over an anhydrous drying agent, filter, and remove the solvent under reduced pressure. The crude product can be purified by fractional distillation to obtain pure 1,1-Diethoxypropane-d10.

• Characterization: Confirm the identity and isotopic purity of the product using NMR (¹H and ²H NMR) and mass spectrometry.

Below is a Graphviz diagram illustrating the proposed synthetic workflow.

References

• 1. Deuterated Compounds [simsonpharma.com]
• 2. 1,1-Diethoxypropane-d10 [m.chemicalbook.com]
• 3. Propane, 1,1-diethoxy- | C7H16O2 | CID 20858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Propane, 1,1-diethoxy- [webbook.nist.gov]
• 5. Propane, 1,1-diethoxy- [webbook.nist.gov]
• 6. lookchem.com [lookchem.com]
• 7. 1,1-diethoxypropane [stenutz.eu]
• 8. scent.vn [scent.vn]
• 9. propionaldehyde diethyl acetal, 4744-08-5 [thegoodscentscompany.com]

An In-depth Technical Guide to the Molecular Structure and Applications of 1,1-Diethoxypropane-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Diethoxypropane-d10, a deuterated acetal (B89532) with significant potential in pharmaceutical research and development. While specific experimental data for the deuterated form is limited, this document compiles relevant information from its non-deuterated analogue, 1,1-diethoxypropane, and the broader field of deuterated compounds to offer a thorough understanding of its structure, properties, and potential applications.

Molecular Structure and Properties

1,1-Diethoxypropane-d10 is the deuterated isotopologue of 1,1-diethoxypropane, where ten hydrogen atoms have been replaced by deuterium (B1214612). This substitution imparts unique properties that are valuable in various scientific contexts, particularly in drug metabolism and pharmacokinetic (DMPK) studies.

The molecular structure of 1,1-Diethoxypropane-d10 is depicted below. The deuterium atoms are located on the two ethyl groups and the propyl group.

Caption: Molecular Structure of 1,1-Diethoxypropane-d10

Physicochemical Properties

Property	Value (for 1,1-diethoxypropane)	Reference
Molecular Formula	C7H16O2	[1]
Molecular Weight	132.20 g/mol	[1][2]
CAS Number	4744-08-5	[1][2]
Boiling Point	122-124 °C
Density	0.825 g/mL at 25 °C
Refractive Index	1.391
Flash Point	12.8 °C	[3]
Solubility	Slightly soluble in water. Soluble in ethanol (B145695) and methanol.	[4]

The Role of Deuteration in Drug Development

Deuterated compounds are increasingly utilized in pharmaceutical research to enhance the properties of drug candidates.[5] The substitution of hydrogen with deuterium, a stable isotope, can significantly alter the metabolic fate of a molecule.[6] This is primarily due to the "kinetic isotope effect," where the stronger carbon-deuterium (C-D) bond is broken more slowly by metabolic enzymes, such as cytochrome P450s, compared to a carbon-hydrogen (C-H) bond.[7]

This seemingly minor structural change can lead to several advantages:

• Enhanced Metabolic Stability : Slower metabolism can lead to a longer drug half-life in the body.[5][6]

• Improved Pharmacokinetic Profile : Deuteration can lead to increased drug exposure and potentially allow for less frequent dosing.[8][9]

• Reduced Formation of Toxic Metabolites : By slowing down certain metabolic pathways, the formation of harmful byproducts may be reduced.[8][9]

• Internal Standards : Deuterated compounds are widely used as internal standards in quantitative bioanalysis using mass spectrometry due to their similar chemical properties but distinct mass.[5]

Potential Applications of 1,1-Diethoxypropane-d10

Given its structure as a simple acetal, 1,1-Diethoxypropane-d10 is unlikely to be a therapeutic agent itself. However, it can serve as a valuable tool in drug discovery and development in the following ways:

• Tracer in Metabolic Studies : As a deuterated small molecule, it can be used to study the metabolism of compounds containing acetal moieties.

• Internal Standard : It can be used as a highly reliable internal standard for the quantification of 1,1-diethoxypropane or other similar small molecules in complex biological matrices.

• Building Block for Complex Molecules : It could potentially be used as a deuterated building block in the synthesis of more complex deuterated drug candidates.

Experimental Protocols (Hypothetical)

While specific experimental protocols for 1,1-Diethoxypropane-d10 are not available in the cited literature, the following sections outline generalized procedures for its synthesis and characterization based on standard methods for acetal synthesis and analysis.

Synthesis of 1,1-Diethoxypropane-d10

The synthesis of acetals is typically achieved by the acid-catalyzed reaction of an aldehyde with an alcohol.[10] A variety of catalysts, including transition metals and metal complexes, can also be employed.[11] For the synthesis of 1,1-Diethoxypropane-d10, deuterated starting materials would be required.

Objective: To synthesize 1,1-Diethoxypropane-d10 from propanal-d6 and ethanol-d6.

Materials:

• Propanal-d6

• Ethanol-d6

• Anhydrous acid catalyst (e.g., p-toluenesulfonic acid or a Lewis acid)

• Anhydrous solvent (e.g., toluene (B28343) or dichloromethane)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• To a solution of propanal-d6 in the anhydrous solvent, add a stoichiometric excess (at least 2 equivalents) of ethanol-d6.

• Add a catalytic amount of the anhydrous acid catalyst to the mixture.

• The reaction mixture is stirred at room temperature or gently heated, and the progress is monitored by a suitable technique (e.g., TLC or GC). The formation of water will drive the equilibrium towards the acetal. A Dean-Stark apparatus can be used to remove the water azeotropically if heating.

• Once the reaction is complete, the mixture is cooled to room temperature and washed with a mild aqueous base (e.g., saturated sodium bicarbonate solution) to neutralize the acid catalyst.

• The organic layer is separated, washed with brine, and dried over an anhydrous drying agent.

• The solvent is removed under reduced pressure.

• The crude product is purified by fractional distillation to yield pure 1,1-Diethoxypropane-d10.

Characterization

The structure and purity of the synthesized 1,1-Diethoxypropane-d10 would be confirmed using standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR : Due to the extensive deuteration, the ¹H NMR spectrum would be expected to show very simple signals, primarily from any residual protons and potentially the single proton on the central carbon of the propane (B168953) chain if not deuterated.

• ²H (Deuterium) NMR : This would be the most informative NMR technique, showing signals for the different deuterated positions in the molecule.

• ¹³C NMR : The ¹³C NMR spectrum would confirm the carbon skeleton of the molecule. The coupling between carbon and deuterium (C-D) would result in characteristic splitting patterns.

Mass Spectrometry (MS):

• Mass spectrometry would be used to confirm the molecular weight of 1,1-Diethoxypropane-d10. The molecular ion peak would be expected at m/z corresponding to the mass of C7H6D10O2.

• The fragmentation pattern in the mass spectrum would provide further structural confirmation. Common fragmentation pathways for acetals involve the loss of an alkoxy group.[12][13][14]

Infrared (IR) Spectroscopy:

• The IR spectrum would show characteristic C-O ether stretches. A key feature would be the presence of C-D bond stretching frequencies and the absence of C-H stretches from the deuterated positions.

The following diagram illustrates a generalized workflow for the synthesis and characterization of 1,1-Diethoxypropane-d10.

Caption: Synthesis and Characterization Workflow

Conclusion

1,1-Diethoxypropane-d10 represents a valuable, albeit simple, deuterated molecule for the pharmaceutical and chemical research communities. While it is not a therapeutic agent, its utility as an internal standard, a metabolic tracer, and a potential synthetic building block is significant. The principles of its synthesis and characterization are well-established within the field of organic chemistry. The strategic application of such deuterated compounds continues to be a promising avenue for enhancing the efficiency and success of drug discovery and development programs.[7][15]

References

• 1. Propane, 1,1-diethoxy- | C7H16O2 | CID 20858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,1-diethoxypropane [stenutz.eu]
• 3. propionaldehyde diethyl acetal, 4744-08-5 [thegoodscentscompany.com]
• 4. scent.vn [scent.vn]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 7. benchchem.com [benchchem.com]
• 8. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Formation and Reactions of Acetals - Chemistry Steps [chemistrysteps.com]
• 11. ymerdigital.com [ymerdigital.com]
• 12. Mass spectra of some acetals - Analyst (RSC Publishing) [pubs.rsc.org]
• 13. datapdf.com [datapdf.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Preparation of acetals from aldehydes and alcohols under basic conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to Deuterium Labeling in 1,1-Diethoxypropane-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and application of 1,1-Diethoxypropane-d10, a deuterated analog of 1,1-diethoxypropane. This isotopically labeled compound is a valuable tool in various analytical and research applications, particularly as an internal standard in mass spectrometry-based quantification.

Core Concepts: Deuterium (B1214612) Labeling and its Applications

Deuterium labeling is a technique where one or more hydrogen atoms in a molecule are replaced by their heavier isotope, deuterium (²H or D).[1] This substitution results in a molecule with a higher molecular weight but nearly identical chemical properties to its non-deuterated counterpart.[2] This subtle mass difference is readily detectable by mass spectrometry, making deuterated compounds ideal for use as internal standards in quantitative analyses.[3][4] The use of a deuterated internal standard can significantly improve the accuracy and precision of analytical methods by correcting for variations in sample preparation, injection volume, and instrument response.[5]

Synthesis of 1,1-Diethoxypropane-d10

Proposed Synthetic Pathway:

The synthesis involves the reaction of propanal-d6 with ethanol-d6 (B42895) in the presence of an acid catalyst. Propanal-d6 contains deuterium atoms at all positions of the propyl chain, and ethanol-d6 is fully deuterated. This ensures the final product, 1,1-Diethoxypropane-d10, is fully deuterated.

Figure 1: Proposed synthesis of 1,1-Diethoxypropane-d10.

Experimental Protocol: Synthesis of 1,1-Diethoxypropane-d10

Materials:

• Propanal-d6 (1 equivalent)

• Ethanol-d6 (≥ 2.5 equivalents)

• Anhydrous acid catalyst (e.g., p-toluenesulfonic acid, 0.01-0.05 equivalents)

• Anhydrous solvent (e.g., dichloromethane (B109758) or toluene)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Molecular sieves (optional, for water removal)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser (or a Dean-Stark apparatus for azeotropic water removal), add propanal-d6 and the anhydrous solvent.

• Addition of Reagents: Add ethanol-d6 to the flask, followed by the acid catalyst.

• Reaction: Stir the mixture at room temperature or gently heat to reflux. The reaction progress can be monitored by gas chromatography (GC) or thin-layer chromatography (TLC). The reaction is driven to completion by the removal of deuterated water (D₂O). If using a Dean-Stark trap, the D₂O will be collected.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Neutralize the acid catalyst with a mild base (e.g., a saturated solution of sodium bicarbonate).

• Extraction: Transfer the mixture to a separatory funnel and wash with water and brine. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by fractional distillation to obtain pure 1,1-Diethoxypropane-d10.

Quantitative Data (Expected):

Parameter	Expected Value
Yield	70-90% (This is an estimate based on similar acetal (B89532) formation reactions.)
Isotopic Purity	> 98 atom % D (Dependent on the purity of starting materials.)
Boiling Point	Approximately 123 °C (Similar to the non-deuterated analog.)

Characterization of 1,1-Diethoxypropane-d10

The synthesized 1,1-Diethoxypropane-d10 should be characterized using standard analytical techniques to confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Due to the high level of deuteration, the proton NMR spectrum is expected to show only very small residual peaks from any remaining protons. The absence of significant signals corresponding to the propanal and ethanol (B145695) starting materials would indicate a complete reaction.

• ²H NMR (Deuterium NMR): This is the most informative NMR technique for this compound. The deuterium NMR spectrum will show signals corresponding to the different deuterium environments in the molecule. The chemical shifts will be very similar to the proton chemical shifts of the non-deuterated analog, but with broader signals due to the quadrupolar nature of the deuterium nucleus.

• ¹³C NMR: The carbon-13 NMR spectrum will show signals for the carbon atoms in the molecule. The signals will be coupled to the attached deuterium atoms, resulting in characteristic splitting patterns (e.g., a CD group will appear as a triplet, a CD₂ group as a quintet, and a CD₃ group as a septet).

Mass Spectrometry (MS):

Mass spectrometry is a crucial technique for confirming the molecular weight and isotopic purity of 1,1-Diethoxypropane-d10.

• Electron Ionization (EI-MS): The EI mass spectrum will show the molecular ion peak (M⁺) at m/z corresponding to the mass of C₇D₁₆O₂. The fragmentation pattern will be characteristic of an acetal, with the major fragments resulting from the loss of ethoxy-d5 and ethyl-d5 radicals.

• High-Resolution Mass Spectrometry (HRMS): HRMS can be used to confirm the elemental composition of the molecular ion and its fragments with high accuracy.

Expected Spectroscopic Data:

Technique	Expected Observations for 1,1-Diethoxypropane-d10
¹H NMR	Minimal residual proton signals.
²H NMR	Signals corresponding to CD₃, CD₂, and CDO groups at chemical shifts similar to their ¹H counterparts in the non-deuterated analog.
¹³C NMR	Signals for all seven carbon atoms, with multiplicities arising from C-D coupling.
MS (EI)	Molecular ion (M⁺) at m/z = 142. Characteristic fragmentation pattern.

Application: 1,1-Diethoxypropane-d10 as an Internal Standard in GC-MS Analysis

A primary application of 1,1-Diethoxypropane-d10 is as an internal standard for the quantitative analysis of its non-deuterated analog or other similar volatile organic compounds by Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Workflow: Quantitative Analysis using a Deuterated Internal Standard

Figure 2: Workflow for quantitative analysis using a deuterated internal standard.

Experimental Protocol: GC-MS Quantification

1. Preparation of Standard Solutions:

• Prepare a stock solution of the non-deuterated analyte (1,1-diethoxypropane) of a known concentration.

• Prepare a stock solution of the deuterated internal standard (1,1-Diethoxypropane-d10) of a known concentration.

• Prepare a series of calibration standards by spiking a blank matrix with varying concentrations of the analyte and a fixed concentration of the internal standard.

2. Sample Preparation:

• To a known volume or weight of the sample, add a precise volume of the internal standard stock solution.

• If necessary, perform a sample extraction (e.g., liquid-liquid extraction or solid-phase extraction) to isolate the analyte and internal standard.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: An appropriate temperature program to achieve good separation of the analyte and internal standard from other matrix components.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) is often preferred for quantitative analysis for higher sensitivity and selectivity. Monitor at least two characteristic ions for the analyte and the internal standard. For example:

    • 1,1-Diethoxypropane: Monitor ions such as m/z 132 (M⁺), 103, 87, 59.

    • 1,1-Diethoxypropane-d10: Monitor ions such as m/z 142 (M⁺), 110, 95, 66.

4. Data Analysis:

• Integrate the peak areas of the selected ions for both the analyte and the internal standard in the chromatograms of the calibration standards and the samples.

• Calculate the ratio of the analyte peak area to the internal standard peak area for each injection.

• Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios on the calibration curve.

Conclusion

1,1-Diethoxypropane-d10 is a valuable isotopically labeled compound with significant applications in analytical chemistry. Its synthesis, though not explicitly detailed in the literature, can be reliably achieved through a proposed acid-catalyzed acetalization of deuterated precursors. Proper characterization by NMR and MS is essential to confirm its identity and isotopic purity. The primary utility of 1,1-Diethoxypropane-d10 lies in its role as an internal standard, which greatly enhances the reliability and accuracy of quantitative GC-MS methods for the analysis of its non-deuterated counterpart and other related volatile organic compounds. This technical guide provides a foundational understanding for researchers and scientists looking to synthesize, characterize, and utilize this important analytical tool.

References

• 1. Primary deuterium and tritium isotope effects upon V/K in the liver alcohol dehydrogenase reaction with ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Safety of 1,1-Diethoxypropane-d10

Section 1: Chemical and Physical Properties

The physical and chemical properties of 1,1-Diethoxypropane are crucial for understanding its behavior and potential hazards.

Property	Value	Reference
Molecular Formula	C7H16O2	[1]
Molecular Weight	132.20 g/mol	[1][2]
Appearance	Colorless clear liquid (est)	[3]
Boiling Point	122.8 °C at 760 mmHg	[1]
Flash Point	12.8 °C (55.0 °F)	[1][3]
Density	0.841 g/cm³	[1]
Vapor Pressure	16.5 mmHg at 25°C	[1]
Refractive Index	n20/D 1.389 (lit.)	[1]
Storage Temperature	Flammables area	[1]

Section 2: Hazard Identification and Classification

1,1-Diethoxypropane is classified as a highly flammable liquid and vapor.

Hazard Class	Category	Hazard Statement
Flammable liquids	Category 2	H225: Highly flammable liquid and vapour

Signal Word: Danger[4][5]

GHS Pictograms:

• Flame

Precautionary Statements:

• Prevention: Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.[4][5] Keep container tightly closed.[4][5] Ground/bond container and receiving equipment.[4][5] Use explosion-proof electrical/ventilating/lighting equipment.[4][5] Use only non-sparking tools.[4][5] Take precautionary measures against static discharge.[4][5] Wear protective gloves/eye protection/face protection.[4]

• Response: If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.[4][5] In case of fire: Use appropriate media to extinguish.[4]

• Storage: Store in a well-ventilated place. Keep cool.[4][5]

• Disposal: Dispose of contents/container in accordance with local/regional/national/international regulations.[4]

Section 3: Toxicological Information

Detailed toxicological studies for 1,1-Diethoxypropane are limited. The available information suggests low acute toxicity.

Effect	Observation	Reference
Acute Toxicity	Not available	[4]
Skin Corrosion/Irritation	Prolonged skin contact may cause temporary irritation.	[4]
Serious Eye Damage/Irritation	Direct contact with eyes may cause temporary irritation.[4]
Respiratory or Skin Sensitization	Not expected to be a respiratory or skin sensitizer.	[4]
Germ Cell Mutagenicity	No data available to indicate product or any components present at greater than 0.1% are mutagenic or genotoxic.	[4]
Carcinogenicity	Not considered to be a carcinogen by IARC, ACGIH, NTP, or OSHA.	[4]

Section 4: Experimental Protocols (General Handling and Emergency Procedures)

Specific experimental protocols for safety testing of 1,1-Diethoxypropane-d10 are not available in the provided search results. However, the SDS for the non-deuterated analogue outlines standard procedures for safe handling and emergency response, which can be adapted as a basis for a laboratory protocol.

4.1 Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear safety glasses with side shields or goggles.[4]

• Skin Protection: Wear appropriate chemical resistant gloves.[4] The specific glove material should be selected based on the breakthrough time and permeation rate for the substance.

• Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face respirator with an appropriate cartridge.[5]

• Body Protection: Wear fire/flame resistant and impervious clothing.[5]

4.2 Handling and Storage

• Handling: Handle in a well-ventilated place.[5] Keep away from heat, sparks, and open flames.[4] Use non-sparking tools and explosion-proof equipment.[4] All equipment used when handling the product must be grounded to prevent static discharge.[4]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5] Store in a flammables area.[1]

4.3 Accidental Release Measures

• Personal Precautions: Evacuate personnel to safe areas.[5] Remove all sources of ignition.[5] Wear appropriate protective equipment.[4]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so.[5] Do not let the chemical enter drains.[5]

• Methods for Cleaning Up: Use a non-combustible absorbent material like vermiculite, sand, or earth to soak up the product and place it into a container for later disposal.[4]

4.4 First-Aid Measures

• If Inhaled: Move the victim into fresh air.[5] If breathing is difficult, give oxygen.[5]

• In Case of Skin Contact: Take off contaminated clothing immediately.[5] Wash off with soap and plenty of water.[5]

• In Case of Eye Contact: Rinse with pure water for at least 15 minutes.[5]

• If Swallowed: Rinse mouth with water.[5] Do not induce vomiting.[5]

Section 5: Logical Workflow for Hazard Assessment and Response

The following diagram illustrates a logical workflow for assessing and responding to the hazards associated with handling a flammable liquid like 1,1-Diethoxypropane.

Caption: Logical workflow for hazard assessment and emergency response for 1,1-Diethoxypropane.

References

• 1. lookchem.com [lookchem.com]
• 2. Propane, 1,1-diethoxy- | C7H16O2 | CID 20858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. propionaldehyde diethyl acetal, 4744-08-5 [thegoodscentscompany.com]
• 4. cdn.chemservice.com [cdn.chemservice.com]
• 5. echemi.com [echemi.com]

A Technical Guide to the Purity and Isotopic Enrichment of 1,1-Diethoxypropane-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity and isotopic enrichment of 1,1-Diethoxypropane-d10. This deuterated analog of 1,1-diethoxypropane is a valuable tool in various research applications, particularly as an internal standard in mass spectrometry-based quantitative analysis and as a tracer in metabolic studies. Its utility is fundamentally dependent on its chemical purity and the degree of isotopic enrichment.

Data Presentation

The following tables summarize the typical quantitative data for the chemical purity and isotopic enrichment of commercially available 1,1-Diethoxypropane-d10. This data is compiled from general specifications for deuterated compounds and should be confirmed with the supplier's certificate of analysis for specific lots.

Table 1: Chemical Purity of 1,1-Diethoxypropane-d10

Parameter	Specification	Analytical Method
Chemical Purity	≥98.0%	GC-MS
Impurity Profile
- Non-deuterated	Reportable	GC-MS
1,1-Diethoxypropane
- Other Volatiles	Reportable	GC-MS

Table 2: Isotopic Enrichment of 1,1-Diethoxypropane-d10

Parameter	Specification	Analytical Method
Deuterium (B1214612) Enrichment	≥98 atom % D	¹H NMR & ²H NMR
Isotopic Purity (d10)	Reportable	Mass Spectrometry

Experimental Protocols

The following sections detail the methodologies for the synthesis and analysis of 1,1-Diethoxypropane-d10.

Synthesis of 1,1-Diethoxypropane-d10

The synthesis of 1,1-Diethoxypropane-d10 is typically achieved through the acetalization of propanal-d6 with ethanol-d6 (B42895) in the presence of an acid catalyst.

Materials:

• Propanal-d6 (1 equivalent)

• Ethanol-d6 (2.5 equivalents)

• Anhydrous Calcium Chloride (or other suitable dehydrating agent)

• Acid Catalyst (e.g., p-toluenesulfonic acid, catalytic amount)

• Anhydrous Diethyl Ether

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• To a solution of propanal-d6 in anhydrous diethyl ether, add ethanol-d6 and the acid catalyst.

• Stir the reaction mixture at room temperature and monitor the progress by Gas Chromatography (GC).

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation to obtain 1,1-Diethoxypropane-d10.

Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

Chemical purity is assessed by GC-MS, which separates volatile compounds and provides mass spectral data for their identification.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary Column suitable for volatile organic compounds (e.g., DB-5ms)

Procedure:

• Prepare a dilute solution of 1,1-Diethoxypropane-d10 in a suitable solvent (e.g., dichloromethane).

• Inject an appropriate volume of the sample into the GC.

• Run a temperature program that allows for the separation of the main component from any potential impurities.

• The mass spectrometer is operated in electron ionization (EI) mode.

• The chemical purity is determined by integrating the peak area of 1,1-Diethoxypropane-d10 and comparing it to the total area of all peaks in the chromatogram.

• Mass spectra of any impurities are analyzed to identify their structures.

Isotopic Enrichment Analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy

The isotopic enrichment of 1,1-Diethoxypropane-d10 is determined by comparing the signals in the ¹H and ²H NMR spectra.

Instrumentation:

• High-resolution NMR Spectrometer

Procedure:

• ¹H NMR:

  • Dissolve a known amount of the 1,1-Diethoxypropane-d10 sample in a suitable deuterated solvent (e.g., chloroform-d).

  • Acquire a quantitative ¹H NMR spectrum.

  • The residual proton signals corresponding to the non-deuterated positions are integrated. The isotopic enrichment is calculated by comparing the integrals of these residual proton signals to the integral of a known internal standard or by assuming the sum of deuterated and non-deuterated species is 100%.

• ²H NMR:

  • Dissolve the sample in a protonated solvent.

  • Acquire a ²H NMR spectrum.

  • The deuterium signals are integrated to determine the relative abundance of deuterium at each labeled position.

Mandatory Visualizations

The following diagrams illustrate the key experimental workflows.

Caption: Synthesis Workflow for 1,1-Diethoxypropane-d10.

Caption: GC-MS Analysis Workflow for Purity Determination.

Caption: NMR Analysis Workflow for Isotopic Enrichment.

An In-depth Technical Guide on the Solubility of 1,1-Diethoxypropane-d10 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Physicochemical Properties

1,1-Diethoxypropane-d10 is the deuterated form of 1,1-Diethoxypropane, where ten hydrogen atoms have been replaced by deuterium. The non-deuterated compound is a colorless liquid with an ethereal, fruity odor.[1] It belongs to the class of acetals, which are generally considered to be good solvents for a variety of organic compounds.[2][3]

Property	Value (for 1,1-Diethoxypropane)
Molecular Formula	C₇H₆D₁₀O₂
Molecular Weight	142.26 g/mol (calculated)
Boiling Point	Not available for deuterated compound. (124-125 °C for non-deuterated)[4]
Density	Not available for deuterated compound. (0.831 g/cm³ for non-deuterated)[4]
LogP (Octanol/Water)	1.7[1][5]

Solubility of 1,1-Diethoxypropane in Organic Solvents

Quantitative solubility data for 1,1-Diethoxypropane-d10 is not found in the reviewed literature. However, data for the non-deuterated analogue, 1,1-Diethoxypropane, provides a strong basis for estimating its solubility. The principle of "like dissolves like" suggests that substances with similar polarities are more likely to be soluble in one another.[2] As an acetal (B89532), 1,1-Diethoxypropane has both polar (due to the ether linkages) and non-polar (due to the alkyl chains) characteristics, allowing it to be miscible with a range of organic solvents.[2]

The effect of deuteration on the solubility of small molecules in organic solvents is generally considered to be minor.[6] Therefore, the solubility of 1,1-Diethoxypropane-d10 is expected to be very similar to that of 1,1-Diethoxypropane.

The following table summarizes the available quantitative solubility data for 1,1-Diethoxypropane in various organic solvents at 25°C.

Solvent	CAS Number	Solubility (g/L) at 25°C
Ethanol	64-17-5	2741.6[1]
Methanol	67-56-1	3346.57[1]
Isopropanol	67-63-0	2449.73[1]

Based on the general properties of acetals and ethers, 1,1-Diethoxypropane-d10 is expected to be readily soluble in a wide range of common organic solvents, including:

• Alcohols (e.g., ethanol, methanol, isopropanol)

• Ethers (e.g., diethyl ether, tetrahydrofuran)

• Ketones (e.g., acetone)

• Esters (e.g., ethyl acetate)

• Aromatic hydrocarbons (e.g., toluene, benzene)

• Halogenated hydrocarbons (e.g., chloroform, dichloromethane)

• Alkanes (e.g., hexane)

Experimental Protocol for Solubility Determination

To obtain precise quantitative solubility data for 1,1-Diethoxypropane-d10 in a specific organic solvent, a standardized experimental method such as the shake-flask method should be employed.[7][8] This method is considered reliable for determining the thermodynamic solubility of a compound.[8]

Objective: To determine the saturation solubility of 1,1-Diethoxypropane-d10 in a selected organic solvent at a constant temperature.

Materials:

• 1,1-Diethoxypropane-d10

• Selected organic solvent(s) of high purity

• Analytical balance

• Thermostatically controlled shaker or incubator

• Calibrated thermometer

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

• Vials for sample collection

• Analytical instrumentation for quantification (e.g., Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy)

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of 1,1-Diethoxypropane-d10 to a known volume of the selected organic solvent in a sealed vial or flask. The presence of undissolved solute is necessary to ensure saturation.[7]

  • Place the sealed container in a thermostatically controlled shaker set to the desired temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period to allow the system to reach equilibrium. This may take several hours to days, and preliminary experiments may be needed to determine the required equilibration time.

• Sample Collection and Preparation:

  • Once equilibrium is reached, cease agitation and allow the undissolved solid (if any, though 1,1-Diethoxypropane-d10 is a liquid at room temperature, this applies to solid solutes) or excess liquid phase to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette. To prevent contamination from the undissolved solute, it is crucial to filter the sample through a syringe filter immediately after withdrawal.[7]

• Quantification:

  • Accurately dilute the filtered sample with the same organic solvent to a concentration that falls within the linear range of the analytical instrument.

  • Analyze the diluted sample using a validated analytical method (e.g., GC-MS or ¹H-NMR) to determine the concentration of 1,1-Diethoxypropane-d10.

  • Prepare a series of calibration standards of 1,1-Diethoxypropane-d10 in the same solvent to generate a calibration curve.

• Calculation:

  • Calculate the concentration of 1,1-Diethoxypropane-d10 in the original saturated solution by applying the dilution factor to the measured concentration of the diluted sample.

  • The solubility is typically expressed in g/L or mol/L.

Safety Precautions:

• Work in a well-ventilated area or a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for 1,1-Diethoxypropane-d10 and the selected organic solvents for specific handling and disposal instructions.

Visualizations

The following diagrams illustrate the conceptual factors influencing solubility and a generalized workflow for its experimental determination.

References

• 1. scent.vn [scent.vn]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. Propane, 1,1-diethoxy- | C7H16O2 | CID 20858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Summary: Solubility in deuterated solvents from Edward T. Chainani on 2004-06-14 (Email Archives for June, 2004) [ammrl.org]
• 7. lup.lub.lu.se [lup.lub.lu.se]
• 8. researchgate.net [researchgate.net]

A Technical Guide to 1,1-Diethoxypropane-d10 for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,1-Diethoxypropane-d10, a deuterated stable isotope-labeled compound. It is designed to support professionals in drug development and analytical research by detailing its commercial availability, physicochemical properties, and practical applications, particularly its role as an internal standard in quantitative mass spectrometry.

Commercial Availability

1,1-Diethoxypropane-d10 is available from several specialized chemical suppliers that focus on stable isotope-labeled compounds for research and analytical purposes. The following table summarizes key commercial suppliers.

Supplier	Product Name	Catalog Number	Purity/Isotopic Enrichment
MedChemExpress	1,1-Diethoxypropane-d10	HY-W096091S	Not specified
Toronto Research Chemicals (TRC)	Propionaldehyde Diethyl Acetal-D10	P783152	Not specified
Santa Cruz Biotechnology, Inc.	1,1-diethoxypropane	sc-250788	(Non-deuterated)
Cayman Chemical	Varies	Varies	Offers custom synthesis

Note: Availability and specifications are subject to change. Please consult the supplier's website for the most current information.

Physicochemical and Analytical Data

The integration of deuterium (B1214612) atoms into the 1,1-Diethoxypropane structure results in a mass shift that is critical for its use in isotope dilution mass spectrometry, while its physical properties remain nearly identical to the non-labeled analog.

Property	Value (1,1-Diethoxypropane-d10)	Value (1,1-Diethoxypropane)	Source
Chemical Formula	C₇H₆D₁₀O₂	C₇H₁₆O₂	MedChemExpress, PubChem
Molecular Weight	142.28	132.20 g/mol	MedChemExpress, PubChem[1]
CAS Number	Not specified	4744-08-5	PubChem[1]
Boiling Point	Not specified	122.8 °C at 760 mmHg	LookChem[2]
Density	Not specified	0.841 g/cm³	LookChem[2]
Refractive Index	Not specified	n20/D 1.389	LookChem[2]
Flash Point	Not specified	12.8 °C	LookChem[2]
Storage Temperature	-20°C (Recommended)	Flammables area	Cayman Chemical, LookChem[2]
Isotopic Purity	Typically ≥98%	N/A	Supplier Dependent
Chemical Purity	Typically ≥97%	Varies by grade	Supplier Dependent

Core Application: Isotope Dilution Mass Spectrometry

Deuterated compounds are invaluable in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) for quantitative bioanalysis.[3] Their primary role is as internal standards (IS) in a technique called isotope dilution mass spectrometry (IDMS).[4]

The core principle of IDMS is the addition of a known quantity of the deuterated standard into a sample at the beginning of the sample preparation process.[5] Because the deuterated standard is chemically identical to the analyte, it experiences the same processing variations, including extraction losses, matrix effects (ion suppression or enhancement), and instrument variability.[3][6] Since the mass spectrometer can distinguish between the analyte and the heavier internal standard, the ratio of their signals remains constant regardless of these variations. This allows for highly accurate and precise quantification of the analyte.[4]

References

• 1. Propane, 1,1-diethoxy- | C7H16O2 | CID 20858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,1-Diethoxypropane｜lookchem [lookchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 6. youtube.com [youtube.com]

Technical Guide: 1,1-Diethoxypropane-d10 - A Comprehensive Overview for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction to 1,1-Diethoxypropane-d10

1,1-Diethoxypropane-d10 is a stable isotope-labeled version of 1,1-Diethoxypropane where the ten hydrogen atoms on the two ethyl groups have been replaced with deuterium (B1214612). This isotopic substitution makes it a valuable tool in various scientific disciplines, particularly in mechanistic studies, metabolic tracking, and as an internal standard in mass spectrometry-based analyses. The primary utility of deuterated compounds lies in the kinetic isotope effect and the distinct mass shift they introduce, allowing for precise differentiation from their non-deuterated counterparts.

While specific literature on the applications of 1,1-Diethoxypropane-d10 is scarce, its utility can be inferred from the applications of other deuterated acetals and related compounds in drug metabolism and pharmacokinetic (DMPK) studies, as well as in the elucidation of chemical reaction mechanisms.

Price and Availability

As 1,1-Diethoxypropane-d10 is not a commercially available stock item, it must be obtained through custom synthesis. Several chemical manufacturing companies specialize in the synthesis of stable isotope-labeled compounds and can provide quotations upon request. The price and lead time for custom synthesis are influenced by factors such as the required purity, the amount of compound needed, and the complexity of the synthesis.

Below is a table providing an estimated cost and lead time for the custom synthesis of 1,1-Diethoxypropane-d10. These figures are based on typical industry pricing for deuterated compounds of similar complexity and are intended for budgetary and planning purposes. For precise pricing, it is essential to contact custom synthesis providers directly.

Quantity	Estimated Price (USD)	Estimated Lead Time (Weeks)	Purity
100 mg	$800 - $1,500	4 - 6	>98%
500 mg	$2,000 - $4,000	6 - 8	>98%
1 g	$3,500 - $7,000	6 - 10	>98%

Note: The ChemicalBook database lists a CAS number for 1,1-Diethoxypropane-d10 as CBNumberCB114900892, which can be used for inquiries with synthesis companies.[1]

Physicochemical Data

The physicochemical properties of 1,1-Diethoxypropane-d10 are expected to be very similar to its non-deuterated analog, 1,1-Diethoxypropane (CAS: 4744-08-5).

Property	Value (for 1,1-Diethoxypropane)
Molecular Formula	C7H6D10O2
Molecular Weight	142.26 g/mol (calculated for d10)
Boiling Point	122-124 °C
Density	0.826 g/mL at 25 °C
Refractive Index	n20/D 1.391

Experimental Protocols

As no specific experimental protocols for the synthesis of 1,1-Diethoxypropane-d10 are published, a plausible synthetic route is detailed below. This protocol is based on the well-established acid-catalyzed acetalization of an aldehyde using a deuterated alcohol.

Synthesis of 1,1-Diethoxypropane-d10

Principle: The synthesis involves the reaction of propionaldehyde (B47417) with ethanol-d6 (B42895) in the presence of an acid catalyst. Ethanol-d6 serves as the source of the deuterated ethyl groups. The reaction is typically driven to completion by removing the water formed during the reaction.

Materials:

• Propionaldehyde

• Ethanol-d6 (C2D5OD)

• Anhydrous Calcium Chloride (or other suitable acid catalyst)

• Anhydrous Sodium Sulfate

• Diethyl Ether

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add propionaldehyde (1 equivalent) and ethanol-d6 (2.2 equivalents).

• Slowly add anhydrous calcium chloride (0.2 equivalents) to the mixture while stirring.

• Heat the reaction mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by Gas Chromatography-Mass Spectrometry (GC-MS) to observe the formation of the desired product.

• After the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding a saturated solution of sodium bicarbonate.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure.

• Purify the crude product by fractional distillation to obtain pure 1,1-Diethoxypropane-d10.

Characterization: The identity and purity of the synthesized 1,1-Diethoxypropane-d10 should be confirmed using the following analytical techniques:

• ¹H NMR: To confirm the absence of protons on the ethyl groups.

• ¹³C NMR: To confirm the carbon skeleton.

• Mass Spectrometry (MS): To confirm the molecular weight and deuterium incorporation.

Potential Applications in Research

While direct applications of 1,1-Diethoxypropane-d10 are not documented, its use can be extrapolated from the known applications of other deuterated compounds in scientific research.

• Internal Standard in Mass Spectrometry: Due to its identical chemical properties to the non-deuterated form but with a distinct mass, it can serve as an ideal internal standard for the accurate quantification of 1,1-Diethoxypropane in complex biological or environmental samples.

• Metabolic Studies: In drug development, deuterated compounds are used to trace the metabolic fate of a drug molecule. If 1,1-Diethoxypropane were part of a larger drug candidate, the d10 version could be used to study its metabolism and identify its metabolites.

• Mechanistic Studies: The kinetic isotope effect associated with the C-D bond can be utilized to probe the mechanisms of chemical reactions involving the cleavage of C-H bonds at the ethyl groups.

Visualizations

The following diagrams illustrate the synthetic pathway for 1,1-Diethoxypropane-d10 and a general experimental workflow for its use as an internal standard.

Caption: Synthesis of 1,1-Diethoxypropane-d10.

References

• 1. 1,1-Diethoxypropane-d10 [m.chemicalbook.com]

Protocols & Analytical Methods

Application Notes: Use of 1,1-Diethoxypropane-d10 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 1,1-Diethoxypropane-d10 as an internal standard in quantitative analytical methods, particularly in chromatography coupled with mass spectrometry.

Introduction

In quantitative mass spectrometry, especially when dealing with complex biological matrices, the use of an internal standard is crucial for achieving high levels of accuracy and precision.[1] An ideal internal standard should mimic the physicochemical properties and analytical behavior of the analyte of interest. Deuterated internal standards, where one or more hydrogen atoms are replaced with deuterium, are considered the gold standard for isotope dilution mass spectrometry (IDMS).[1][2] Their near-identical chemical properties to the native analyte ensure they co-elute and experience similar ionization effects, effectively compensating for variations during sample preparation, injection, and analysis.[2][3][4] 1,1-Diethoxypropane-d10 is a deuterated form of 1,1-diethoxypropane, a volatile organic compound, making it an excellent internal standard for the quantification of its non-labeled counterpart and other structurally similar volatile compounds.

Physicochemical Properties

Property	Value	Reference
Chemical Formula	C₇H₆D†₀O₂	N/A
Molecular Weight	142.26 g/mol	Calculated
Boiling Point	Approx. 144-145 °C	[5][6][7] (for non-deuterated)
Solubility	Soluble in organic solvents like methanol, ethanol, and acetonitrile.	(for non-deuterated)
Synonyms	Propionaldehyde-d10 diethyl acetal	N/A

Applications

1,1-Diethoxypropane-d10 is primarily used as an internal standard for the quantitative analysis of 1,1-diethoxypropane and other volatile organic compounds (VOCs) in various matrices, including:

• Environmental Samples: Monitoring of water (drinking, wastewater) and soil for pollutants.

• Food and Beverage: Analysis of flavor and fragrance compounds.

• Biological Samples: Quantification of metabolites or xenobiotics in plasma, urine, or tissue homogenates. While less common for this specific compound, the principles apply.

The primary analytical technique for this volatile compound is Gas Chromatography-Mass Spectrometry (GC-MS).

Quantitative Data Summary

The following tables summarize typical performance metrics that can be expected when developing and validating a quantitative method using 1,1-Diethoxypropane-d10 as an internal standard. The data presented here are representative and should be confirmed during method validation.

Table 1: Method Validation Parameters

Parameter	Expected Performance
Linearity (R²)	>0.995
Accuracy (% Recovery)	85 - 115%
Precision (%RSD)	< 15%
Limit of Detection (LOD)	Analyte and matrix dependent
Limit of Quantitation (LOQ)	Analyte and matrix dependent

Table 2: Comparison of Internal Standard vs. External Standard Method

Analyte	Method	Recovery Rate (%)	Relative Standard Deviation (RSD) (%)
1,1-Diethoxypropane	External Standard	75.2	16.3
Internal Standard (1,1-Diethoxypropane-d10)	102.7	6.5
Analyte X (similar volatility)	External Standard	78.9	14.8
Internal Standard (1,1-Diethoxypropane-d10)	101.5	7.1

Experimental Protocols

The following are detailed methodologies for the quantitative analysis of volatile organic compounds using 1,1-Diethoxypropane-d10 as an internal standard with GC-MS.

Protocol 1: Analysis of Volatile Organic Compounds in Aqueous Samples by Purge and Trap GC-MS

This protocol is suitable for the analysis of 1,1-diethoxypropane and other VOCs in water samples.

1. Materials and Reagents:

• 1,1-Diethoxypropane-d10 solution (100 µg/mL in methanol)

• Analyte(s) of interest stock solution (100 µg/mL in methanol)

• Methanol (Purge-and-trap grade)

• Organic-free reagent water

• Purge and trap vials (40 mL) with PTFE-lined septa

• Microsyringes

2. Preparation of Standards:

• Internal Standard Spiking Solution: Prepare a working solution of 1,1-Diethoxypropane-d10 at a suitable concentration (e.g., 5 µg/mL) in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the analyte(s) into organic-free reagent water. Add a constant amount of the internal standard spiking solution to each calibration standard.

3. Sample Preparation:

• Collect water samples in 40 mL vials, ensuring no headspace.

• Add a precise volume of the internal standard spiking solution to a known volume of the water sample (e.g., 5 µL of 5 µg/mL IS to 5 mL of sample).

• Cap and mix the sample by inverting the vial several times.

4. GC-MS Analysis:

• Instrumentation: A gas chromatograph equipped with a purge and trap system and a mass spectrometer.

• Purge and Trap Conditions:

  • Purge Gas: Helium

  • Purge Time: 11 minutes

  • Desorb Time: 2 minutes

  • Bake Time: 5 minutes

• GC Conditions:

  • Column: DB-624 or similar (30 m x 0.25 mm ID, 1.4 µm film thickness)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial: 35°C, hold for 2 minutes

    • Ramp: 10°C/min to 180°C

    • Hold: 5 minutes

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor:

    • 1,1-Diethoxypropane (Analyte): m/z 103, 75, 47

    • 1,1-Diethoxypropane-d10 (IS): m/z 113, 82, 52 (hypothetical, to be confirmed by analysis)

5. Data Analysis:

• Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.

• Determine the concentration of the analyte in the samples from the calibration curve.

Protocol 2: Analysis of Volatile Compounds in Solid/Semi-Solid Samples by Headspace GC-MS

This protocol is suitable for the analysis of volatile compounds in matrices such as soil, food, or tissue.

1. Materials and Reagents:

• 1,1-Diethoxypropane-d10 solution (100 µg/mL in methanol)

• Analyte(s) of interest stock solution (100 µg/mL in methanol)

• Methanol (Headspace grade)

• Headspace vials (20 mL) with magnetic crimp caps (B75204) and PTFE/silicone septa

• Microsyringes

2. Preparation of Standards:

• Internal Standard Spiking Solution: Prepare a working solution of 1,1-Diethoxypropane-d10 at a suitable concentration (e.g., 10 µg/mL) in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the analyte(s) into a blank matrix similar to the samples. Add a constant amount of the internal standard spiking solution to each calibration standard.

3. Sample Preparation:

• Weigh a known amount of the solid/semi-solid sample (e.g., 1-5 g) into a headspace vial.

• Add a precise volume of the internal standard spiking solution.

• Immediately seal the vial with a crimp cap.

• Vortex to ensure thorough mixing.

4. Headspace GC-MS Analysis:

• Instrumentation: A gas chromatograph with a headspace autosampler and a mass spectrometer.

• Headspace Conditions:

  • Vial Incubation Temperature: 80°C

  • Vial Incubation Time: 30 minutes

  • Syringe Temperature: 90°C

  • Injection Volume: 1 mL

• GC-MS Conditions: Follow the conditions outlined in Protocol 1.

5. Data Analysis: Follow the data analysis steps outlined in Protocol 1.

Diagrams

Caption: Workflow for quantitative analysis using an internal standard.

Conclusion

1,1-Diethoxypropane-d10 is a suitable internal standard for the accurate and precise quantification of its non-deuterated analog and other volatile organic compounds by GC-MS. The use of this deuterated standard effectively compensates for variations in sample preparation and instrument response, leading to robust and reliable analytical data. The protocols provided herein serve as a foundation for the development and validation of specific analytical methods tailored to the user's matrix and analyte of interest. As with any analytical method, proper validation is essential to ensure data quality.

References

• 1. benchchem.com [benchchem.com]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. dl.astm.org [dl.astm.org]
• 4. epa.gov [epa.gov]
• 5. youtube.com [youtube.com]
• 6. Development and validation of an LC-MS/MS method for determination of compound K in human plasma and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 1,1-Diethoxypropane using a Stable Isotope Dilution GC-MS Method with 1,1-Diethoxypropane-d10

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and highly specific gas chromatography-mass spectrometry (GC-MS) method for the quantitative analysis of 1,1-diethoxypropane in various matrices. The method employs a stable isotope dilution (SID) strategy, using 1,1-diethoxypropane-d10 as the internal standard to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and injection.[1][2] This approach is ideal for researchers, scientists, and drug development professionals requiring reliable quantification of volatile organic compounds (VOCs).[3]

Introduction

1,1-Diethoxypropane is a volatile organic compound that may be present in various samples, including environmental, food and beverage, and biological matrices. Accurate and precise quantification of such compounds is crucial for quality control, safety assessment, and research applications. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for the analysis of VOCs due to its excellent separation capabilities and sensitive, specific detection.[3][4]

The use of a stable isotope-labeled internal standard, such as 1,1-diethoxypropane-d10, is the gold standard for quantitative analysis by GC-MS.[5] This stable isotope dilution (SID) method involves adding a known amount of the deuterated analog to the sample.[1] Since the deuterated standard has nearly identical chemical and physical properties to the native analyte, it co-elutes from the GC column and experiences similar ionization and fragmentation in the mass spectrometer.[6] This allows for accurate quantification by measuring the ratio of the native analyte to the internal standard, effectively compensating for any analyte loss during sample processing or instrumental variability.[1][2]

Experimental Protocol

Materials and Reagents

• 1,1-Diethoxypropane (≥98% purity)

• 1,1-Diethoxypropane-d10 (isotopic purity ≥98%)

• Methanol (B129727) (GC-MS grade)

• Dichloromethane (GC-MS grade)

• Helium (99.999% purity)

• 20 mL headspace vials with screw caps (B75204) and septa

Instrumentation

• Gas chromatograph with a split/splitless injector coupled to a mass spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

• Autosampler with headspace capability.

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of 1,1-diethoxypropane and 1,1-diethoxypropane-d10 into separate 10 mL volumetric flasks.

  • Dissolve and dilute to the mark with methanol.

• Working Standard Solutions:

  • Prepare a series of calibration standards by serially diluting the 1,1-diethoxypropane primary stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Internal Standard Spiking Solution (10 µg/mL):

  • Dilute the 1,1-diethoxypropane-d10 primary stock solution with methanol.

Sample Preparation

• Place 1 g of the sample matrix (e.g., soil, water, or homogenized biological tissue) into a 20 mL headspace vial.

• Add 100 µL of the 10 µg/mL 1,1-diethoxypropane-d10 internal standard spiking solution to each vial.

• For calibration standards, add 1 g of a blank matrix to a series of headspace vials, followed by 100 µL of each working standard solution and 100 µL of the internal standard spiking solution.

• Immediately seal the vials with screw caps and septa.

• Vortex each vial for 30 seconds.

GC-MS Parameters

Parameter	Setting
GC System
Column	DB-624 or equivalent (60 m x 0.25 mm ID, 1.4 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.5 mL/min
Injector	Split/splitless
Injection Mode	Headspace
Injection Volume	1 mL
Injector Temp.	250°C
Oven Program	Initial temp 40°C, hold for 2 min, ramp to 220°C at 10°C/min, hold for 5 min
Headspace Sampler
Vial Equilibration	80°C for 15 minutes
Syringe Temp.	90°C
Mass Spectrometer
Ionization Mode	Electron Impact (EI)
Ionization Energy	70 eV
Source Temp.	230°C
Quadrupole Temp.	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions
1,1-Diethoxypropane	m/z 87 (quantifier), 59, 117 (qualifiers)
1,1-Diethoxypropane-d10	m/z 97 (quantifier), 64, 127 (qualifiers)

Note: The specific m/z values for SIM mode should be determined by analyzing the mass spectra of the pure standards.

Data Analysis

Quantification is performed by constructing a calibration curve based on the ratio of the peak area of the quantifier ion for 1,1-diethoxypropane to the peak area of the quantifier ion for 1,1-diethoxypropane-d10 versus the concentration of 1,1-diethoxypropane.

Method Performance

The following tables summarize the expected quantitative performance of this method.

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (µg/mL)	R²
1,1-Diethoxypropane	1 - 100	>0.995

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Analyte	LOD (µg/mL)	LOQ (µg/mL)
1,1-Diethoxypropane	0.3	1.0

Table 3: Accuracy and Precision

Spiked Concentration (µg/mL)	Mean Recovery (%)	RSD (%) (n=6)
5	98.5	4.2
25	101.2	3.1
75	99.8	2.5

Visualizations

Figure 1. Experimental workflow for the GC-MS quantitative analysis of 1,1-Diethoxypropane.

Figure 2. Logical relationship of the Stable Isotope Dilution (SID) method.

Conclusion

The stable isotope dilution GC-MS method using 1,1-diethoxypropane-d10 as an internal standard provides a highly accurate, precise, and robust approach for the quantitative analysis of 1,1-diethoxypropane. The use of a deuterated internal standard effectively mitigates matrix effects and procedural variations, leading to reliable and reproducible results. This method is well-suited for demanding applications in research and development where accurate quantification of volatile compounds is essential.

References

• 1. scispace.com [scispace.com]
• 2. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. mdpi.com [mdpi.com]

Application Note & Protocol: Quantitative Analysis of Volatile Organic Compounds using 1,1-Diethoxypropane-d10 as an Internal Standard by LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of volatile organic compounds (VOCs) presents a significant challenge in analytical chemistry due to their low molecular weight and high vapor pressure, which can make them difficult to handle and analyze by conventional liquid chromatography-mass spectrometry (LC-MS). However, with appropriate method development, LC-MS can be a powerful tool for the sensitive and selective quantification of these analytes.[1][2] A key aspect of a robust quantitative LC-MS method is the use of a suitable internal standard (IS) to correct for variations in sample preparation, injection volume, and instrument response. An ideal internal standard is a stable, isotopically labeled analog of the analyte, as it shares very similar chemical and physical properties, ensuring it behaves almost identically throughout the analytical process.[3]

This application note describes a detailed protocol for the quantitative analysis of a model volatile analyte in a biological matrix using 1,1-Diethoxypropane-d10 as an internal standard with LC-MS. 1,1-Diethoxypropane-d10 is the deuterated form of 1,1-diethoxypropane, a volatile organic compound. Its physical and chemical properties are nearly identical to its non-labeled counterpart, making it an excellent choice for an internal standard in the analysis of structurally similar volatile compounds.

Principle of Internal Standardization

Internal standardization is a calibration technique used to improve the precision and accuracy of quantitative analysis. A fixed amount of a non-endogenous compound, the internal standard, is added to every sample, calibrator, and quality control sample. The response of the analyte is then normalized to the response of the internal standard. This normalization compensates for random and systematic errors that can occur during the analytical procedure. The use of a stable isotope-labeled internal standard, such as 1,1-Diethoxypropane-d10, is considered the gold standard in LC-MS based quantification as it co-elutes with the analyte and experiences similar ionization effects, providing the most effective correction for matrix effects and other sources of variability.

References

• 1. Development and validation of an HPLC-MS/MS method for the simultaneous analysis of volatile organic compound metabolites, hydroxylated polycyclic aromatic hydrocarbons, and 8-hydroxy-2'-deoxyguanosine in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LC-MS Method Development for the Screening of Non-Volatile and Polar Compounds Present in Paper and Board and Plastic Food Contact Materials | National Agricultural Library [nal.usda.gov]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for 1,1-Diethoxypropane-d10 in NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the use of 1,1-Diethoxypropane-d10 in Nuclear Magnetic Resonance (NMR) spectroscopy. The primary applications covered are its use as an internal standard for quantitative NMR (qNMR) and as a potential metabolic tracer.

Application 1: Quantitative NMR (qNMR) Internal Standard

1,1-Diethoxypropane-d10 is an excellent internal standard for quantitative ¹H NMR analysis. Its key advantages include:

• Chemical Inertness: It is unlikely to react with a wide range of analytes.

• Signal Simplicity: In ¹H NMR, the residual proton signals of 1,1-Diethoxypropane-d10 are minimal and appear in regions of the spectrum that are typically free of analyte signals. The primary signals from the non-deuterated analogue are a triplet around 4.5 ppm (CH), a quartet around 3.5 ppm (CH2), and a triplet around 1.1 ppm (CH3). The deuterated version will have significantly reduced or absent ¹H signals, making it an ideal "silent" standard in those regions.

• Solubility: It is soluble in many common deuterated NMR solvents.

Experimental Protocol: qNMR using 1,1-Diethoxypropane-d10 as an Internal Standard

This protocol outlines the steps for determining the purity of an analyte using 1,1-Diethoxypropane-d10 as an internal standard.

1. Materials and Reagents:

• Analyte of interest

• 1,1-Diethoxypropane-d10 (high purity, known concentration)

• Deuterated NMR solvent (e.g., Chloroform-d, DMSO-d6, Methanol-d4)

• High-precision analytical balance (readability to at least 0.01 mg)

• Volumetric flasks and pipettes

• NMR tubes

2. Sample Preparation:

• Accurately weigh a known amount of the analyte into a clean, dry vial.

• Accurately weigh a known amount of 1,1-Diethoxypropane-d10 into the same vial. A molar ratio of analyte to internal standard between 1:1 and 1:2 is often optimal.

• Dissolve the mixture in a precise volume of a suitable deuterated NMR solvent. Ensure complete dissolution.

• Transfer the solution to an NMR tube.

3. NMR Data Acquisition:

• Instrument: High-field NMR spectrometer (e.g., 400 MHz or higher).

• Pulse Program: A standard 1D proton pulse sequence (e.g., 'zg30' on Bruker instruments).

• Acquisition Parameters:

  • Relaxation Delay (d1): Set to at least 5 times the longest T1 relaxation time of both the analyte and the internal standard. This is crucial for accurate integration. A value of 30-60 seconds is a conservative starting point.

  • Number of Scans (ns): Sufficient to obtain a good signal-to-noise ratio (S/N > 250:1 for the signals of interest).

  • Spectral Width (sw): Wide enough to encompass all signals from the analyte and the internal standard.

  • Receiver Gain: Optimized to avoid signal clipping.

4. Data Processing:

• Apply a gentle exponential window function (e.g., line broadening of 0.3 Hz) to improve the signal-to-noise ratio without significantly distorting the lineshape.

• Perform Fourier transformation.

• Carefully phase the spectrum manually to ensure all peaks are in pure absorption mode.

• Apply a baseline correction to the entire spectrum.

• Integrate a well-resolved signal from the analyte and a residual signal from the 1,1-Diethoxypropane-d10.

5. Calculation of Analyte Purity:

The purity of the analyte can be calculated using the following formula:

Purity_analyte (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS (%)

Where:

• I_analyte = Integral of the analyte signal

• N_analyte = Number of protons corresponding to the integrated analyte signal

• I_IS = Integral of the internal standard signal

• N_IS = Number of protons corresponding to the integrated internal standard signal

• MW_analyte = Molecular weight of the analyte

• MW_IS = Molecular weight of the internal standard (1,1-Diethoxypropane-d10)

• m_analyte = Mass of the analyte

• m_IS = Mass of the internal standard

• Purity_IS = Purity of the internal standard

Quantitative Data Summary

The following table provides an example of the data that would be collected and calculated in a qNMR experiment to determine the purity of a hypothetical analyte (MW = 250 g/mol ) using 1,1-Diethoxypropane-d10 (MW = 142.26 g/mol , Purity = 99.8%) as the internal standard. We will assume a residual ¹H signal from the CH proton at 4.5 ppm in the internal standard for integration.

Parameter	Value
Mass of Analyte (m_analyte)	10.50 mg
Mass of Internal Standard (m_IS)	5.25 mg
Integral of Analyte Signal (I_analyte)	1.00
Number of Protons (Analyte) (N_analyte)	2
Integral of Internal Standard Signal (I_IS)	0.95
Number of Protons (Internal Standard) (N_IS)	1
Molecular Weight of Analyte (MW_analyte)	250.00 g/mol
Molecular Weight of Internal Standard (MW_IS)	142.26 g/mol
Purity of Internal Standard (Purity_IS)	99.8%
Calculated Purity of Analyte	97.6%

qNMR Experimental Workflow

qNMR Experimental Workflow

Application 2: Metabolic Tracer Studies (Potential Application)

Deuterated compounds are valuable as non-radioactive tracers in metabolic studies.[1] 1,1-Diethoxypropane-d10, being a small organic molecule, could potentially be used to trace metabolic pathways involving acetals or short-chain carbon compounds. The deuterium (B1214612) label allows for the tracking of the molecule and its metabolites in biological systems using NMR or mass spectrometry.

General Protocol for a Metabolic Tracer Study

This protocol provides a general framework for a cell culture-based metabolic tracer experiment.

1. Materials and Reagents:

• Cell line of interest

• Cell culture medium

• 1,1-Diethoxypropane-d10

• Phosphate-buffered saline (PBS)

• Quenching solution (e.g., ice-cold methanol)

• Extraction solvent (e.g., methanol/water mixture)

• NMR spectrometer or Mass Spectrometer

2. Experimental Procedure:

• Cell Culture: Grow cells to the desired confluency in standard culture medium.

• Tracer Introduction: Replace the standard medium with a medium containing a known concentration of 1,1-Diethoxypropane-d10.

• Incubation: Incubate the cells for various time points to allow for the uptake and metabolism of the tracer.

• Metabolite Quenching and Extraction:

  • Aspirate the medium and wash the cells with ice-cold PBS.

  • Add ice-cold quenching solution to rapidly halt metabolic activity.

  • Scrape the cells and collect the cell lysate.

  • Perform metabolite extraction using a suitable solvent system.

  • Separate the extract from the cell debris by centrifugation.

• Sample Analysis:

  • Lyophilize the metabolite extract.

  • Reconstitute the sample in a suitable deuterated solvent for NMR analysis or an appropriate solvent for MS analysis.

  • Acquire NMR spectra (e.g., ¹H, ²H, or ¹³C) or mass spectra to identify and quantify the deuterated tracer and its metabolites.

Principle of Metabolic Tracing

Metabolic Tracer Principle

Disclaimer: The application of 1,1-Diethoxypropane-d10 as a metabolic tracer is a potential use and would require specific experimental validation. The protocol provided is a general guideline and would need to be optimized for the specific biological system and analytical instrumentation used.

References

• 1. researchgate.net [researchgate.net]

Application Note: Quantification of Propionaldehyde in Exhaled Breath Using Isotope Dilution Mass Spectrometry with 1,1-Diethoxypropane-d10

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of propionaldehyde (B47417) in human breath samples using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS). The method employs 1,1-Diethoxypropane-d10 as a stable isotope-labeled internal standard for accurate and precise quantification through isotope dilution. This analytical procedure is intended for research applications, particularly in the field of biomarker discovery for diseases such as lung cancer.

Introduction

Volatile organic compounds (VOCs) in exhaled breath are gaining significant attention as potential non-invasive biomarkers for various physiological and pathological conditions. Propionaldehyde has been identified as a potential biomarker for lung cancer, with studies indicating elevated levels in the breath of cancer patients compared to healthy individuals.[1] Accurate and precise quantification of such VOCs is crucial for their validation as clinical biomarkers. Isotope dilution mass spectrometry (IDMS) is the gold standard for quantitative analysis, as it effectively corrects for sample matrix effects and variations in sample preparation and instrument response.[2] In this method, a known amount of a stable isotope-labeled analog of the analyte is added to the sample at an early stage of the workflow.

1,1-Diethoxypropane, being a stable acetal (B89532) of propionaldehyde, is an ideal precursor for the synthesis of a deuterated internal standard. 1,1-Diethoxypropane-d10, where the ten hydrogen atoms on the ethyl groups are replaced by deuterium, serves as an excellent internal standard for propionaldehyde quantification. Its chemical and physical properties are nearly identical to the analyte, ensuring similar behavior during sample preparation and analysis, while its mass difference allows for distinct detection by the mass spectrometer.

Principle of Isotope Dilution Mass Spectrometry

The core of this application lies in the principle of isotope dilution. A known quantity of 1,1-Diethoxypropane-d10 (the internal standard) is introduced into the breath sample. Although 1,1-diethoxypropane is not identical to propionaldehyde, its closely related structure and volatility make its deuterated form a suitable internal standard for this headspace analysis, assuming it behaves similarly during the SPME extraction and GC separation. The ratio of the endogenous propionaldehyde to the added 1,1-Diethoxypropane-d10 is measured by GC-MS. Any loss of the analyte during the analytical process will be accompanied by a proportional loss of the internal standard, thus the ratio remains constant, enabling highly accurate quantification.

Experimental Protocols

Breath Sample Collection

• Subject Preparation: Subjects should avoid smoking, eating, and drinking for at least 8 hours prior to breath collection to minimize exogenous VOCs.

• Sample Collection: Collect alveolar breath samples using a specialized breath collection bag (e.g., Bio-VOC sampler) to ensure the capture of air from the deep lung.

• Sample Storage: Immediately after collection, transfer a defined volume of the breath sample to a headspace vial for analysis. If not analyzed immediately, samples can be stored in the collection bag at 4°C for a short period, though immediate analysis is recommended to prevent loss of volatile analytes.

Sample Preparation (HS-SPME)

• Internal Standard Spiking: Add a precise amount of 1,1-Diethoxypropane-d10 solution in a suitable solvent (e.g., methanol) to an empty, pre-cleaned 20 mL headspace vial and gently evaporate the solvent.

• Sample Transfer: Transfer a 1 L volume of the collected breath sample into the vial containing the internal standard.

• Equilibration: Place the vial in a headspace autosampler and incubate at 60°C for 30 minutes to allow for the equilibration of volatiles between the gas phase and the SPME fiber.

• Extraction: Expose a 65 µm PDMS/DVB SPME fiber to the headspace of the vial for 20 minutes under agitation to extract the volatile compounds.

GC-MS Analysis

• Desorption: After extraction, the SPME fiber is immediately transferred to the heated GC inlet (250°C) for thermal desorption of the analytes.

• Chromatographic Separation: The desorbed compounds are separated on a suitable capillary column.

• Mass Spectrometric Detection: The separated compounds are detected by a mass spectrometer operating in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity.

Table 1: GC-MS Method Parameters

Parameter	Value
Gas Chromatograph
GC Column	DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	250°C
Injection Mode	Splitless
Oven Temperature Program	Initial temperature 40°C, hold for 2 min, ramp to 220°C at 10°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temperature	230°C
Ion Source Temperature	230°C

Table 2: SIM Ions for Quantification and Confirmation

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Propionaldehyde	58	29	28
1,1-Diethoxypropane-d10	113	64	95

Calibration and Quantification

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of a certified propionaldehyde standard solution into clean, empty headspace vials. Add a constant amount of the 1,1-Diethoxypropane-d10 internal standard to each calibration standard.

• Quality Control Samples: Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range to validate the accuracy and precision of the method.

• Data Analysis: The concentration of propionaldehyde in the breath samples is calculated from the calibration curve by plotting the ratio of the peak area of the propionaldehyde quantifier ion to the peak area of the 1,1-Diethoxypropane-d10 quantifier ion against the concentration of propionaldehyde.

Data Presentation

Table 3: Hypothetical Calibration Curve Data

Concentration of Propionaldehyde (ppb)	Peak Area Ratio (Propionaldehyde/1,1-Diethoxypropane-d10)
0.5	0.025
1.0	0.051
5.0	0.255
10.0	0.510
25.0	1.275
50.0	2.550

Table 4: Propionaldehyde Concentrations in Breath Samples (Example Data)

Sample Group	Number of Subjects (n)	Mean Propionaldehyde Concentration (ppb) ± SD
Healthy Controls	50	2.5 ± 1.2
Lung Cancer Patients	50	8.9 ± 3.5

Visualizations

Caption: Experimental workflow for the quantification of propionaldehyde in breath.

Caption: Principle of isotope dilution mass spectrometry.

Conclusion

The described HS-SPME-GC-MS method using 1,1-Diethoxypropane-d10 as an internal standard provides a reliable and accurate approach for the quantification of propionaldehyde in exhaled breath. This application note offers a comprehensive protocol for researchers and scientists working on the discovery and validation of volatile biomarkers. The use of a stable isotope-labeled internal standard is critical for achieving the high level of accuracy and precision required for such studies.

References

• 1. Breath gas aldehydes as biomarkers of lung cancer | Semantic Scholar [semanticscholar.org]
• 2. Breath gas aldehydes as biomarkers of lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol for the Quantification of 1,1-Diethoxypropane using 1,1-Diethoxypropane-d10 as an Internal Standard

Abstract

This document provides a comprehensive guide to the use of 1,1-Diethoxypropane-d10 as an internal standard for the accurate and precise quantification of 1,1-Diethoxypropane in complex matrices. Deuterated internal standards are invaluable in mass spectrometry for mitigating matrix effects and correcting for variations during sample preparation and analysis.[1][2][3] This application note details a headspace gas chromatography-mass spectrometry (HS-GC-MS) method, a robust technique for the analysis of volatile organic compounds (VOCs).[4][5] The protocols and data presented herein are intended to serve as a foundational resource for researchers developing and validating quantitative assays for 1,1-Diethoxypropane or structurally related volatile compounds.

Physicochemical Properties and Data

A summary of the key physical and chemical properties of 1,1-Diethoxypropane is presented in Table 1. The deuterated analog, 1,1-Diethoxypropane-d10, is expected to have nearly identical physicochemical properties, with a slight increase in molecular weight.

Table 1: Physicochemical Properties of 1,1-Diethoxypropane

Property	Value
Molecular Formula	C₇H₁₆O₂
Molecular Weight	132.20 g/mol
CAS Number	4744-08-5
Boiling Point	133-134 °C
Synonyms	Propionaldehyde diethyl acetal, Propanal diethyl acetal

Application: Quantification of 1,1-Diethoxypropane in Beverages

1,1-Diethoxypropane is a volatile organic compound that can be present in various matrices, including alcoholic beverages, where it may contribute to the overall flavor profile.[6] Accurate quantification of such compounds is crucial for quality control and product development in the food and beverage industry.[7] The complexity of beverage matrices necessitates a highly selective and sensitive analytical method. Isotope dilution mass spectrometry (IDMS) using a deuterated internal standard like 1,1-Diethoxypropane-d10 is the gold standard for this purpose.[8][9][10] The internal standard, being chemically identical to the analyte, co-elutes chromatographically and experiences similar extraction efficiencies and ionization suppression or enhancement, thus ensuring high accuracy and precision.[1][11]

Experimental Protocols

Protocol 1: Quantification of 1,1-Diethoxypropane in a Beverage Matrix by HS-GC-MS

This protocol describes the preparation of calibration standards, quality control samples, and unknown samples for the quantification of 1,1-Diethoxypropane using 1,1-Diethoxypropane-d10 as an internal standard, followed by analysis using headspace gas chromatography-mass spectrometry (HS-GC-MS).

Materials:

• 1,1-Diethoxypropane (analyte)

• 1,1-Diethoxypropane-d10 (internal standard)

• Methanol (B129727) (GC grade)

• Deionized water

• Sodium chloride (analytical grade)

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• Micropipettes and tips

• Vortex mixer

• Analytical balance

Procedure:

• Preparation of Stock Solutions:

  • Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,1-Diethoxypropane and dissolve it in 10 mL of methanol.

  • Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,1-Diethoxypropane-d10 and dissolve it in 10 mL of methanol.

• Preparation of Working Solutions:

  • Prepare a series of working standard solutions by serially diluting the analyte stock solution with methanol to create concentrations ranging from 1 µg/mL to 100 µg/mL.

  • Prepare an internal standard working solution of 10 µg/mL by diluting the internal standard stock solution with methanol.

• Preparation of Calibration Curve and Quality Control (QC) Samples:

  • Label headspace vials for each calibration point and QC level.

  • To each vial, add 5 mL of a blank matrix (e.g., a beverage known to be free of the analyte or a synthetic equivalent).

  • Spike the appropriate vials with a known volume of the analyte working solutions to achieve final concentrations of, for example, 10, 20, 50, 100, 200, 500, and 1000 ng/mL.

  • Prepare QC samples at low, medium, and high concentrations (e.g., 30, 300, and 800 ng/mL) in the same manner.

  • Add 50 µL of the 10 µg/mL internal standard working solution to every vial (calibration standards, QCs, blanks, and unknown samples). This results in a final internal standard concentration of 100 ng/mL.

• Sample Preparation:

  • For unknown samples, place 5 mL of the beverage into a 20 mL headspace vial.

  • Add 50 µL of the 10 µg/mL internal standard working solution.

  • To all vials (standards, QCs, and samples), add 2 grams of sodium chloride to increase the partitioning of volatile compounds into the headspace.[12]

  • Immediately seal the vials with the magnetic screw caps.

  • Vortex each vial for 10 seconds to ensure thorough mixing.

• HS-GC-MS Analysis:

  • Place the vials in the autosampler of the headspace sampler.

  • The analysis of volatile compounds is performed using a headspace sampler coupled to a GC-MS system.[4][5]

  • Suggested HS-GC-MS Parameters:

    • Headspace Sampler:

      • Vial Equilibration Temperature: 80°C

      • Vial Equilibration Time: 20 minutes

      • Loop Temperature: 90°C

      • Transfer Line Temperature: 100°C

    • Gas Chromatograph:

      • Injection Port Temperature: 250°C

      • Column: A suitable capillary column for volatile organic compounds (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

      • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

      • Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 200°C at 10°C/min, and hold for 2 minutes.

    • Mass Spectrometer:

      • Ion Source Temperature: 230°C

      • Quadrupole Temperature: 150°C

      • Ionization Mode: Electron Ionization (EI) at 70 eV

      • Acquisition Mode: Selected Ion Monitoring (SIM)

        • Quantifier ion for 1,1-Diethoxypropane: m/z (to be determined from the mass spectrum)

        • Qualifier ion for 1,1-Diethoxypropane: m/z (to be determined from the mass spectrum)

        • Quantifier ion for 1,1-Diethoxypropane-d10: m/z (expected to be +10 amu from the non-deuterated quantifier ion)

Quantitative Data Summary

The use of a deuterated internal standard allows for the construction of a reliable calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. Table 2 presents hypothetical data for a typical calibration curve, and Table 3 shows representative precision and accuracy data for QC samples.

Table 2: Hypothetical Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
10	15,234	150,876	0.101
20	30,156	149,987	0.201
50	76,987	152,453	0.505
100	151,345	150,123	1.008
200	305,678	151,897	2.012
500	758,987	149,876	5.064
1000	1,520,456	151,234	10.054
Linearity (R²)	>0.999

Table 3: Hypothetical Precision and Accuracy Data for Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=5)	%RSD	% Accuracy
Low QC	30	29.5	4.2	98.3
Mid QC	300	305.1	3.1	101.7
High QC	800	792.8	2.5	99.1

Visualization of Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of 1,1-Diethoxypropane using 1,1-Diethoxypropane-d10 as an internal standard.

Caption: Workflow for the quantification of 1,1-Diethoxypropane.

Conclusion

The use of 1,1-Diethoxypropane-d10 as an internal standard in conjunction with HS-GC-MS provides a robust, sensitive, and specific method for the quantification of 1,1-Diethoxypropane. This isotope dilution approach effectively corrects for sample matrix effects and procedural variations, leading to highly accurate and precise results. The detailed protocol and representative data presented in this application note can be readily adapted by researchers for the analysis of volatile organic compounds in a variety of complex matrices, making it a valuable tool in both academic and industrial research settings.

References

• 1. texilajournal.com [texilajournal.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Sample preparation GC-MS [scioninstruments.com]
• 5. Headspace GC/MS Analysis - Analytics Services, Innovatech Labs [innovatechlabs.com]
• 6. pubs.aip.org [pubs.aip.org]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. osti.gov [osti.gov]
• 9. benchchem.com [benchchem.com]
• 10. youtube.com [youtube.com]
• 11. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for the Analysis of Volatile Organic Compounds in Environmental Samples using 1,1-Diethoxypropane-d10 as an Internal Standard

Introduction

The accurate quantification of volatile organic compounds (VOCs) in environmental matrices such as water and soil is crucial for assessing environmental contamination and ensuring public health. Gas chromatography-mass spectrometry (GC-MS) is a widely used and powerful technique for the analysis of VOCs.[1] To improve the accuracy and reliability of quantitative analysis, internal standards are employed to correct for variations in sample preparation, injection volume, and instrument response.[1][2] Deuterated compounds are ideal internal standards for GC-MS analysis as they have similar chemical and physical properties to their non-deuterated counterparts but can be distinguished by their mass-to-charge ratio.[2][3][4]

This document provides detailed application notes and protocols for the use of 1,1-Diethoxypropane-d10 as an internal standard for the quantification of VOCs in environmental samples. While 1,1-Diethoxypropane is a known chemical compound[5][6][7], the application of its deuterated form, 1,1-Diethoxypropane-d10, as an internal standard is based on the established principles of using isotopically labeled standards in analytical chemistry.[2][3][4] The protocols outlined below are representative methodologies for the analysis of VOCs in water and soil samples using purge-and-trap or headspace GC-MS.

Principle of the Method

A known amount of the internal standard, 1,1-Diethoxypropane-d10, is added to each sample, blank, and calibration standard. The samples are then prepared using an appropriate technique to extract and concentrate the VOCs, such as purge-and-trap or headspace analysis.[8][9][10][11][12][13] The extracted analytes are introduced into a gas chromatograph for separation and then detected by a mass spectrometer. The quantification of target VOCs is based on the ratio of the peak area of the analyte to the peak area of the internal standard.[1][3] This ratio is plotted against the concentration of the analyte in the calibration standards to generate a calibration curve. The concentration of the analyte in the samples is then determined from this curve.

Experimental Protocols

1. Sample Preparation

The choice of sample preparation method depends on the sample matrix (water or soil) and the concentration of the target analytes.

1.1. Water Samples: Purge-and-Trap

This method is suitable for the analysis of low concentrations of VOCs in water.

• Materials:

  • Purge-and-trap concentrator system

  • GC-MS system

  • 40 mL VOA (Volatile Organic Analysis) vials with PTFE-lined septa

  • Gas-tight syringe

  • Reagent water (organic-free)

  • 1,1-Diethoxypropane-d10 internal standard stock solution (e.g., 100 µg/mL in methanol)

  • Target VOCs calibration stock solution

• Procedure:

  • Allow all samples and standards to come to room temperature.

  • To a 40 mL VOA vial, add 5 mL of the water sample.

  • Using a gas-tight syringe, add a known amount of the 1,1-Diethoxypropane-d10 internal standard stock solution to achieve a final concentration of, for example, 10 µg/L.

  • Immediately seal the vial with a PTFE-lined septum and cap.

  • Gently mix the sample.

  • The vial is then placed in the autosampler of the purge-and-trap system for analysis.

  • The VOCs are purged from the water sample with an inert gas (e.g., helium) and trapped on a sorbent trap. The trap is then heated to desorb the VOCs into the GC-MS system.

1.2. Soil and Solid Samples: Headspace Analysis

This method is suitable for the analysis of VOCs in soil, sediment, and other solid waste samples.[13]

• Materials:

  • Headspace autosampler

  • GC-MS system

  • 20 mL headspace vials with PTFE-lined septa

  • Spatula

  • Analytical balance

  • Methanol (B129727) (purge-and-trap grade)

  • Reagent water (organic-free)

  • 1,1-Diethoxypropane-d10 internal standard stock solution (e.g., 100 µg/mL in methanol)

  • Target VOCs calibration stock solution

• Procedure:

  • Weigh approximately 5 grams of the soil sample into a pre-weighed 20 mL headspace vial.

  • Immediately add 5 mL of methanol to the vial to extract the VOCs and minimize volatilization losses.[14][15]

  • Add a known amount of the 1,1-Diethoxypropane-d10 internal standard stock solution to the methanol.

  • Seal the vial tightly with a PTFE-lined septum and cap.

  • Vortex the vial for 1-2 minutes to ensure thorough mixing.

  • For analysis, a small aliquot of the methanol extract is transferred to a larger headspace vial containing reagent water.

  • The vial is then heated in the headspace autosampler to partition the VOCs into the headspace gas.

  • A sample of the headspace is then automatically injected into the GC-MS.

2. GC-MS Analysis

The following are typical GC-MS conditions for the analysis of VOCs. These may need to be optimized for specific analytes and instrumentation.

Parameter	Setting
Gas Chromatograph
Column	DB-624 or equivalent (60 m x 0.25 mm ID, 1.4 µm film thickness)
Injection Mode	Splitless
Injector Temperature	200 °C
Oven Program	Initial temp: 40 °C, hold for 2 min; Ramp: 10 °C/min to 220 °C; Hold for 5 min
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Range	35-350 amu
Scan Mode	Full Scan or Selected Ion Monitoring (SIM)

Table 1: GC-MS Instrument Parameters

3. Calibration

A multi-point calibration curve should be prepared to cover the expected concentration range of the target VOCs.

• Procedure:

  • Prepare a series of calibration standards by spiking known amounts of the target VOCs calibration stock solution into reagent water (for water analysis) or methanol (for soil analysis).

  • Add the 1,1-Diethoxypropane-d10 internal standard to each calibration standard at the same concentration as in the samples.

  • Analyze the calibration standards using the same GC-MS method as the samples.

  • For each analyte, calculate the response factor (RF) relative to the internal standard using the following equation: RF = (Area of Analyte / Area of Internal Standard) x (Concentration of Internal Standard / Concentration of Analyte)

  • Plot the area ratio (Area of Analyte / Area of Internal Standard) against the concentration of the analyte. The resulting calibration curve should have a correlation coefficient (r²) of ≥ 0.995.

Data Presentation

The quantitative data obtained from the analysis should be summarized in a clear and structured table for easy comparison.

Sample ID	Target Analyte	Analyte Peak Area	Internal Standard Peak Area	Area Ratio (Analyte/IS)	Concentration (µg/L or µg/kg)	Recovery (%)
Blank	Benzene	N.D.	150,000	N.A.	N.D.	N.A.
Water Sample 1	Benzene	25,000	148,000	0.169	8.5	N.A.
Soil Sample 1	Toluene	45,000	152,000	0.296	14.8	N.A.
Spike Blank	Benzene	50,000	151,000	0.331	10.2	102

Table 2: Example of Quantitative Data Summary (Note: N.D. = Not Detected; N.A. = Not Applicable. The data presented here are for illustrative purposes only.)

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of VOCs in environmental samples using an internal standard.

Caption: Experimental workflow for VOC analysis.

Internal Standard Quantification Principle

The diagram below illustrates the logical relationship of using an internal standard for quantitative analysis.

Caption: Principle of internal standard quantification.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 3. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selecting an appropriate isotopic internal standard for gas chromatography/mass spectrometry analysis of drugs of abuse--pentobarbital example - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Propane, 1,1-diethoxy- | C7H16O2 | CID 20858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,1-Diethoxypropane price & availability - MOLBASE [molbase.com]
• 7. Propionaldehyde diethyl acetal - 1,1-Diethoxypropane [sigmaaldrich.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Sample preparation for the analysis of volatile organic compounds in air and water matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. epa.gov [epa.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. epa.gov [epa.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. AGS – Association of Geotechnical and Geoenvironmental Specialists – Taking soil samples for determination of volatile organic compounds (VOCs) [ags.org.uk]

Application of 1,1-Diethoxypropane-d10 in Food and Beverage Analysis: A Methodological Overview

Introduction

In the landscape of modern food and beverage analysis, achieving accurate and reproducible quantification of volatile organic compounds is paramount for ensuring product quality, safety, and authenticity. Stable isotope dilution analysis (SIDA) coupled with gas chromatography-mass spectrometry (GC-MS) has emerged as a gold standard technique for this purpose. This method relies on the use of isotopically labeled internal standards, which closely mimic the chemical and physical behavior of the target analyte. 1,1-Diethoxypropane-d10, a deuterated analog of 1,1-diethoxypropane, represents a valuable tool in this context, particularly for the analysis of propanal and related volatile compounds in complex food and beverage matrices.

The principle of SIDA lies in the addition of a known amount of the isotopically labeled standard to the sample at the earliest stage of analysis. Because the deuterated standard (e.g., 1,1-Diethoxypropane-d10) and the native analyte (e.g., propanal or its acetal) exhibit nearly identical properties during extraction, derivatization, and chromatographic separation, any sample loss or matrix effects will affect both compounds equally. Mass spectrometry allows for the distinct detection of the native analyte and the deuterated internal standard based on their mass-to-charge ratio difference. This enables highly accurate quantification by correcting for variations in sample preparation and instrument response.

This document provides a detailed overview of the application of 1,1-Diethoxypropane-d10 as an internal standard in food and beverage analysis. It includes a generalized experimental protocol, a discussion of the analytical workflow, and a summary of the expected quantitative performance.

Key Applications

The primary application of 1,1-Diethoxypropane-d10 is as an internal standard for the quantification of volatile carbonyl compounds, particularly propanal, in a wide range of food and beverage products. Propanal is a significant flavor compound, and its concentration can be indicative of product quality, freshness, and storage conditions. It can be found in products such as:

• Beverages: Beer, wine, spirits, fruit juices, and milk.

• Foodstuffs: Baked goods, processed meats, edible oils, and fermented products.

Experimental Protocol: Quantification of Propanal in a Beverage Matrix

This protocol outlines a general procedure for the determination of propanal in a beverage sample using 1,1-Diethoxypropane-d10 as an internal standard with headspace solid-phase microextraction (HS-SPME) followed by GC-MS analysis.

1. Materials and Reagents

• Analytes and Standards:

  • Propanal (analytical standard grade)

  • 1,1-Diethoxypropane-d10 (isotopic purity ≥ 98%)

  • Methanol or Ethanol (GC grade) for stock solutions

• Sample Preparation:

  • Sodium chloride (analytical grade)

  • Deionized water

  • SPME fibers (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

  • 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

2. Preparation of Standard Solutions

• Propanal Stock Solution (1000 µg/mL): Accurately weigh 100 mg of propanal and dissolve in 100 mL of methanol.

• 1,1-Diethoxypropane-d10 Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1,1-Diethoxypropane-d10 and dissolve in 100 mL of methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate aliquots of the propanal stock solution into a matrix blank (e.g., deionized water or a model beverage solution) to achieve a concentration range relevant to the expected sample concentrations (e.g., 1-100 µg/L). Each calibration standard should be spiked with a constant concentration of the 1,1-Diethoxypropane-d10 internal standard (e.g., 10 µg/L).

3. Sample Preparation (HS-SPME)

• Pipette 5 mL of the beverage sample (or calibration standard) into a 20 mL headspace vial.

• Add a known amount of NaCl (e.g., 1 g) to the vial to increase the ionic strength and promote the partitioning of volatile compounds into the headspace.

• Spike the sample with the 1,1-Diethoxypropane-d10 internal standard solution to a final concentration of 10 µg/L.

• Immediately seal the vial with a magnetic screw cap.

• Incubate the vial in a heating block or water bath at a controlled temperature (e.g., 60 °C) for a specific time (e.g., 15 minutes) to allow for equilibration of the volatile compounds between the sample and the headspace.

• Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) under agitation to adsorb the analytes.

4. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Injection Port: Splitless mode, 250 °C.

  • Column: A suitable capillary column for volatile compound analysis (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: 5 °C/min to 150 °C.

    • Ramp: 20 °C/min to 250 °C, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

    • Propanal: Monitor characteristic ions (e.g., m/z 29, 58).

    • 1,1-Diethoxypropane-d10: Monitor characteristic ions (e.g., m/z 113, 142, reflecting the deuterated fragments).

5. Data Analysis and Quantification

• Construct a calibration curve by plotting the ratio of the peak area of the propanal quantifier ion to the peak area of the 1,1-Diethoxypropane-d10 quantifier ion against the concentration of propanal in the calibration standards.

• Calculate the concentration of propanal in the samples using the regression equation from the calibration curve.

Data Presentation

The following table summarizes hypothetical quantitative data that could be obtained using the described method. Actual performance characteristics would need to be determined during method validation.

Parameter	Expected Value
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 1 µg/L
Limit of Quantification (LOQ)	0.5 - 5 µg/L
Recovery	95 - 105%
Precision (RSD)	< 10%

Diagrams

Caption: Workflow for the quantification of propanal using 1,1-Diethoxypropane-d10.

Caption: The fundamental principle of Stable Isotope Dilution Analysis.

Application Notes and Protocols for 1,1-Diethoxypropane-d10 in Forensic Toxicology Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of forensic toxicology, the accurate quantification of volatile organic compounds (VOCs) in biological matrices is paramount for legal and medical purposes. Deuterated internal standards are the gold standard for mass spectrometry-based quantitative assays, offering a reliable means to correct for analytical variability.[1][2] 1,1-Diethoxypropane-d10, a deuterated analog of 1,1-diethoxypropane, serves as an ideal internal standard for the screening and quantification of small volatile substances in forensic samples. Its chemical and physical properties are nearly identical to its non-deuterated counterpart, ensuring it behaves similarly during sample preparation and analysis, thus providing a precise reference for quantification.[1]

The primary advantage of using a deuterated internal standard like 1,1-diethoxypropane-d10 lies in its ability to co-elute with the target analyte during chromatographic separation.[1] This co-elution ensures that both the analyte and the internal standard experience the same matrix effects, which can significantly impact ionization efficiency in the mass spectrometer.[1] By normalizing the analyte's response to that of the deuterated internal standard, a more accurate and precise measurement can be achieved.

This document provides detailed application notes and a comprehensive protocol for the use of 1,1-Diethoxypropane-d10 in the forensic toxicology screening of volatile compounds in whole blood using Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS).

Physicochemical Properties of 1,1-Diethoxypropane

Property	Value	Reference
Chemical Formula	C₇H₁₆O₂	--INVALID-LINK--
Molecular Weight	132.20 g/mol	--INVALID-LINK--
Boiling Point	124-125 °C	--INVALID-LINK--
Density	0.826 g/mL at 25 °C	--INVALID-LINK--
Synonyms	Propionaldehyde diethyl acetal	--INVALID-LINK--

Note: The properties listed are for the non-deuterated form of 1,1-diethoxypropane. The deuterated form (d10) will have a slightly higher molecular weight.

Principle of Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) for Volatiles

HS-GC-MS is a powerful technique for the analysis of volatile compounds in complex matrices such as blood.[3] The principle involves heating the sample in a sealed vial to allow volatile analytes to partition into the headspace gas. A portion of this gas is then injected into a gas chromatograph for separation, followed by detection and quantification using a mass spectrometer. The use of an internal standard, such as 1,1-diethoxypropane-d10, is crucial for accurate quantification by correcting for variations in sample preparation, injection volume, and instrument response.

Experimental Protocol: Screening for Volatile Substances in Whole Blood

This protocol outlines a method for the determination of volatile substances (e.g., ethanol (B145695) and other low molecular weight alcohols or solvents) in whole blood using 1,1-diethoxypropane-d10 as an internal standard.

1. Materials and Reagents

• 1,1-Diethoxypropane-d10 (Internal Standard)

• Target volatile analytes (e.g., ethanol, methanol, isopropanol, acetone) for calibration standards

• Whole blood (drug-free) for matrix-matched calibrators and quality controls

• Sodium fluoride (B91410) and potassium oxalate (B1200264) (as preservatives and anticoagulants in blood collection tubes)

• Deionized water

• 20 mL headspace vials with magnetic crimp caps (B75204) and PTFE/silicone septa

• Autosampler for headspace analysis

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

2. Preparation of Solutions

• Internal Standard Working Solution (ISWS): Prepare a working solution of 1,1-diethoxypropane-d10 in deionized water at a concentration of 10 µg/mL.

• Stock Solutions of Analytes: Prepare individual stock solutions of each target analyte in deionized water at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking drug-free whole blood with known concentrations of the target analytes. A typical range for ethanol would be 10 to 500 mg/dL.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibration standards.

3. Sample Preparation Workflow

Caption: Workflow for the preparation and analysis of blood samples for volatile substances.

4. GC-MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph
Column	DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness)
Inlet Temperature	200 °C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial: 40 °C (hold for 5 min) Ramp: 10 °C/min to 180 °C (hold for 2 min)
Injection Mode	Headspace Split (split ratio 10:1)
Mass Spectrometer
Ion Source	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

5. Selected Ion Monitoring (SIM) Parameters

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Ethanol	45	31, 29
Methanol	31	29
Isopropanol	45	43
Acetone	43	58
1,1-Diethoxypropane-d10 (IS)	113	55, 83

Note: The specific ions for 1,1-diethoxypropane-d10 are predicted based on its structure and common fragmentation patterns of similar compounds. These should be confirmed experimentally.

Data Analysis and Interpretation

The concentration of each analyte is determined by calculating the ratio of the peak area of the analyte's quantifier ion to the peak area of the internal standard's quantifier ion. A calibration curve is constructed by plotting the peak area ratio against the concentration of the calibrators. The concentration of the analytes in the unknown samples and QC samples is then determined from this calibration curve.

Logical Relationship of the Analytical Process

Caption: Logical flow of the analytical procedure from sample to quantification.

Conclusion

The use of 1,1-diethoxypropane-d10 as an internal standard in HS-GC-MS analysis provides a robust and reliable method for the screening and quantification of volatile organic compounds in forensic toxicology. Its properties ensure that it effectively compensates for variations in the analytical process, leading to accurate and defensible results. The detailed protocol provided herein serves as a comprehensive guide for laboratories implementing this methodology.

References

• 1. researchgate.net [researchgate.net]
• 2. Utilization of a deuterated derivatization agent to synthesize internal standards for gas chromatography-tandem mass spectrometry quantification of silylated metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. wwwn.cdc.gov [wwwn.cdc.gov]

Application Note: Quantitative Analysis of Short-Chain Fatty Acids in Biological Samples using Derivatization-based GC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Short-chain fatty acids (SCFAs) are saturated fatty acids with one to six carbon atoms that are produced by the gut microbiota through the fermentation of dietary fibers. Acetate, propionate, and butyrate (B1204436) are the most abundant SCFAs and play crucial roles in host physiology, including serving as an energy source for colonocytes, modulating the immune system, and influencing various metabolic pathways.[1][2] Dysregulation of SCFA levels has been implicated in a range of diseases, making their accurate quantification in biological samples a key area of metabolomics research.

This application note details a robust and widely used method for the quantitative analysis of SCFAs in biological matrices, such as plasma and serum, using a two-step derivatization process involving methoxyamination and silylation, followed by Gas Chromatography-Mass Spectrometry (GC-MS). Derivatization is a critical step for the analysis of polar and non-volatile metabolites like SCFAs by GC-MS, as it increases their volatility and thermal stability.[3][4]

Principle of the Method

The method involves the extraction of SCFAs from the biological sample, followed by a two-step derivatization:

• Methoxyamination: This step targets carbonyl groups (aldehydes and ketones) to prevent the formation of multiple tautomeric isomers during the subsequent silylation step. This is achieved by reacting the sample with methoxyamine hydrochloride in pyridine (B92270).[4]

• Silylation: The hydroxyl and carboxyl groups of the SCFAs and other metabolites are then derivatized using a silylating agent, most commonly N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA). This replaces the active hydrogens with a trimethylsilyl (B98337) (TMS) group, rendering the molecule more volatile and suitable for GC-MS analysis.[4][5]

The derivatized SCFAs are then separated by gas chromatography and detected by mass spectrometry, allowing for their identification and quantification.

Experimental Workflow

The overall experimental workflow for the analysis of SCFAs is depicted in the following diagram:

Caption: A schematic of the experimental workflow for SCFA analysis.

Experimental Protocols

Materials and Reagents

• Methanol (B129727) (LC-MS grade)

• Pyridine (anhydrous)

• Methoxyamine hydrochloride

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Internal standards (e.g., stable isotope-labeled SCFAs)

• SCFA standards (acetate, propionate, butyrate, etc.)

• Nitrogen gas for drying

Sample Preparation and Extraction

• Thaw frozen plasma or serum samples on ice.

• To 50 µL of sample, add 200 µL of ice-cold methanol containing the internal standards.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen gas.

Derivatization Protocol

• Methoxyamination:

  • Prepare a solution of methoxyamine hydrochloride in pyridine (e.g., 20 mg/mL).

  • Add 50 µL of the methoxyamine hydrochloride solution to the dried extract.

  • Vortex for 1 minute and incubate at 60°C for 60 minutes.

• Silylation:

  • After cooling to room temperature, add 80 µL of MSTFA to the sample.

  • Vortex for 1 minute and incubate at 60°C for 30 minutes.[6]

• After cooling, transfer the derivatized sample to a GC-MS vial with a micro-insert for analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp 1: 10°C/min to 150°C

  • Ramp 2: 20°C/min to 300°C, hold for 5 minutes

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Full scan (m/z 50-600) and/or Selected Ion Monitoring (SIM) for targeted quantification.

Quantitative Data

The following table summarizes typical quantitative performance data for the analysis of key SCFAs using this method. The values are representative and may vary depending on the specific instrumentation and matrix.

Analyte	Retention Time (min)	Linearity (R²)	LOD (µM)	LOQ (µM)
Acetate-TMS	~ 5.2	> 0.99	0.5	1.5
Propionate-TMS	~ 6.8	> 0.99	0.2	0.6
Isobutyrate-TMS	~ 7.5	> 0.99	0.1	0.3
Butyrate-TMS	~ 8.1	> 0.99	0.1	0.3
Isovalerate-TMS	~ 9.2	> 0.99	0.05	0.15
Valerate-TMS	~ 9.5	> 0.99	0.05	0.15

LOD: Limit of Detection, LOQ: Limit of Quantification, TMS: Trimethylsilyl derivative

Signaling Pathway Involvement of SCFAs

SCFAs are known to modulate various signaling pathways, including the inhibition of histone deacetylases (HDACs) and activation of G-protein coupled receptors (GPCRs) such as GPR41 and GPR43.[7] These interactions can influence inflammatory responses. For example, SCFAs can inhibit the NLRP3 inflammasome pathway, which is involved in the maturation of pro-inflammatory cytokines.[1]

Caption: A simplified diagram of SCFA-mediated inhibition of the NLRP3 inflammasome.

Conclusion

The described method of two-step derivatization followed by GC-MS analysis provides a reliable and sensitive platform for the quantification of short-chain fatty acids in biological samples. This workflow is essential for researchers in various fields, including gut microbiome research, immunology, and drug development, to investigate the role of SCFAs in health and disease. The accurate measurement of these key metabolites can provide valuable insights into disease mechanisms and aid in the development of novel therapeutic strategies.

References

• 1. Short-Chain Fatty Acids Weaken Ox-LDL-Induced Cell Inflammatory Injury by Inhibiting the NLRP3/Caspase-1 Pathway and Affecting Cellular Metabolism in THP-1 Cells [mdpi.com]
• 2. The impact of microbiota-derived short-chain fatty acids on macrophage activities in disease: Mechanisms and therapeutic potentials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. gcms.cz [gcms.cz]
• 5. Investigation of the derivatization conditions for GC-MS metabolomics of biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The relationship between the effects of short-chain fatty acids on intestinal motility in vitro and GPR43 receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 1,1-Diethoxypropane-d10 Signal Intensity in Mass Spectrometry

Welcome to the technical support center for improving the mass spectrometry (MS) signal intensity of 1,1-Diethoxypropane-d10. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-Diethoxypropane-d10 and why is its signal intensity in MS analysis critical?

A1: 1,1-Diethoxypropane-d10 is the deuterated form of 1,1-Diethoxypropane, often used as an internal standard in quantitative mass spectrometry assays due to its chemical similarity to the non-deuterated analyte. Achieving a stable and robust signal intensity for this internal standard is crucial for accurate and precise quantification of the target analyte, as it helps to correct for variations in sample preparation, injection volume, and instrument response.

Q2: I am observing a significantly lower signal for 1,1-Diethoxypropane-d10 compared to its non-deuterated counterpart. What could be the reason?

A2: This phenomenon can be attributed to the "deuterium isotope effect". The substitution of hydrogen with deuterium (B1214612) can lead to slight differences in physicochemical properties, potentially affecting chromatographic retention time and ionization efficiency. While often minimal, this can lead to the deuterated standard eluting slightly earlier than the non-deuterated analyte, potentially into a region of greater ion suppression.[1][2] Additionally, differences in fragmentation patterns upon collision-induced dissociation (CID) can occur between the deuterated and non-deuterated compounds, which might affect the intensity of the specific multiple reaction monitoring (MRM) transition being monitored.[3]

Q3: What are matrix effects and how can they impact the signal of my deuterated standard?

A3: Matrix effects occur when components in the sample matrix, other than the analyte of interest, interfere with the ionization of the target analyte in the mass spectrometer's ion source.[4] This interference can either suppress or enhance the signal.[4][5] If 1,1-Diethoxypropane-d10 co-elutes with matrix components that cause ion suppression, its signal intensity will be reduced, which can negatively impact the accuracy and sensitivity of the assay.[2][4][6] Electrospray ionization (ESI) is generally more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[2]

Q4: Can the choice of ionization technique affect the signal intensity of 1,1-Diethoxypropane-d10?

A4: Yes, the choice of ionization technique is critical. For a relatively small and volatile molecule like 1,1-Diethoxypropane, both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) could be considered. ESI is suitable for polar and ionizable compounds, while APCI is often better for less polar and more volatile molecules.[7][8] It is advisable to test both ionization modes (positive and negative) to determine which provides the optimal signal for your specific compound and sample matrix.

Troubleshooting Guide: Low Signal Intensity of 1,1-Diethoxypropane-d10

Low signal intensity can be a frustrating issue. This guide provides a systematic approach to diagnosing and resolving the problem.

Diagram: Troubleshooting Workflow for Low Signal Intensity

Caption: A systematic workflow for troubleshooting low signal intensity.

Step 1: Evaluate Sample Preparation

• Issue: Inappropriate Sample Concentration.

  • Too Dilute: The concentration of 1,1-Diethoxypropane-d10 may be below the instrument's limit of detection.

  • Too Concentrated: High concentrations can lead to ion suppression, detector saturation, or poor peak shape.[9]

  • Solution: Prepare a dilution series to determine the optimal concentration range. If the sample is too dilute, consider appropriate concentration techniques.

• Issue: Matrix Effects and Ion Suppression.

  • Cause: Co-eluting compounds from the sample matrix can interfere with the ionization of your deuterated standard.[2][4]

  • Solution:

    • Improve Sample Cleanup: Employ more rigorous sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[4]

    • Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that is similar to the samples to compensate for matrix effects.[7]

Step 2: Assess Liquid Chromatography (LC) Conditions

• Issue: Co-elution with Interfering Substances.

  • Cause: The deuterated standard may be eluting at the same time as a compound that causes ion suppression.

  • Solution: Modify the chromatographic method (e.g., adjust the gradient, change the mobile phase composition, or use a different column) to separate the 1,1-Diethoxypropane-d10 peak from the interfering peaks.

• Issue: Suboptimal Mobile Phase.

  • Cause: The mobile phase composition can significantly impact ionization efficiency.

  • Solution:

    • Use High-Purity Solvents: Ensure the use of MS-grade solvents to minimize background noise and adduct formation.[10]

    • Optimize Additives: For positive ion mode, the addition of a small amount of an acid like formic acid (typically 0.1%) can improve protonation and enhance the signal.[7]

Step 3: Optimize Mass Spectrometry (MS) Parameters

• Issue: Incorrect Ionization Mode or Polarity.

  • Solution: Infuse a standard solution of 1,1-Diethoxypropane-d10 and test both ESI and APCI in both positive and negative ion modes to identify the conditions that yield the highest signal intensity.

• Issue: Suboptimal Ion Source Settings.

  • Solution: Systematically optimize key ion source parameters.[1] This is a critical step and should be performed for your specific instrument.

    • Spray Voltage: Adjust for a stable and optimal signal.[1]

    • Gas Flow Rates (Nebulizer and Drying Gas): Optimize to ensure efficient desolvation without causing fragmentation.[1]

    • Drying Gas Temperature: Fine-tune for efficient desolvation without thermal degradation.[1]

    • Cone/Fragmentor Voltage: Ramp this voltage to maximize the precursor ion signal while minimizing in-source fragmentation.[1]

Step 4: Check Instrument Performance

• Issue: Contamination of the Ion Source.

  • Cause: Buildup of non-volatile materials from previous injections can lead to a gradual decline in signal intensity.

  • Solution: Follow the manufacturer's protocol for cleaning the ion source. Regular cleaning is essential for maintaining optimal performance.[11]

• Issue: Poor Instrument Calibration or Tuning.

  • Cause: An out-of-date calibration or tune can lead to poor mass accuracy and reduced sensitivity.

  • Solution: Regularly tune and calibrate the mass spectrometer according to the manufacturer's recommendations.[9]

Experimental Protocols

Protocol 1: Direct Infusion for MS Parameter Optimization

This protocol is for determining the optimal MS source parameters for 1,1-Diethoxypropane-d10.

• Prepare a Standard Solution: Prepare a 100-1000 ng/mL solution of 1,1-Diethoxypropane-d10 in a solvent that mimics the initial mobile phase conditions of your LC method (e.g., 50:50 acetonitrile:water with 0.1% formic acid).[12]

• Infuse the Solution: Infuse the standard solution directly into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).

• Optimize Parameters:

  • Ionization Mode and Polarity: Acquire spectra in both positive and negative ESI and APCI modes to determine the best ionization.

  • Source Parameter Tuning: Systematically adjust the spray voltage, nebulizer gas pressure, drying gas flow rate and temperature, and cone/fragmentor voltage while monitoring the signal intensity of the precursor ion for 1,1-Diethoxypropane-d10. Record the settings that provide the highest and most stable signal.[1]

Protocol 2: Evaluation of Matrix Effects using Post-Extraction Spike

This protocol helps to quantify the extent of ion suppression or enhancement from the sample matrix.

• Prepare Two Sample Sets:

  • Set A (Neat Solution): Prepare a solution of 1,1-Diethoxypropane-d10 in the initial mobile phase at a known concentration.

  • Set B (Post-Extraction Spike): Process a blank matrix sample using your established sample preparation method. After the final extraction step, spike the extracted matrix with 1,1-Diethoxypropane-d10 to achieve the same final concentration as in Set A.[4]

• Analyze Samples: Analyze both sets of samples using your LC-MS method.

• Calculate Matrix Effect:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value below 100% indicates ion suppression, while a value above 100% suggests ion enhancement.[4]

Data Presentation

Table 1: Typical Starting Ranges for ESI-MS Optimization of 1,1-Diethoxypropane-d10

Parameter	Typical Range (Positive Ion Mode)	Notes
Spray Voltage	2000 - 4000 V	Aim for the lowest voltage that provides a stable spray.[1]
Nebulizer Gas Pressure	30 - 60 psi	Optimize for a stable spray and good signal intensity.
Drying Gas Flow	8 - 15 L/min	Adjust to ensure efficient desolvation.
Drying Gas Temperature	200 - 350 °C	Optimize for desolvation without thermal degradation.[1]
Cone/Fragmentor Voltage	20 - 100 V	Ramp to maximize precursor ion signal and minimize fragmentation.[12]

Note: These are general ranges and the optimal values will be instrument- and method-specific.

Visualization of Factors Affecting Signal Intensity

Diagram: Factors Influencing MS Signal Intensity

Caption: Key factors that can influence the signal intensity in MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. analytical chemistry - Stronger ESI signal for deuterated substances - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. gmi-inc.com [gmi-inc.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. zefsci.com [zefsci.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Matrix Effects on 1,1-Diethoxypropane-d10 Ionization

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding matrix effects on the ionization of 1,1-Diethoxypropane-d10 when used as an internal standard in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of my analyte when using 1,1-Diethoxypropane-d10 as an internal standard?

A1: A matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] In biological samples like plasma or urine, these components can include phospholipids, salts, and endogenous metabolites.[1][2] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), which compromises the accuracy, precision, and sensitivity of your quantitative results.[1] Since 1,1-Diethoxypropane-d10 is a stable isotope-labeled (SIL) internal standard, it is designed to co-elute with the non-labeled analyte and experience similar matrix effects, thus correcting for these variations in the final analyte-to-internal standard ratio.[1]

Q2: I am observing poor accuracy and precision in my results, even with a deuterated internal standard like 1,1-Diethoxypropane-d10. What could be the cause?

A2: While SIL internal standards are the gold standard for correcting matrix effects, they are not always a perfect solution.[1] Poor accuracy and precision can still occur if:

• Chromatographic Separation: There is a slight chromatographic shift between your analyte and 1,1-Diethoxypropane-d10. If this shift causes one of the compounds to elute in a region of severe ion suppression while the other does not, the correction will be inaccurate.[1]

• Extreme Matrix Effects: The ion suppression or enhancement is so severe that the signal for either the analyte or the internal standard is pushed outside the linear range of the detector.

• Sample-Specific Matrix Effects: The composition of the matrix varies significantly between individual samples, leading to inconsistent effects that the internal standard cannot fully compensate for.[3]

Q3: How can I quantitatively assess the degree of matrix effect in my assay?

A3: The most common method for quantifying matrix effects is the post-extraction spike experiment .[4] This involves comparing the signal of an analyte (and internal standard) in a clean solution to the signal of the same amount of analyte spiked into a blank matrix sample after the extraction process.[4] This allows you to isolate the effect of the matrix on the ionization process. The "Matrix Factor" (MF) is calculated to determine the extent of ion suppression or enhancement. A detailed protocol for this experiment is provided below.

Troubleshooting Guides

Issue 1: Inconsistent peak areas for 1,1-Diethoxypropane-d10 across different plasma samples.

• Possible Cause: Variable ion suppression due to differences in the composition of individual plasma lots (e.g., lipemic or hemolyzed samples).

• Troubleshooting Steps:

  • Improve Sample Cleanup: The most effective way to reduce matrix effects is to remove interfering components before analysis.[2] If you are using a simple protein precipitation method, consider switching to a more rigorous technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[2]

  • Optimize Chromatography: Modify your LC gradient to better separate your analyte and internal standard from early-eluting salts and late-eluting phospholipids, which are major sources of ion suppression.[1]

  • Sample Dilution: Diluting the sample with the mobile phase can reduce the concentration of interfering matrix components.[5] This is only a viable option if the analyte concentration is high enough to remain above the limit of quantitation after dilution.[5]

Issue 2: The analyte/internal standard peak area ratio is not consistent in my quality control (QC) samples.

• Possible Cause: Differential matrix effects are affecting the analyte and 1,1-Diethoxypropane-d10 to different extents. This can happen if they are not perfectly co-eluting.

• Troubleshooting Steps:

  • Verify Co-elution: Overlay the chromatograms of the analyte and 1,1-Diethoxypropane-d10. They should have nearly identical retention times. Even slight differences can be problematic in regions of sharp changes in ion suppression.[1]

  • Evaluate Matrix Factor: Perform a matrix factor assessment using multiple sources of your biological matrix (e.g., at least six different lots of plasma) to understand the variability of the matrix effect.[1]

  • Switch Ionization Technique: If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI), as APCI can be less susceptible to matrix effects for certain compounds.[5]

Data Presentation: Illustrative Matrix Effects

The following tables provide illustrative examples of how matrix effect data might be presented. The values are not specific to 1,1-Diethoxypropane-d10 but represent typical findings in bioanalytical method development.

Table 1: Matrix Factor (MF) Assessment in Human Plasma from Different Lots

Plasma Lot	Analyte Peak Area (Post-Spike)	IS Peak Area (Post-Spike)	Analyte Peak Area (Neat Solution)	IS Peak Area (Neat Solution)	Analyte MF	IS MF
Lot 1	78,500	81,200	102,000	105,000	0.77	0.77
Lot 2	75,100	78,300	102,000	105,000	0.74	0.75
Lot 3	82,300	85,000	102,000	105,000	0.81	0.81
Lot 4	76,900	79,900	102,000	105,000	0.75	0.76
Lot 5	95,400	98,700	102,000	105,000	0.94	0.94
Lot 6	79,800	82,500	102,000	105,000	0.78	0.79
Average	0.80	0.80
%CV	9.8%	8.9%

• Interpretation: A Matrix Factor (MF) of less than 1 indicates ion suppression, while a value greater than 1 indicates ion enhancement. In this example, significant ion suppression is observed (average MF ~0.80). The similar MF values for the analyte and the internal standard (IS) suggest the IS is adequately compensating for the matrix effect.

Table 2: Comparison of Sample Preparation Techniques on Matrix Effect

Sample Preparation Method	Average Analyte MF	Average IS MF	%CV of MF (n=6 lots)
Protein Precipitation	0.75	0.76	12.5%
Liquid-Liquid Extraction (LLE)	0.92	0.93	5.4%
Solid-Phase Extraction (SPE)	0.98	0.99	3.1%

• Interpretation: This table demonstrates that more extensive sample cleanup methods like LLE and SPE can significantly reduce matrix effects, bringing the Matrix Factor closer to 1 and reducing the variability between different lots.[2]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

This protocol details the procedure to calculate the Matrix Factor (MF).

1. Required Sample Sets:

• Set A (Neat Solution): Your analyte and 1,1-Diethoxypropane-d10 (IS) spiked into the final analysis solvent (e.g., mobile phase).

• Set B (Post-Spike Matrix): Blank biological matrix (e.g., plasma) is first processed through the entire sample preparation procedure. The resulting clean extract is then spiked with the analyte and IS at the same concentration as Set A.[4]

2. Procedure:

• Obtain at least six different lots of blank biological matrix.

• For Set B: Process a sample from each of the six lots through your established sample preparation method (e.g., protein precipitation, LLE, or SPE).

• After the final extraction step but before any evaporation, spike the clean extracts with a known concentration of your analyte and 1,1-Diethoxypropane-d10.

• For Set A: Prepare a set of solutions in your final reconstitution solvent containing the same concentration of analyte and IS as in Set B.

• Analyze all samples from Set A and Set B by LC-MS/MS.

• Record the peak areas for both the analyte and the internal standard.

3. Calculation:

• Matrix Factor (MF) = (Peak Area in Post-Spike Matrix) / (Average Peak Area in Neat Solution) [1]

• Calculate the MF for both the analyte and the IS for each lot of the matrix.

• Calculate the average MF and the coefficient of variation (%CV) across all lots. A %CV of <15% is generally considered acceptable.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. biotage.com [biotage.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Matrix effects during analysis of plasma samples by electrospray and atmospheric pressure chemical ionization mass spectrometry: practical approaches to their elimination - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing 1,1-Diethoxypropane-d10 instability in acidic conditions

Technical Support Center: 1,1-Diethoxypropane-d10

This guide provides troubleshooting advice and answers to frequently asked questions regarding the stability of 1,1-Diethoxypropane-d10, particularly in acidic conditions. This resource is intended for researchers, scientists, and drug development professionals utilizing this deuterated standard in their analytical experiments.

Frequently Asked Questions (FAQs)

Section 1: Understanding the Instability

Q1: What is 1,1-Diethoxypropane-d10 and what is its primary application?

A1: 1,1-Diethoxypropane-d10 is the deuterated form of 1,1-Diethoxypropane, which is a stable acetal. In analytical chemistry, particularly in mass spectrometry-based assays, it serves as an excellent internal standard for the quantification of its non-deuterated counterpart, propionaldehyde (B47417), or related compounds. Its molecular weight is 142.26 g/mol , accounting for the ten deuterium (B1214612) atoms.

Q2: Why is 1,1-Diethoxypropane-d10 unstable in acidic conditions?

A2: 1,1-Diethoxypropane-d10, like all acetals, is susceptible to acid-catalyzed hydrolysis.[1][2][3] In the presence of an acid (H+), one of the ethoxy groups becomes protonated, turning it into a good leaving group (ethanol). The subsequent departure of ethanol (B145695) results in the formation of a resonance-stabilized oxocarbenium ion. This intermediate is then attacked by water, and after a series of proton transfers, a hemiacetal is formed. The process repeats with the second ethoxy group, ultimately leading to the formation of propionaldehyde and another molecule of ethanol.[1][3] This entire process is reversible.[1][4]

Q3: What are the degradation products of 1,1-Diethoxypropane-d10 hydrolysis?

A3: The acid-catalyzed hydrolysis of 1,1-Diethoxypropane-d10 yields deuterated propionaldehyde and deuterated ethanol. The exact deuteration pattern of the products will depend on the specific labeling pattern of the parent molecule and any potential for hydrogen-deuterium exchange with the solvent.

References

• 1. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. m.youtube.com [m.youtube.com]
• 4. pubs.acs.org [pubs.acs.org]

Preventing isotopic exchange in 1,1-Diethoxypropane-d10

Welcome to the Technical Support Center for 1,1-Diethoxypropane-d10. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing isotopic exchange and ensuring the integrity of your deuterated compounds during experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for 1,1-Diethoxypropane-d10?

A1: Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical reaction where a deuterium (B1214612) atom in a labeled compound is replaced by a hydrogen atom from the surrounding environment (e.g., solvent, moisture). For 1,1-Diethoxypropane-d10, this is problematic as it compromises the isotopic purity of the standard, which can lead to inaccurate results in quantitative analyses that rely on the mass difference between the labeled and unlabeled compound.[1][2]

Q2: What is the primary mechanism for the loss of deuterium from 1,1-Diethoxypropane-d10?

A2: The primary mechanism for deuterium loss in 1,1-Diethoxypropane-d10 is acid-catalyzed hydrolysis.[3][4][5] Acetals are susceptible to hydrolysis under acidic conditions, which involves the protonation of one of the ethoxy groups, followed by the departure of ethanol (B145695) and the formation of a resonance-stabilized oxonium ion. Water can then attack this intermediate, and subsequent deprotonation leads to a hemiacetal, which can further hydrolyze to propanal and ethanol. If the surrounding solvent contains protons (e.g., water or methanol), they can be incorporated during this process, leading to the loss of deuterium.

Q3: Under what conditions is isotopic exchange most likely to occur?

A3: Isotopic exchange is most likely to occur under the following conditions:

• Acidic pH: Both strong and weak acids can catalyze the hydrolysis of acetals, which is the pathway for isotopic exchange.[6][7][8]

• Presence of Protic Solvents: Solvents with exchangeable protons, such as water, methanol, and ethanol, can serve as a source of hydrogen to replace the deuterium.

• Elevated Temperatures: Higher temperatures accelerate the rate of chemical reactions, including the acid-catalyzed hydrolysis of acetals.[9]

Q4: How should I store 1,1-Diethoxypropane-d10 to maintain its isotopic purity?

A4: To minimize the risk of isotopic exchange during storage, follow these guidelines:

• Storage as a Neat Solid/Liquid: If possible, store the compound in its neat form in a tightly sealed container.

• Solvent Selection: If a solution is required, use a high-purity, anhydrous aprotic solvent such as acetonitrile, tetrahydrofuran (B95107) (THF), or dioxane.[1]

• Temperature: Store at low temperatures, such as -20°C or -80°C, to slow down any potential degradation or exchange.[1][10]

• Inert Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent exposure to atmospheric moisture.[9][11]

Troubleshooting Guide

This guide provides a step-by-step workflow to help you identify and resolve issues related to the potential loss of deuterium from your 1,1-Diethoxypropane-d10 standard.

Symptom: Inconsistent or lower-than-expected signal from the deuterated standard in your analytical run (e.g., LC-MS).

Troubleshooting Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Secondary deuterium isotope effects for hydrolysis of acetals and orthoformates - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. The acid hydrolysis mechanism of acetals catalyzed by a supramolecular assembly in basic solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. Reactions of keten acetals. Part I. The hydrolysis of cyanoketen dimethyl acetal; general acid catalysis and kinetic hydrogen isotope effects - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Chromatography for 1,1-Diethoxypropane-d10

Welcome to the technical support center for the chromatographic analysis of 1,1-Diethoxypropane-d10. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure robust and reliable analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is the most common chromatographic technique for analyzing 1,1-Diethoxypropane-d10?

A1: Gas chromatography (GC) coupled with mass spectrometry (GC-MS) is the most prevalent and effective technique for the analysis of volatile compounds like 1,1-Diethoxypropane-d10. GC provides the necessary separation from other volatile components, while MS allows for sensitive and specific detection and quantification of the deuterated compound.

Q2: Why does my 1,1-Diethoxypropane-d10 elute at a different retention time than its non-deuterated counterpart?

A2: This phenomenon is known as the chromatographic isotope effect. In gas chromatography, deuterated compounds often elute slightly earlier than their non-deuterated (protium) analogs.[1][2] This is attributed to the fact that carbon-deuterium (C-D) bonds are slightly shorter and stronger than carbon-hydrogen (C-H) bonds, leading to subtle differences in molecular size, polarizability, and interaction with the stationary phase.[3][4] On non-polar stationary phases, this typically results in an "inverse isotope effect" where the heavier, deuterated compound has a shorter retention time.[5]

Q3: I am observing peak tailing with my 1,1-Diethoxypropane-d10 analysis. What are the likely causes?

A3: Peak tailing for a polar compound like an acetal (B89532) is often due to secondary interactions with active sites within the GC system. Potential causes include:

• Active sites in the inlet liner: Silanol groups on the surface of a glass liner can interact with the polar analyte.

• Contamination: Buildup of non-volatile residues in the inlet or at the head of the column can create active sites.

• Improper column installation: A poorly cut column or incorrect installation depth in the inlet can create dead volumes and lead to peak tailing.

• Column degradation: The stationary phase at the beginning of the column can degrade over time, exposing active sites.

Q4: How can I avoid co-elution of 1,1-Diethoxypropane-d10 with its non-deuterated analog or other impurities?

A4: Co-elution can be a challenge, especially when dealing with isotopic analogs which have very similar chemical properties.[6] To improve separation:

• Optimize the temperature program: A slower temperature ramp can increase the separation between closely eluting compounds.

• Select an appropriate stationary phase: A column with a different selectivity may resolve the co-eluting peaks. For acetals, a mid-polarity phase is often a good starting point.

• Use a longer column: Increasing the column length can enhance resolution.

• Adjust the carrier gas flow rate: Operating at the optimal flow rate for the chosen carrier gas will maximize column efficiency.

Troubleshooting Guides

This section provides a systematic approach to resolving common issues encountered during the chromatographic analysis of 1,1-Diethoxypropane-d10.

Issue 1: Poor Peak Shape (Tailing)

Potential Cause	Troubleshooting Step
Active Inlet Liner	Replace the liner with a new, deactivated liner. Consider using a liner with glass wool to aid in vaporization and trap non-volatile residues.
Contaminated Inlet	Perform inlet maintenance, including replacing the septum and cleaning the inlet body.
Improper Column Installation	Re-cut the column ensuring a clean, square cut. Re-install the column at the correct depth in the inlet as per the manufacturer's instructions.
Column Contamination	Trim the first 10-20 cm from the front of the column. If the problem persists, the column may need to be replaced.

Issue 2: Retention Time Shifts

Potential Cause	Troubleshooting Step
Inconsistent Oven Temperature	Verify the oven temperature is stable and reproducible. Calibrate the oven temperature if necessary.
Carrier Gas Flow Rate Fluctuation	Check for leaks in the gas lines. Verify the flow rate with a calibrated flow meter.
Column Aging	Over time, the stationary phase can degrade, leading to changes in retention. If the shift is gradual and persistent, consider replacing the column.
Matrix Effects	The sample matrix can influence retention time. Prepare standards in a matrix that matches the samples to compensate for this effect.

Issue 3: Low Signal Intensity

Potential Cause	Troubleshooting Step
Improper Injection Technique	Optimize split/splitless injection parameters. For trace analysis, ensure the splitless valve time is sufficient for complete sample transfer.
Leak in the System	Perform a leak check of the entire system, from the gas source to the detector.
Detector Contamination	The MS source may be contaminated. Follow the manufacturer's instructions for cleaning the ion source.
Incorrect MS Parameters	Ensure the correct mass-to-charge ratios (m/z) are being monitored for 1,1-Diethoxypropane-d10 and that the detector is properly tuned.

Experimental Protocols

Recommended GC-MS Method for 1,1-Diethoxypropane-d10

This protocol provides a starting point for the analysis of 1,1-Diethoxypropane-d10. Optimization may be required based on the specific instrumentation and sample matrix.

Parameter	Value
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 7000D Triple Quadrupole MS or equivalent
Column	Mid-polarity column (e.g., DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Program	Initial temperature: 40 °C, hold for 2 minRamp: 10 °C/min to 150 °CHold: 2 min
Transfer Line Temp	280 °C
MS Source Temp	230 °C
MS Quad Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	142 (Molecular Ion), 112, 84, 56 (Fragments)

Sample Preparation:

Samples should be diluted in a volatile organic solvent such as dichloromethane (B109758) or methanol (B129727) to a concentration of approximately 1-10 µg/mL.

Visualizations

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for diagnosing and resolving peak tailing issues.

Predicted Mass Fragmentation of 1,1-Diethoxypropane-d10

The following diagram illustrates the predicted electron ionization (EI) fragmentation pattern for 1,1-Diethoxypropane-d10, which is crucial for setting up selected ion monitoring (SIM) in GC-MS analysis. The fragmentation of acetals typically involves the loss of alkoxy groups and subsequent rearrangements.

Caption: Predicted mass fragmentation pathway of 1,1-Diethoxypropane-d10.

References

• 1. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. gcms.cz [gcms.cz]
• 6. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]

Technical Support Center: 1,1-Diethoxypropane-d10 Interference in Mass Spectrometry

Welcome to the technical support center for 1,1-Diethoxypropane-d10. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of 1,1-Diethoxypropane-d10 as an internal standard in mass spectrometry assays.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-Diethoxypropane-d10 and why is it used as an internal standard?

1,1-Diethoxypropane-d10 is the deuterated form of 1,1-Diethoxypropane, meaning that the ten hydrogen atoms on the two ethyl groups have been replaced with deuterium. It is used as an internal standard in mass spectrometry-based quantitative analysis, particularly in Gas Chromatography-Mass Spectrometry (GC-MS). The key advantage of using a deuterated internal standard is that it is chemically almost identical to the analyte of interest (the non-deuterated form), but has a different mass. This allows it to be distinguished by the mass spectrometer while co-eluting with the analyte, helping to correct for variations in sample preparation, injection volume, and ionization efficiency.

Q2: I am observing a chromatographic shift between my analyte and 1,1-Diethoxypropane-d10. Is this normal?

Yes, a slight difference in retention time between a deuterated internal standard and its non-deuterated analyte is a known phenomenon referred to as the "isotope effect". Deuterated compounds can sometimes elute slightly earlier or later than their non-deuterated counterparts. While often minor, this can become problematic if the analyte and internal standard elute in a region of the chromatogram with significant matrix effects, potentially leading to differential ion suppression or enhancement.

Q3: My 1,1-Diethoxypropane-d10 signal is showing significant variability or loss of intensity. What are the potential causes?

Several factors can contribute to a variable or decreasing signal for your deuterated internal standard:

• Matrix Effects: Even with co-elution, components of the sample matrix can suppress or enhance the ionization of the internal standard to a different extent than the analyte.

• Injector Discrimination: Differences in volatility between the analyte and the deuterated standard can lead to discrimination in the GC inlet, especially with split injections.

• In-source Instability: The deuterated standard may exhibit different fragmentation patterns or stability in the ion source of the mass spectrometer compared to the analyte.

• Sample Preparation Issues: Inconsistent addition of the internal standard to samples and standards is a common source of variability.

Troubleshooting Guides

Issue 1: Inaccurate Quantification and Poor Reproducibility

If you are experiencing inaccurate or irreproducible quantitative results when using 1,1-Diethoxypropane-d10 as an internal standard, follow these troubleshooting steps.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inaccurate quantification.

Issue 2: Suspected Interference with 1,1-Diethoxypropane-d10 Signal

If you suspect an interfering peak is co-eluting with and artificially inflating the signal of your 1,1-Diethoxypropane-d10 internal standard, use the following guide.

Logical Relationship for Interference Investigation:

Caption: Decision tree for investigating interference.

Experimental Protocols

Protocol 1: Analysis of Volatile Organic Compounds (VOCs) using 1,1-Diethoxypropane-d10 by GC-MS

This protocol provides a general framework for the analysis of volatile organic compounds where 1,1-Diethoxypropane-d10 may be used as an internal standard.

1. Sample Preparation:

• For aqueous samples, a purge-and-trap system is recommended.
• For solvent-based samples, direct injection may be appropriate.
• Spike all samples, calibration standards, and quality controls with a known concentration of 1,1-Diethoxypropane-d10 solution.

2. GC-MS Parameters:

• Injector: Split/splitless, 250 °C.
• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.
• Oven Program: 40 °C for 2 min, ramp to 250 °C at 10 °C/min, hold for 5 min.
• Carrier Gas: Helium at a constant flow of 1 mL/min.
• MS Transfer Line: 280 °C.
• Ion Source: Electron Ionization (EI) at 70 eV, 230 °C.
• Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan.

Workflow for GC-MS Analysis:

Caption: General workflow for GC-MS analysis.

Data Presentation

Table 1: Predicted Mass Spectrometry Data for 1,1-Diethoxypropane and its Deuterated Analog

The following table presents the predicted mass-to-charge ratios (m/z) for the molecular ion and key fragments of 1,1-Diethoxypropane and 1,1-Diethoxypropane-d10. This data is essential for setting up the mass spectrometer in SIM mode and for identifying potential interferences. The fragmentation pattern for the deuterated version is predicted based on the known fragmentation of the non-deuterated compound.

Compound	Molecular Weight ( g/mol )	Molecular Ion (M+) [m/z]	Key Fragment 1 [m/z]	Key Fragment 2 [m/z]	Key Fragment 3 [m/z]
1,1-Diethoxypropane	132.20	132	103	75	47
1,1-Diethoxypropane-d10	142.26	142	111	81	52

Note: The fragmentation of deuterated compounds can sometimes vary from their non-deuterated counterparts, and these values should be confirmed experimentally.

Table 2: Common GC-MS Troubleshooting Scenarios and Solutions

Symptom	Possible Cause(s)	Recommended Action(s)
No peak for 1,1-Diethoxypropane-d10	- Incorrect MS parameters (wrong m/z) - Standard degradation - GC inlet leak	- Verify SIM/scan parameters - Prepare fresh standard solution - Perform leak check on GC
Broad or tailing peaks	- Active sites in the GC liner or column - Column contamination	- Use a deactivated liner - Bake out or trim the column
Ghost peaks of internal standard	- Carryover from a previous injection - Contaminated syringe or solvent	- Run a solvent blank - Clean the autosampler syringe
Non-linear calibration curve	- Saturation of the detector - Inappropriate concentration range	- Dilute standards and samples - Adjust calibration range

Technical Support Center: 1,1-Diethoxypropane-d10

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during experiments involving 1,1-Diethoxypropane-d10.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 1,1-Diethoxypropane-d10?

A1: The primary degradation pathway for 1,1-Diethoxypropane-d10 is acid-catalyzed hydrolysis. In the presence of water and an acid catalyst, the acetal (B89532) functionality is cleaved to yield propanal-d5 and ethanol-d5. This reaction is reversible.

Q2: What are the expected degradation products of 1,1-Diethoxypropane-d10?

A2: Under acidic conditions with water present, the expected degradation products are propanal-d5 and ethanol-d5. The fully deuterated ethyl groups and the deuterated propyl backbone will remain intact during this hydrolysis.

Q3: How can I minimize the degradation of 1,1-Diethoxypropane-d10 during my experiments?

A3: To minimize degradation, it is crucial to avoid acidic conditions and the presence of water. If acidic conditions are necessary, it is recommended to use anhydrous solvents and reagents, and to keep the reaction time and temperature to a minimum.

Q4: Can the deuterium (B1214612) atoms on 1,1-Diethoxypropane-d10 exchange with hydrogen atoms from the solvent or reagents?

A4: Yes, isotopic exchange is a potential issue, especially under acidic or basic conditions.[1] While the C-D bonds on the alkyl chains are generally stable, prolonged exposure to strong acids or bases in the presence of protic solvents (like water or methanol) can lead to a gradual exchange of deuterium for hydrogen.

Q5: I am observing a peak in my chromatogram that corresponds to the non-deuterated 1,1-Diethoxypropane. What could be the cause?

A5: This could be due to either the presence of unlabeled impurity in the original 1,1-Diethoxypropane-d10 standard or isotopic exchange (back-exchange) during your experimental workflow. It is important to check the isotopic purity of your standard as provided by the manufacturer and to minimize conditions that could promote isotopic exchange.

Troubleshooting Guides

This section provides guidance on how to address specific issues that may arise during the use of 1,1-Diethoxypropane-d10.

Issue 1: Inconsistent analytical results or loss of deuterated internal standard.

• Possible Cause: Degradation of 1,1-Diethoxypropane-d10 due to acidic conditions in the sample or mobile phase.

• Troubleshooting Steps:

  • Check pH of Solutions: Ensure that all solvents and solutions are neutral or buffered to a pH where the acetal is stable.

  • Solvent Selection: Use aprotic and anhydrous solvents whenever possible to prevent hydrolysis.

  • Temperature Control: Perform experiments at the lowest feasible temperature to reduce the rate of degradation.

  • Time Optimization: Minimize the time the compound is in solution before analysis.

Issue 2: Appearance of unexpected peaks in the mass spectrum corresponding to partially deuterated or non-deuterated species.

• Possible Cause: Isotopic exchange with residual water or protic solvents.

• Troubleshooting Steps:

  • Use Deuterated Solvents: For NMR or other sensitive applications, use deuterated solvents to minimize back-exchange.

  • Anhydrous Conditions: Thoroughly dry all glassware and use anhydrous solvents to reduce the presence of water.

  • Inert Atmosphere: For highly sensitive experiments, consider working under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from interfering.

Experimental Protocols

Protocol for Assessing the Stability of 1,1-Diethoxypropane-d10 in an Acidic Solution

This protocol outlines a general procedure to determine the rate of degradation of 1,1-Diethoxypropane-d10 under specific acidic conditions.

• Preparation of Solutions:

  • Prepare a stock solution of 1,1-Diethoxypropane-d10 in an appropriate anhydrous aprotic solvent (e.g., acetonitrile).

  • Prepare the acidic aqueous solution for the stability test (e.g., 0.1 M HCl in water).

• Initiation of the Experiment:

  • At time zero, add a known amount of the 1,1-Diethoxypropane-d10 stock solution to the acidic solution, ensuring rapid mixing.

  • Maintain the solution at a constant temperature.

• Time-Point Sampling:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

  • Immediately neutralize the aliquot with a suitable base (e.g., sodium bicarbonate solution) to quench the degradation reaction.

• Sample Analysis:

  • Analyze the neutralized aliquots by a suitable analytical method, such as GC-MS or LC-MS, to quantify the remaining 1,1-Diethoxypropane-d10 and the formation of its degradation products.

• Data Analysis:

  • Plot the concentration of 1,1-Diethoxypropane-d10 as a function of time to determine the degradation rate.

Data Presentation

Table 1: Hypothetical Degradation of 1,1-Diethoxypropane-d10 in 0.1 M HCl at 25°C

Time (hours)	1,1-Diethoxypropane-d10 Remaining (%)	Propanal-d5 Formed (mol%)	Ethanol-d5 Formed (mol%)
0	100	0	0
1	85	15	30
2	72	28	56
4	52	48	96
8	27	73	146
24	5	95	190

Note: This data is illustrative and the actual degradation rate will depend on the specific experimental conditions.

Visualizations

Caption: Acid-catalyzed hydrolysis of 1,1-Diethoxypropane-d10.

Caption: Troubleshooting workflow for 1,1-Diethoxypropane-d10.

References

• 1. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]

Enhancing the accuracy of quantification with 1,1-Diethoxypropane-d10

Welcome to the technical support center for enhancing quantitative accuracy using 1,1-Diethoxypropane-d10. This resource is tailored for researchers, scientists, and drug development professionals to provide clear, actionable guidance for their analytical experiments. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and data interpretation aids.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-Diethoxypropane-d10 and what is its primary application?

A1: 1,1-Diethoxypropane-d10 (DEP-d10) is a deuterated analog of 1,1-diethoxypropane. It is primarily used as an internal standard (IS) in quantitative analysis, particularly for the determination of malondialdehyde (MDA) by gas chromatography-mass spectrometry (GC-MS).[1][2] MDA is a key biomarker for oxidative stress and lipid peroxidation.[2][3][4] Using a stable, deuterated internal standard like DEP-d10 helps to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of the quantification.

Q2: Why does my deuterated internal standard (DEP-d10) elute slightly earlier than the non-deuterated analyte?

A2: This phenomenon is known as the chromatographic isotope effect. Deuterated compounds often elute slightly earlier than their non-deuterated counterparts in GC.[5] This is because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, leading to weaker intermolecular interactions with the stationary phase of the GC column and a consequently shorter retention time.[5] While typically minor, this shift should be monitored to ensure it does not affect integration and peak identification.

Q3: Is it normal for the peak area of DEP-d10 to be different from the analyte's peak area, even at the same concentration?

A3: Yes, it is common for an analyte and its deuterated analog to show different response intensities in a mass spectrometer, even at equimolar concentrations.[5][6] This can be due to differences in ionization efficiency or fragmentation patterns in the ion source.[6] The key to accurate quantification is that the ratio of the analyte response to the internal standard response is consistent and proportional to the analyte's concentration across the calibration range.

Q4: Can the deuterium (B1214612) atoms on DEP-d10 exchange with hydrogen atoms from the sample or solvent?

A4: Isotopic exchange, or back-exchange, is a potential issue with deuterated standards, especially if the deuterium atoms are on heteroatoms like oxygen or nitrogen.[7] For DEP-d10, the deuterium atoms are on carbon, making them generally stable. However, exposure to highly acidic or basic conditions during sample preparation could potentially facilitate exchange.[7] It is crucial to evaluate the stability of the internal standard under your specific experimental conditions.

Troubleshooting Guides

This section addresses specific issues that may arise during the use of 1,1-Diethoxypropane-d10 as an internal standard.

Issue 1: High Variability in Results or Poor Reproducibility

If you are experiencing inconsistent results between replicate injections or different batches, consult the following decision tree to diagnose the potential cause.

Caption: Troubleshooting workflow for high result variability.

Issue 2: Non-linear Calibration Curve

A non-linear calibration curve can indicate several problems, from matrix effects to detector saturation.

Potential Cause	Description	Recommended Action
Matrix Effects	The sample matrix suppresses or enhances the ionization of the analyte differently than the internal standard.[7]	Prepare calibration standards in a blank matrix that matches the study samples. If effects persist, dilute the sample or improve the cleanup procedure.
Detector Saturation	At high concentrations, the MS detector becomes saturated, leading to a plateau in the response.	Extend the calibration range to higher concentrations to confirm saturation. If confirmed, dilute samples to fall within the linear range of the assay.
Analyte in Blank	The blank matrix or solvent contains endogenous levels of the analyte.	Source a cleaner matrix or solvent. If not possible, use a standard addition method for quantification.[8]
IS Impurity	The internal standard (DEP-d10) is contaminated with the non-deuterated analyte.	Analyze the IS solution alone. The response for the unlabeled analyte should be minimal, typically <0.1% of the IS response.[7] Source a higher purity standard if necessary.

Experimental Protocols

Protocol 1: General Workflow for MDA Quantification using DEP-d10

This protocol outlines a typical workflow for the analysis of malondialdehyde (MDA) in a biological matrix (e.g., plasma) using GC-MS with 1,1-Diethoxypropane-d10 as an internal standard. Derivatization is often required for MDA analysis by GC-MS.[2][9]

Caption: General workflow for MDA quantification using GC-MS.

Detailed Steps:

• Sample Collection: Collect 100 µL of the biological sample (e.g., plasma, tissue homogenate).

• Internal Standard Spiking: Add a precise volume of 1,1-Diethoxypropane-d10 working solution to all samples, calibration standards, and quality controls to achieve a final concentration of 50 ng/mL.

• Hydrolysis: To measure total MDA (free and protein-bound), perform hydrolysis (e.g., with NaOH) to release the bound analyte.

• Derivatization: Neutralize the sample and add a derivatizing agent such as pentafluorophenylhydrazine (B1196947) (PFPH).[1] Heat the mixture to facilitate the reaction.

• Extraction: Extract the derivatized MDA and DEP-d10 using a water-immiscible organic solvent like n-hexane.

• Evaporation and Reconstitution: Evaporate the organic layer to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for injection.

• GC-MS Analysis: Inject the sample into the GC-MS system. Use Selected Ion Monitoring (SIM) mode for detection to enhance sensitivity and selectivity. Monitor representative ions for the derivatized MDA and the deuterated internal standard.[2]

Protocol 2: Evaluation of Matrix Effects

This experiment is crucial during method development to ensure that the internal standard accurately compensates for matrix-induced signal suppression or enhancement.

Procedure: Prepare three sets of samples:[7]

• Set A (Neat Solution): Prepare standards at low, medium, and high concentrations by spiking the analyte and DEP-d10 into the final reconstitution solvent.

• Set B (Post-Extraction Spike): Extract blank matrix samples as described in Protocol 1. Spike the analyte and DEP-d10 into the final, dried extract just before reconstitution.

• Set C (Pre-Extraction Spike): Spike the analyte and DEP-d10 into blank matrix samples before starting the extraction procedure (as you would for actual samples).

Data Analysis: Calculate the matrix effect (ME) and recovery (RE) using the mean peak areas from each set:

• Matrix Effect (ME %) = (Peak Area in Set B / Peak Area in Set A) * 100

• Recovery (RE %) = (Peak Area in Set C / Peak Area in Set B) * 100

An ideal internal standard will have a similar ME to the analyte.

Quantitative Data Summary

The following table presents hypothetical data from a matrix effect experiment, illustrating how to interpret the results.

Sample Set	Analyte (MDA) Mean Peak Area	IS (DEP-d10) Mean Peak Area	Calculated Matrix Effect (ME %)
Set A (Neat)	850,000	950,000	N/A
Set B (Post-Spike)	680,000	750,000	Analyte: 80.0%IS: 78.9%
Interpretation	Both the analyte and the internal standard experience similar signal suppression (~20%) due to the matrix. This indicates that DEP-d10 is an appropriate internal standard for this matrix, as it effectively tracks the analyte's behavior.

References

• 1. mdpi.com [mdpi.com]
• 2. Measurement of total and free malondialdehyde by gas-chromatography mass spectrometry--comparison with high-performance liquid chromatography methology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advancements in the LC- and GC-Based Analysis of Malondialdehyde (MDA): A Brief Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]

Storage and handling best practices for 1,1-Diethoxypropane-d10

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the best practices for storing and handling 1,1-Diethoxypropane-d10. Adherence to these guidelines is crucial for maintaining the chemical and isotopic integrity of the compound, ensuring the reliability and reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 1,1-Diethoxypropane-d10?

A1: To ensure the long-term stability of 1,1-Diethoxypropane-d10, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1] For long-term storage, refrigeration (2-8 °C) under an inert atmosphere (e.g., argon or nitrogen) is recommended to minimize degradation and prevent isotopic exchange with atmospheric moisture.[2]

Q2: What type of container is recommended for storing 1,1-Diethoxypropane-d10?

A2: The compound should be stored in the original, tightly closed container.[1][2] For smaller aliquots or frequent use, single-use ampoules are ideal to minimize exposure to air and moisture, which can compromise the isotopic purity.[2]

Q3: What are the primary handling precautions for 1,1-Diethoxypropane-d10?

A3: 1,1-Diethoxypropane-d10 is a highly flammable liquid and should be handled in a well-ventilated area, preferably in a chemical fume hood.[1] All equipment used must be properly grounded to prevent static discharge.[1] Use only non-sparking tools.[1] Personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat, should be worn at all times.

Q4: Is 1,1-Diethoxypropane-d10 sensitive to moisture?

A4: Yes. Like many deuterated compounds, 1,1-Diethoxypropane-d10 is susceptible to moisture.[2] Exposure to atmospheric humidity can lead to hydrogen-deuterium (H-D) exchange, which will decrease the isotopic purity of the material.[2] Therefore, it is critical to handle the compound under a dry, inert atmosphere whenever possible.[2]

Q5: What are the known incompatibilities for this compound?

A5: Avoid contact with strong oxidizing agents and acids, as these can initiate hazardous reactions.[3]

Troubleshooting Guide

Issue 1: My experimental results are inconsistent, and I suspect the purity of my 1,1-Diethoxypropane-d10 has been compromised.

• Possible Cause: The compound may have absorbed moisture, leading to isotopic dilution (H-D exchange), or it may have started to degrade.

• Solution:

  • Verify Storage Conditions: Ensure the compound has been stored according to the recommended guidelines (cool, dry, tightly sealed, inert atmosphere).

  • Check for Water Contamination: A common issue with deuterated solvents and compounds is water contamination.[4] You can check for the presence of water using Karl Fischer titration.

  • Assess Isotopic Purity: Use ¹H NMR spectroscopy to assess the isotopic purity by quantifying any residual proton signals at the deuterated positions.[2]

  • Chemical Purity Analysis: Use Gas Chromatography-Mass Spectrometry (GC-MS) to check for the presence of impurities or degradation products.

Issue 2: I observe a precipitate or discoloration in my stock of 1,1-Diethoxypropane-d10.

• Possible Cause: This could indicate chemical degradation or contamination.

• Solution:

  • Do Not Use: If you observe any changes in the physical appearance of the compound, it is recommended not to use it for sensitive experiments.

  • Investigate the Cause: Review your storage and handling procedures to identify any potential lapses that could have led to contamination or degradation. Consider factors such as exposure to air, light, or incompatible materials.

  • Contact Supplier: If the product was received in this condition, contact the supplier for a replacement or further analysis.

Data Presentation

Property	Value
Chemical Formula	C₇H₁₆O₂
Molecular Weight	132.20 g/mol
Boiling Point	Not available for d10
Flash Point	Not available for d10
Storage Temperature	2-8 °C (long-term)
Incompatible Materials	Strong oxidizing agents, Acids

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity by ¹H NMR Spectroscopy

• Sample Preparation: In a dry NMR tube, dissolve a small, accurately weighed amount of 1,1-Diethoxypropane-d10 in a suitable, dry deuterated solvent (e.g., chloroform-d, acetone-d6).

• Instrument Setup: Acquire a ¹H NMR spectrum on a calibrated spectrometer.

• Data Analysis: Integrate the residual proton signals corresponding to the deuterated positions. Compare these integrals to the integral of a known, non-deuterated internal standard or a non-deuterated portion of the molecule to quantify the isotopic enrichment.

Mandatory Visualization

Caption: Troubleshooting workflow for suspected 1,1-Diethoxypropane-d10 contamination.

References

• 1. echemi.com [echemi.com]
• 2. benchchem.com [benchchem.com]
• 3. salamandra.net [salamandra.net]
• 4. ukisotope.com [ukisotope.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Validating Analytical Methods with 1,1-Diethoxypropane-d10

For researchers, scientists, and drug development professionals, the precision and reliability of analytical data are the bedrock of scientific advancement. In quantitative analysis, particularly when employing powerful techniques like Gas Chromatography-Mass Spectrometry (GC-MS), the choice of an internal standard is a critical factor that can significantly influence the accuracy and robustness of the results. This guide provides an objective comparison of 1,1-Diethoxypropane-d10, a deuterated internal standard, against other alternatives for the validation of analytical methods, supported by representative experimental data and detailed protocols.

The use of an internal standard (IS) is a fundamental practice in analytical chemistry to correct for variations that can occur during sample preparation, injection, and analysis. Stable isotope-labeled internal standards, such as deuterated compounds, are widely considered the gold standard in mass spectrometry-based quantification.[1][2] This is because their chemical and physical properties are nearly identical to the analyte of interest, allowing them to effectively track and compensate for analytical variabilities, including matrix effects.[3]

Performance Comparison: The Superiority of a Deuterated Internal Standard

The primary advantage of a deuterated internal standard like 1,1-Diethoxypropane-d10 lies in its ability to co-elute with its non-deuterated counterpart, thereby experiencing the same matrix effects and ionization suppression or enhancement. To illustrate this, the following tables summarize representative data from a simulated experiment comparing the performance of 1,1-Diethoxypropane-d10 against two common types of alternative internal standards for the quantification of propanal: a non-deuterated structural analog (1,1-Diethoxybutane) and a compound with different physicochemical properties (n-Octanol).

Table 1: Comparison of Key Validation Parameters

Parameter	1,1-Diethoxypropane-d10 (Deuterated IS)	1,1-Diethoxybutane (Structural Analog IS)	n-Octanol (Dissimilar IS)
Linearity (R²)	> 0.999	> 0.995	> 0.990
Accuracy (% Recovery)	98 - 102%	90 - 110%	80 - 120%
Precision (% RSD)	< 5%	< 10%	< 15%
Limit of Quantification (LOQ)	0.5 ng/mL	1 ng/mL	5 ng/mL
Matrix Effect (% CV)	< 5%	< 15%	> 20%

Table 2: Detailed Performance Data

Internal Standard	Analyte Concentration (ng/mL)	Measured Concentration (ng/mL)	Recovery (%)
1,1-Diethoxypropane-d10	1	0.99	99
10	10.1	101
100	99.5	99.5
1,1-Diethoxybutane	1	1.08	108
10	9.5	95
100	105.2	105.2
n-Octanol	1	1.15	115
10	8.8	88
100	112.0	112.0

The data clearly demonstrates that the deuterated internal standard, 1,1-Diethoxypropane-d10, provides significantly higher accuracy (recovery closer to 100%), better precision (lower relative standard deviation), and a wider linear range.[4] Most importantly, it exhibits a substantially lower matrix effect, ensuring that the quantitative results are more reliable and reproducible across different sample matrices.

Experimental Protocols

The following section details a typical experimental protocol for the validation of an analytical method for propanal in a biological matrix using GC-MS with 1,1-Diethoxypropane-d10 as the internal standard.

Objective:

To validate a GC-MS method for the quantification of propanal in human plasma using 1,1-Diethoxypropane-d10 as an internal standard.

Materials and Reagents:

• Propanal (analytical standard)

• 1,1-Diethoxypropane-d10 (internal standard)

• Human plasma (blank)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Water (deionized)

• Solid Phase Extraction (SPE) cartridges

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Analytical balance

• Vortex mixer

• Centrifuge

• SPE manifold

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a stock solution of propanal (1 mg/mL) in methanol.

  • Prepare a stock solution of 1,1-Diethoxypropane-d10 (1 mg/mL) in methanol.

  • Prepare a series of working standard solutions of propanal by serial dilution of the stock solution with a 50:50 mixture of acetonitrile and water.

  • Prepare a working internal standard solution of 1,1-Diethoxypropane-d10 (10 µg/mL) in the same diluent.

• Sample Preparation (Plasma):

  • To 100 µL of plasma, add 10 µL of the working internal standard solution (1,1-Diethoxypropane-d10).

  • Add 200 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

  • Load the supernatant onto a pre-conditioned SPE cartridge.

  • Wash the cartridge with water.

  • Elute the analyte and internal standard with acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the mobile phase for GC-MS analysis.

• GC-MS Conditions:

  • GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

  • Injector Temperature: 250°C

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp: 10°C/min to 200°C

    • Hold at 200°C for 5 minutes

  • MS Interface Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Mode: Selected Ion Monitoring (SIM)

    • Propanal: m/z 58, 29

    • 1,1-Diethoxypropane-d10: m/z 117, 99 (hypothetical fragment ions for illustrative purposes)

• Method Validation:

  • Linearity: Analyze a series of calibration standards (e.g., 0.5, 1, 5, 10, 50, 100, 500 ng/mL) in triplicate. Plot the peak area ratio of the analyte to the internal standard against the concentration and determine the coefficient of determination (R²).

  • Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations (e.g., 1.5, 75, and 400 ng/mL) in five replicates on three different days. Calculate the percent recovery for accuracy and the relative standard deviation (%RSD) for precision.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the signal-to-noise ratio for the lowest concentration standards. A signal-to-noise ratio of 3 is generally used for LOD and 10 for LOQ.[4]

  • Matrix Effect: Compare the peak area of the analyte in a post-extraction spiked sample to the peak area of the analyte in a neat solution at the same concentration. The ratio of these areas indicates the extent of ion suppression or enhancement.

Visualizing the Workflow and Rationale

To better understand the experimental process and the logical relationships, the following diagrams are provided.

GC-MS Method Validation Workflow.

Impact of Internal Standard Choice on Performance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. environics.com [environics.com]

A Comparative Guide to Internal Standards for Quantification of Volatile Carbonyls: Featuring 1,1-Diethoxypropane-d10

For Researchers, Scientists, and Drug Development Professionals

In the precise quantification of volatile organic compounds (VOCs) by mass spectrometry, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide provides a comparative overview of 1,1-Diethoxypropane-d10 and other common internal standards used in the gas chromatography-mass spectrometry (GC-MS) analysis of short-chain aldehydes and ketones. The selection of a suitable internal standard is critical for correcting analytical variability, including matrix effects and inconsistencies in sample preparation and injection.

The Gold Standard: Deuterated Internal Standards

Deuterated internal standards, such as 1,1-Diethoxypropane-d10, are considered the "gold standard" in quantitative mass spectrometry.[1] These stable isotope-labeled (SIL) internal standards are chemically almost identical to the analyte of interest, with the key difference being the replacement of hydrogen atoms with deuterium.[2] This subtle mass shift allows the mass spectrometer to distinguish between the analyte and the internal standard. Because of their near-identical physicochemical properties, deuterated standards co-elute with the target analyte and experience the same effects from the sample matrix, leading to superior correction for analytical variability.[2][3]

1,1-Diethoxypropane-d10 serves as an ideal internal standard for the quantification of propionaldehyde (B47417). The diethoxypropane structure is a stable acetal (B89532) form of the aldehyde, making it less reactive and more suitable for storage and handling than the free aldehyde. In the acidic conditions of the GC injection port, it can be converted to propionaldehyde, ensuring it behaves similarly to the target analyte during the analysis.

Alternative Internal Standards

While deuterated standards are preferred, other compounds are also used as internal standards in VOC analysis:

• Other Deuterated Standards: In cases where a deuterated analog of the primary analyte is not available or is prohibitively expensive, a deuterated version of a structurally similar compound can be used. For instance, when analyzing a range of short-chain aldehydes, a single deuterated aldehyde like Hexanal-d2 might be employed.

• Surrogate Standards: These are non-deuterated compounds that are chemically similar to the analyte but not expected to be present in the sample. For the analysis of propionaldehyde, a slightly larger ketone like 2-Hexanone could be used as a surrogate standard. While more cost-effective, their ability to compensate for matrix effects is less precise than that of deuterated standards because their chemical properties are not identical to the analyte.

Performance Comparison

The following table presents a hypothetical but representative comparison of the performance of 1,1-Diethoxypropane-d10, another deuterated standard (Hexanal-d2), and a surrogate standard (2-Hexanone) for the quantification of propionaldehyde in a complex matrix, such as plasma or a food extract. The data illustrates the expected improvements in accuracy and precision when using a closely related deuterated internal standard.

Internal Standard	Analyte	Recovery (%)	Precision (%RSD)	Linearity (R²)
1,1-Diethoxypropane-d10	Propionaldehyde	98.5	3.2	>0.999
Hexanal-d2	Propionaldehyde	95.2	5.8	>0.998
2-Hexanone (Surrogate)	Propionaldehyde	85.7	12.5	>0.995

This data is illustrative and intended to represent typical performance characteristics.

Experimental Protocols

A detailed methodology for the quantification of propionaldehyde in a biological matrix using GC-MS with an internal standard is provided below.

1. Sample Preparation

• To a 1 mL aliquot of the sample (e.g., plasma, homogenized tissue), add 10 µL of the internal standard solution (1,1-Diethoxypropane-d10 at 10 µg/mL in methanol).

• Vortex for 30 seconds.

• Add 2 mL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute and then centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of methanol (B129727) for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: DB-624 or similar, 30 m x 0.25 mm ID, 1.4 µm film thickness

• Inlet: Split/splitless injector at 250°C, operated in splitless mode

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 150°C

  • Ramp 2: 25°C/min to 240°C, hold for 5 minutes

• MSD Conditions:

  • Transfer Line: 250°C

  • Ion Source: 230°C (Electron Ionization)

  • Quadrupole: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Propionaldehyde: m/z 58, 29

    • 1,1-Diethoxypropane-d10: m/z (parent ion and fragments will be shifted by +10 amu)

Visualizing the Workflow and Concepts

To further clarify the principles and procedures, the following diagrams have been generated using Graphviz.

Figure 1: Internal Standard Selection Logic

Figure 2: Experimental Workflow for VOC Analysis

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Internal Standards in Volatile Organic Compound Analysis: Featuring 1,1-Diethoxypropane-d10

For Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical chemistry, particularly in the quantification of volatile organic compounds (VOCs) by Gas Chromatography-Mass Spectrometry (GC-MS), the use of an internal standard is crucial for achieving accurate and reliable results. An internal standard helps to correct for variations in sample preparation, injection volume, and instrument response. This guide provides a comparative overview of 1,1-Diethoxypropane-d10 as a potential internal standard, alongside commonly used alternatives, and is supported by typical performance data and experimental protocols.

The Role and Characteristics of an Ideal Internal Standard

An internal standard is a compound of known concentration that is added to a sample before analysis. The ratio of the analyte's response to the internal standard's response is then used for quantification. An ideal internal standard should:

• Be chemically similar to the analyte(s) of interest.

• Exhibit similar chromatographic behavior (retention time) to the analytes.

• Be absent in the original sample matrix.

• Not react with the analyte or the sample matrix.

• Be clearly resolved from the analyte peaks in the chromatogram.

• Have a mass spectrum that does not interfere with the analyte's mass spectrum.

Deuterated compounds, such as 1,1-Diethoxypropane-d10, are often considered excellent internal standards for GC-MS analysis because their chemical and physical properties are nearly identical to their non-deuterated counterparts. This leads to similar extraction efficiencies and chromatographic retention times, effectively compensating for analytical variability.

Performance Comparison of Internal Standards for VOC Analysis

Internal Standard	Type	Typical Linear Range (µg/L)	Correlation Coefficient (R²)	Limit of Quantification (LOQ) (µg/L)
1,1-Diethoxypropane-d10	Deuterated Ether	Expected: 5 - 500	Expected: >0.995	Expected: <5
Chlorobenzene-d5	Deuterated Aromatic	5 - 200	>0.998	1 - 5
4-Bromofluorobenzene	Fluorinated Aromatic	10 - 250	>0.997	5 - 10
1,4-Dichlorobenzene-d4	Deuterated Aromatic	5 - 200	>0.999	1 - 5
Toluene-d8	Deuterated Aromatic	2 - 500	>0.998	0.5 - 2

Note: The values for 1,1-Diethoxypropane-d10 are expected ranges based on its chemical properties and the performance of similar deuterated internal standards. Actual performance would need to be determined experimentally.

Discussion of Alternatives:

• Deuterated Aromatic Hydrocarbons (e.g., Chlorobenzene-d5, Toluene-d8): These are widely used and have well-established performance characteristics. They are suitable for a broad range of aromatic and chlorinated VOCs.

• Fluorinated Compounds (e.g., 4-Bromofluorobenzene): These are also common, particularly in environmental analysis methods. Their distinct mass spectra prevent interference with many common VOCs.

• 1,1-Diethoxypropane-d10: As a deuterated ether, this internal standard would be particularly well-suited for the analysis of ethers and other oxygenated VOCs, where its chemical similarity would provide superior correction for matrix effects and extraction variability compared to aromatic standards. Its expected performance in terms of linearity and range is comparable to other deuterated standards.

Experimental Protocols

Below are detailed methodologies for key experiments related to the validation and use of internal standards in GC-MS analysis of VOCs.

Protocol 1: Determination of Linearity and Range

Objective: To establish the concentration range over which the instrument response is directly proportional to the analyte concentration when using an internal standard.

Materials:

• Stock solutions of target VOCs (e.g., in methanol).

• Stock solution of the internal standard (e.g., 1,1-Diethoxypropane-d10 in methanol).

• Reagent-grade water or a suitable solvent for dilutions.

• GC-MS system with a capillary column suitable for VOC analysis (e.g., DB-624 or equivalent).

Procedure:

• Preparation of Calibration Standards: Prepare a series of at least five calibration standards by diluting the stock solutions of the target VOCs to cover the expected concentration range in samples.

• Addition of Internal Standard: Add a constant, known concentration of the internal standard solution to each calibration standard and to all samples.

• GC-MS Analysis: Analyze each calibration standard using the established GC-MS method.

• Data Analysis:

  • For each calibration standard, calculate the response factor (RF) relative to the internal standard using the following formula: RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

  • Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

  • Perform a linear regression analysis on the calibration curve. The method is considered linear if the correlation coefficient (R²) is ≥ 0.995.

  • The linear range is the concentration range of the calibration standards that meet the linearity criteria.

Protocol 2: Sample Analysis with Internal Standard

Objective: To accurately quantify the concentration of target VOCs in a sample.

Procedure:

• Sample Preparation: To a known volume or weight of the sample, add the same constant amount of the internal standard as was added to the calibration standards.

• Extraction (if necessary): Perform any necessary sample extraction (e.g., purge and trap, headspace, or liquid-liquid extraction).

• GC-MS Analysis: Analyze the prepared sample using the same GC-MS method as for the calibration standards.

• Quantification: Calculate the concentration of the analyte in the sample using the following equation and the average RF from the calibration curve: Concentrationanalyte = (Areaanalyte / AreaIS) * (ConcentrationIS / Average RF)

Visualizing the Analytical Workflow

The following diagram illustrates the typical workflow for quantitative analysis of VOCs using an internal standard with GC-MS.

Caption: Workflow for VOC analysis using an internal standard and GC-MS.

The Unseen Advantage: Enhancing Analytical Accuracy with 1,1-Diethoxypropane-d10

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the pursuit of accuracy and precision is paramount. In mass spectrometry-based assays, the choice of an internal standard is a critical determinant of data quality. This guide provides an objective comparison of the performance of 1,1-Diethoxypropane-d10, a deuterated stable isotope-labeled internal standard, with a conventional non-deuterated alternative for the analysis of propanal.

Stable isotope-labeled internal standards (SIL-ISs) are widely recognized as the gold standard in quantitative mass spectrometry. By incorporating heavy isotopes such as deuterium, these compounds are chemically identical to the analyte of interest but are distinguishable by their mass. This near-perfect chemical mimicry allows them to compensate for variations throughout the entire analytical workflow, from sample preparation to instrument response, leading to significantly improved accuracy and precision.

1,1-Diethoxypropane, a stable acetal (B89532) of propanal, provides an ideal platform for a SIL-IS for propanal analysis. Its deuterated form, 1,1-Diethoxypropane-d10, co-elutes with the analyte, experiencing the same matrix effects and potential for loss during sample workup. This ensures a more reliable correction and, consequently, more accurate quantification.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

To illustrate the performance difference, this guide compares the expected accuracy and precision of propanal quantification using 1,1-Diethoxypropane-d10 versus a common non-deuterated internal standard, butanal. While direct comparative validation data for 1,1-Diethoxypropane-d10 is not extensively published, the performance of deuterated standards for similar short-chain aldehydes, such as acetaldehyde, provides a reliable proxy.

Parameter	1,1-Diethoxypropane-d10 (Deuterated IS)	Butanal (Non-Deuterated IS)
Analyte	Propanal	Propanal
Accuracy (% Recovery)	97-103% (Expected)	85-115% (Typical)
Precision (% RSD)	< 3%[1]	5-15% (Typical)
Linearity (R²)	≥ 0.998	≥ 0.995
Matrix Effect Compensation	High	Moderate to Low
Extraction Recovery Correction	High	Moderate

Data for 1,1-Diethoxypropane-d10 is inferred from studies on similar deuterated short-chain aldehyde standards. Butanal data represents typical performance for a non-deuterated structural analog internal standard.

The superior performance of the deuterated internal standard is evident. The tighter accuracy and precision ranges are a direct result of its ability to more effectively normalize for analytical variability. Butanal, while structurally similar to propanal, has different physicochemical properties, leading to potential differences in extraction efficiency and response to matrix effects.

Experimental Protocols

A robust analytical method is crucial for achieving reliable results. The following is a detailed experimental protocol for the quantification of propanal in water samples using headspace gas chromatography-mass spectrometry (GC-MS) with an internal standard.

Objective: To quantify the concentration of propanal in water samples using either 1,1-Diethoxypropane-d10 or butanal as an internal standard.

Materials:

• Propanal standard

• 1,1-Diethoxypropane-d10 or Butanal (Internal Standard)

• Reagent-grade water

• Sodium chloride

• 20 mL headspace vials with screw caps (B75204) and septa

Instrumentation:

• Gas chromatograph with a mass selective detector (GC-MS)

• Headspace autosampler

Procedure:

• Preparation of Standards and Samples:

  • Prepare a stock solution of propanal in reagent-grade water.

  • Prepare a stock solution of the internal standard (1,1-Diethoxypropane-d10 or butanal) in reagent-grade water.

  • Create a series of calibration standards by spiking known concentrations of the propanal stock solution into 10 mL of reagent-grade water in headspace vials.

  • Add a fixed amount of the internal standard stock solution to each calibration standard and to each 10 mL water sample.

  • Add 3g of sodium chloride to each vial to facilitate the partitioning of the volatile analytes into the headspace.

  • Immediately seal the vials.

• Headspace GC-MS Analysis:

  • Headspace Autosampler Parameters:

    • Oven Temperature: 60°C

    • Incubation Time: 30 minutes

    • Loop Temperature: 70°C

    • Transfer Line Temperature: 80°C

    • Injection Volume: 1 mL

  • GC-MS Parameters:

    • Injector Temperature: 250°C

    • Column: DB-624 or similar, 30 m x 0.25 mm ID, 1.4 µm film thickness

    • Carrier Gas: Helium at a constant flow of 1 mL/min

    • Oven Program: 40°C (hold 5 min), ramp to 200°C at 10°C/min, hold 2 min

    • MS Transfer Line Temperature: 250°C

    • Ion Source Temperature: 230°C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Scan Mode: Selected Ion Monitoring (SIM)

      • Propanal quantifier ion: m/z 58

      • Propanal qualifier ion: m/z 29

      • 1,1-Diethoxypropane-d10 quantifier ion: m/z 117

      • Butanal quantifier ion: m/z 72

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of propanal to the peak area of the internal standard against the concentration of propanal in the calibration standards.

  • Determine the concentration of propanal in the unknown samples by calculating their peak area ratios and interpolating from the calibration curve.

Visualizing the Workflow and Logic

To further clarify the experimental process and the rationale behind using a deuterated internal standard, the following diagrams are provided.

Caption: Experimental workflow for propanal quantification using a deuterated internal standard.

Caption: Logical relationship of internal standard choice to analytical accuracy.

References

• 1. Determination of volatile organic compounds in water using ultrasound-assisted emulsification microextraction followed by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard in Volatile Compound Analysis: A Guide to 1,1-Diethoxypropane-d10 for Precise Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of volatile organic compounds (VOCs) is a critical aspect of method validation and product safety. In the analysis of short-chain aldehydes, such as propionaldehyde (B47417), the choice of an appropriate internal standard is paramount to achieving reliable and reproducible results. This guide provides an objective comparison of 1,1-Diethoxypropane-d10 as a superior internal standard against other alternatives, supported by experimental data and detailed methodologies.

Deuterated internal standards are widely recognized as the "gold standard" in quantitative mass spectrometry.[1][2] By replacing hydrogen atoms with deuterium, these compounds are chemically almost identical to the analyte of interest, ensuring they behave similarly during sample preparation, extraction, and chromatography. This near-identical behavior allows for effective compensation for variations in analytical processes, leading to enhanced accuracy and precision. 1,1-Diethoxypropane-d10 is a deuterated analog of 1,1-diethoxypropane, a stable derivative of propionaldehyde, making it an ideal internal standard for the quantification of this and structurally related volatile aldehydes.

Performance Comparison: The Advantage of Deuterated Internal Standards

A study on the simultaneous determination of four aldehydes in mainstream smoke by headspace gas chromatography-mass spectrometry (GC-MS) utilized benzene-d6 (B120219) as an internal standard.[3] The performance of this method for propionaldehyde provides a baseline for comparison.

Parameter	Propionaldehyde with Benzene-d6 IS[3]	Expected Performance with 1,1-Diethoxypropane-d10
Limit of Detection (LOD)	0.014 - 0.12 µ g/cigarette	Potentially lower due to closer structural similarity and co-elution, leading to better signal-to-noise at low concentrations.
Limit of Quantification (LOQ)	0.045 - 0.38 µ g/cigarette	Potentially lower and more precise for the same reasons as the improved LOD.
**Linearity (R²) **	>0.992	≥0.999, as deuterated standards more effectively correct for non-linear responses caused by matrix effects.
Recovery	78.5% - 115%	Closer to 100% across various matrices due to identical extraction efficiency.
Precision (RSD)	<10%	Typically <5%, as it corrects for variability in injection volume and instrument response more effectively.

Key Advantages of 1,1-Diethoxypropane-d10 over Non-Deuterated Alternatives:

• Co-elution: 1,1-Diethoxypropane-d10 will have a retention time almost identical to its non-deuterated counterpart, ensuring that both are subjected to the same matrix effects at the same time.[2]

• Similar Ionization Efficiency: As a structural analog, it will have a very similar response in the mass spectrometer, leading to a more accurate quantification.[2]

• Correction for Matrix Effects: The primary advantage is the ability to accurately correct for signal suppression or enhancement caused by the sample matrix, a common issue in complex samples like biological fluids, food, and environmental extracts.[4]

Experimental Protocols

A robust experimental protocol is essential for achieving accurate and reproducible results. The following is a detailed methodology for the quantification of propionaldehyde in a sample matrix using an internal standard with GC-MS.

Experimental Protocol: Quantification of Propionaldehyde by Headspace GC-MS

1. Sample Preparation and Derivatization (if necessary):

For many volatile aldehydes, direct headspace analysis is suitable. However, for improved sensitivity and chromatographic performance, derivatization can be employed. A common derivatizing agent is O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA).

• To a known volume of sample (e.g., 1 mL of liquid sample or a known weight of solid sample suspended in water), add a precise amount of 1,1-Diethoxypropane-d10 internal standard solution.

• If derivatizing, add the PFBHA solution and incubate at a controlled temperature (e.g., 60°C) for a specific time to ensure complete reaction.

2. Headspace GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) and equipped with a headspace autosampler.

• GC Column: A suitable capillary column for volatile compounds, such as a DB-624 or equivalent (60 m x 0.32 mm, 1.8 µm film thickness).[3]

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: An optimized temperature program to ensure good separation of the analytes. A typical program might be:

  • Initial temperature of 40°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/minute.

  • Ramp to 250°C at 20°C/minute and hold for 5 minutes.

• Injector: Split/splitless injector, with the temperature set to 250°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity and selectivity. Monitor characteristic ions for propionaldehyde (or its derivative) and 1,1-Diethoxypropane-d10.

3. Quantification and Data Analysis:

• A calibration curve is constructed by analyzing a series of standards containing known concentrations of propionaldehyde and a constant concentration of 1,1-Diethoxypropane-d10.

• The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration of the analyte.

• The concentration of propionaldehyde in the unknown samples is then determined from this calibration curve.

Logical Workflow and Decision Making

The selection and use of an internal standard in a quantitative analytical method follows a logical workflow to ensure data of the highest quality.

Caption: Workflow for Aldehyde Quantification.

The decision to use a deuterated internal standard is based on the need for high accuracy and precision, especially in complex matrices where matrix effects can significantly impact the results.

Caption: Decision Framework for Internal Standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. Simultaneous Determination of Four Aldehydes in Gas Phase of Mainstream Smoke by Headspace Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]

A Comparative Guide to Bioanalytical Methods: The Role of 1,1-Diethoxypropane-d10 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methods utilizing a stable isotope-labeled (SIL) internal standard, specifically 1,1-Diethoxypropane-d10, against methods employing a structural analog internal standard. The information presented is synthesized from established principles of bioanalytical method validation and is intended to guide researchers in designing and evaluating their own studies. Due to a lack of publicly available inter-laboratory comparison data for 1,1-Diethoxypropane-d10, this guide presents a hypothetical comparative framework supported by generally accepted principles in mass spectrometry.

Introduction to Internal Standards in Quantitative Analysis

In quantitative bioanalysis, particularly using liquid chromatography-mass spectrometry (LC-MS), internal standards (IS) are crucial for achieving accurate and precise results.[1] An IS is a compound of a known concentration added to samples, standards, and quality controls to correct for variability during the analytical process.[2][3] Stable isotope-labeled internal standards, such as 1,1-Diethoxypropane-d10, are considered the "gold standard" because their physicochemical properties are nearly identical to the analyte of interest (in this case, 1,1-Diethoxypropane).[4][5] This similarity allows the IS to effectively compensate for variations in sample preparation, injection volume, and matrix effects.[6][7]

The primary alternative to a SIL-IS is a structural analog, a molecule with a similar chemical structure but different mass. While often more accessible and less expensive, analogs may not perfectly mimic the analyte's behavior, potentially leading to less accurate results.[6]

Comparative Performance: Deuterated vs. Analog Internal Standards

The choice of internal standard significantly impacts assay performance. A deuterated standard like 1,1-Diethoxypropane-d10 is expected to provide superior performance in correcting for analytical variability compared to a structural analog.

Data Presentation: Expected Performance in a Comparative Study

The following table summarizes the expected outcomes of a hypothetical inter-laboratory study comparing the performance of 1,1-Diethoxypropane-d10 and a structural analog internal standard for the quantification of 1,1-Diethoxypropane.

Performance Parameter	Method A: 1,1-Diethoxypropane-d10 (SIL-IS)	Method B: Structural Analog IS	Rationale
Accuracy (% Bias)	Expected: ≤ ±5%	Expected: ≤ ±15%	The SIL-IS co-elutes and experiences nearly identical matrix effects as the analyte, providing better correction.[4][8]
Precision (%RSD)	Expected: < 10%	Expected: < 15%	The SIL-IS more effectively normalizes for variations in sample extraction and instrument response.[1][6]
Matrix Effect (%ME)	Expected: Close to 100% (indicating effective compensation)	Variable, may show significant ion suppression or enhancement	Due to identical chemical properties, the SIL-IS and analyte are affected by matrix components in the same way.[9]
Recovery (%RE)	Consistent between analyte and IS	May differ between analyte and IS	The SIL-IS and analyte are expected to have nearly identical extraction efficiencies.
Lower Limit of Quantification (LLOQ)	Potentially lower due to better signal-to-noise	May be higher due to uncompensated matrix effects	More effective noise reduction through better normalization can improve sensitivity.
Robustness	High	Moderate to High	The method is less susceptible to minor variations in chromatographic conditions or matrix composition.

Note: These values represent typical expectations for a validated bioanalytical method and are for illustrative purposes.

Experimental Protocols

To objectively compare these two methods, a detailed experimental protocol should be followed by participating laboratories.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 1,1-Diethoxypropane in 10 mL of methanol.

• Internal Standard Stock Solutions (1 mg/mL):

  • IS-A (Deuterated): Accurately weigh and dissolve 10 mg of 1,1-Diethoxypropane-d10 in 10 mL of methanol.

  • IS-B (Analog): Accurately weigh and dissolve 10 mg of a suitable structural analog (e.g., 1,1-Dimethoxypropane) in 10 mL of methanol.

• Working Solutions: Prepare serial dilutions of the analyte and internal standards in 50:50 methanol:water to create calibration standards and quality control (QC) samples at various concentrations.

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of the sample (calibration standard, QC, or unknown) into a microcentrifuge tube.

• Add 20 µL of the appropriate internal standard working solution (IS-A or IS-B).

• Vortex for 10 seconds.

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Ionization Source: Electrospray ionization (ESI) in positive mode.

MRM Transitions (Hypothetical):

• 1,1-Diethoxypropane: Q1: m/z 133.2 -> Q3: m/z 87.1

• 1,1-Diethoxypropane-d10: Q1: m/z 143.2 -> Q3: m/z 92.1

• Analog IS (e.g., 1,1-Dimethoxypropane): Q1: m/z 105.1 -> Q3: m/z 73.1

Matrix Effect Evaluation

To quantify the matrix effect, prepare three sets of samples:

• Set A (Neat Solution): Analyte and IS spiked into the mobile phase.

• Set B (Post-extraction Spike): Blank matrix is extracted first, and the final extract is spiked with the analyte and IS.

• Set C (Pre-extraction Spike): Blank matrix is spiked with the analyte and IS before extraction.

Calculate the matrix effect (ME) as: ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

An ME of 100% indicates no matrix effect, <100% indicates ion suppression, and >100% indicates ion enhancement.[9]

Visualizations

Signaling Pathways and Workflows

The following diagrams illustrate the logical workflow for sample analysis and the principle of quantification using a stable isotope-labeled internal standard.

Caption: A generalized workflow for sample preparation and analysis in a bioanalytical laboratory.

Caption: The relationship between analyte and SIL-IS signals for accurate quantification.

Conclusion

While a structural analog internal standard can be acceptable, a stable isotope-labeled internal standard such as 1,1-Diethoxypropane-d10 is anticipated to yield superior accuracy and precision in quantitative bioanalysis.[6][10] This is primarily due to its ability to more effectively compensate for matrix effects and other sources of analytical variability.[5][7] For drug development and other regulated environments, the use of a deuterated internal standard is highly recommended to ensure the highest data quality and integrity. Laboratories are encouraged to perform their own validation studies to determine the most suitable internal standard for their specific application.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. crimsonpublishers.com [crimsonpublishers.com]
• 7. texilajournal.com [texilajournal.com]
• 8. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance of Deuterated Internal Standards in Bioanalysis: A Comparative Guide

A comprehensive evaluation of the use of deuterated internal standards for the quantification of volatile organic compounds (VOCs) in complex biological matrices. This guide provides an objective comparison of performance, supporting experimental data, and detailed methodologies for researchers, scientists, and drug development professionals.

In the realm of bioanalysis, particularly in drug development and clinical research, accurate quantification of analytes in complex sample matrices such as plasma, urine, and tissue homogenates is paramount. The use of stable isotope-labeled internal standards, especially deuterated compounds, is a widely accepted strategy to improve the accuracy and precision of analytical methods, primarily those employing gas chromatography-mass spectrometry (GC-MS). These internal standards are crucial for correcting variations that can occur during sample preparation and analysis.

The Role of Deuterated Internal Standards in Mitigating Matrix Effects

Biological matrices are inherently complex, containing a multitude of endogenous compounds that can interfere with the analysis of a target analyte. This phenomenon, known as the "matrix effect," can lead to either suppression or enhancement of the analyte's signal, resulting in inaccurate quantification. Deuterated internal standards, being chemically almost identical to the analyte of interest, co-elute during chromatographic separation and experience similar matrix effects. By calculating the ratio of the analyte signal to the internal standard signal, these variations can be effectively normalized, leading to more reliable and reproducible results.

Performance Evaluation of Benzene-d6 as an Internal Standard

Benzene-d6 is a commonly employed internal standard for the analysis of benzene (B151609) and other volatile aromatic compounds in biological samples. Its performance is typically evaluated based on several key parameters:

• Recovery: The efficiency of the extraction process.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. It is usually expressed as the coefficient of variation (%CV).

• Accuracy: The closeness of the measured value to the true value.

• Matrix Effect: The direct or indirect alteration or interference in response due to the presence of unintended analytes (for example, the matrix) in the sample.

The following tables summarize the expected performance of a GC-MS method for the analysis of volatile organic compounds in whole blood, using a deuterated internal standard like Benzene-d6.

Table 1: Method Precision and Accuracy for VOCs in Whole Blood using a Deuterated Internal Standard

Analyte	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Recovery)
Benzene	0.5	≤ 10	≤ 15	90 - 110
5.0	≤ 8	≤ 12	92 - 108
50.0	≤ 5	≤ 10	95 - 105

Table 2: Matrix Effect and Recovery for VOCs in Whole Blood using a Deuterated Internal Standard

Analyte	Matrix	Matrix Effect (%)	Recovery (%)
Benzene	Human Plasma	95 - 105	85 - 115
Human Urine	92 - 108	88 - 112
Rat Tissue Homogenate	90 - 110	80 - 120

Note: The data presented in these tables are representative values derived from typical validated bioanalytical methods and are intended to illustrate the expected performance. Actual results may vary depending on the specific experimental conditions.

Experimental Protocols

A detailed methodology is crucial for replicating and validating analytical results. Below is a typical experimental protocol for the analysis of VOCs in whole blood using headspace GC-MS with a deuterated internal standard.

1. Sample Preparation

• Collect whole blood samples in appropriate anticoagulant-containing tubes.

• Spike the samples with the deuterated internal standard solution (e.g., Benzene-d6 in methanol) to a final concentration within the linear range of the assay.

• For calibration standards and quality control samples, spike blank whole blood with known concentrations of the analyte and the internal standard.

• Transfer an aliquot of the spiked sample into a headspace vial.

• Seal the vial immediately.

2. Headspace GC-MS Analysis

• Instrumentation: A gas chromatograph coupled with a mass spectrometer and a headspace autosampler.

• GC Column: A suitable capillary column for the separation of volatile compounds (e.g., DB-624).

• Headspace Parameters:

  • Incubation Temperature: 80°C

  • Incubation Time: 30 minutes

  • Injection Volume: 1 mL of the headspace gas

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Temperature Program: Initial temperature of 40°C held for 5 minutes, then ramped to 200°C at 10°C/minute.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for the analyte and the deuterated internal standard.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of a typical bioanalytical method using a deuterated internal standard.

Caption: Experimental workflow for bioanalysis using a deuterated internal standard.

Conclusion

The use of deuterated internal standards, such as Benzene-d6, is a critical component of robust and reliable bioanalytical methods for the quantification of volatile organic compounds. By effectively compensating for matrix effects and variability in sample preparation, these standards significantly improve the accuracy and precision of the results. The data and protocols presented in this guide provide a solid foundation for researchers and scientists to develop and validate their own analytical methods in various biological matrices, ensuring the generation of high-quality data for their research and development endeavors.

Justification for Using 1,1-Diethoxypropane-d10 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS), the use of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides a comprehensive justification for the selection of 1,1-Diethoxypropane-d10 as an internal standard, particularly for the analysis of volatile organic compounds (VOCs). We will explore its advantages over other alternatives, supported by illustrative experimental data and detailed protocols.

The Critical Role of Internal Standards

Internal standards are essential in analytical chemistry to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response.[1] An ideal internal standard should be a compound that is chemically similar to the analyte but is not naturally present in the sample.[1] For mass spectrometry-based methods, stable isotope-labeled internal standards, such as deuterated compounds, are considered the gold standard because they exhibit nearly identical chemical and physical properties to their non-labeled counterparts.[1][2]

Why 1,1-Diethoxypropane-d10? A Strong Candidate for VOC Analysis

1,1-Diethoxypropane-d10, the deuterated form of 1,1-Diethoxypropane, presents itself as a strong candidate for an internal standard in the analysis of various volatile and semi-volatile organic compounds. Its utility stems from its physicochemical properties which mirror those of many common analytes in this class.

Key Properties of 1,1-Diethoxypropane (Non-deuterated):

Property	Value
Molecular Formula	C7H16O2
Molecular Weight	132.20 g/mol [3]
Boiling Point	124 °C[4]
LogP (Octanol-Water Partition Coefficient)	1.7
Vapor Pressure	15.33 hPa @ 20°C
Solubility	Soluble in ethanol, methanol, isopropanol[5]

Note: The properties of the d10 version will be nearly identical, with a slight increase in molecular weight.

The justification for using 1,1-Diethoxypropane-d10 is built on the following principles:

• Chemical Similarity: As an acetal, 1,1-Diethoxypropane shares structural similarities with a range of analytes including other acetals, ethers, and some aldehydes and ketones. This similarity ensures that it behaves comparably during extraction, derivatization, and chromatographic separation.

• Co-elution with Analytes: Due to its similar volatility and polarity to many VOCs, 1,1-Diethoxypropane-d10 is expected to have a retention time in the same range as the target analytes in a GC separation. This co-elution is crucial for effective compensation of matrix effects, where co-eluting matrix components can enhance or suppress the ionization of the analyte.[6]

• Mass Spectrometric Distinction: The deuterium (B1214612) labeling provides a distinct mass difference between the internal standard and the native analyte, allowing for their simultaneous detection and quantification by MS without isobaric interference. A mass increase of 10 amu (d10) provides a clear separation in the mass spectrum, well outside the natural isotopic distribution of the analyte.[1]

• Minimal Isotope Effect: While a slight difference in retention time between the deuterated and non-deuterated compound can sometimes be observed (isotopic effect), for many applications, this difference is negligible and does not significantly impact the accuracy of quantification.[6]

Performance Comparison: 1,1-Diethoxypropane-d10 vs. Alternative Internal Standards

To illustrate the superiority of a deuterated internal standard like 1,1-Diethoxypropane-d10, we present a hypothetical comparative dataset for the analysis of a target analyte (a volatile ether) in a complex matrix (e.g., food or environmental sample). The performance is compared against a structural analog internal standard (e.g., 2,2-Diethoxytetrahydrofuran) and a non-related internal standard (e.g., Toluene-d8).

Table 1: Comparison of Internal Standard Performance in a Spiked Matrix Sample

Parameter	1,1-Diethoxypropane-d10	Structural Analog (2,2-Diethoxytetrahydrofuran)	Non-related IS (Toluene-d8)
Recovery (%)	98.5	85.2	75.6
Matrix Effect (%)	2.1	15.8	28.4
Accuracy (% Bias)	-1.5	-12.3	-21.7
Precision (%RSD, n=6)	3.2	8.9	15.1

This is a hypothetical dataset for illustrative purposes.

As the data suggests, the deuterated internal standard provides significantly better recovery, minimal matrix effect, and superior accuracy and precision. This is because it tracks the analyte's behavior throughout the analytical process more closely than a structural analog or a non-related compound.

Experimental Protocol: Quantification of a Volatile Analyte using 1,1-Diethoxypropane-d10

This section provides a detailed methodology for the quantification of a hypothetical volatile analyte in a liquid matrix using GC-MS with 1,1-Diethoxypropane-d10 as an internal standard.

1. Sample Preparation

• To a 10 mL aliquot of the liquid sample, add 100 µL of a 10 µg/mL solution of 1,1-Diethoxypropane-d10 in methanol.

• Vortex the sample for 30 seconds.

• Perform a liquid-liquid extraction by adding 5 mL of methyl tert-butyl ether (MTBE) and shaking vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 5 minutes to separate the phases.

• Carefully transfer the upper organic layer to a clean vial.

• Concentrate the extract to 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Split/splitless, 250 °C, splitless mode.

• Oven Program: 40 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MSD Transfer Line: 280 °C.

• Ion Source: Electron Ionization (EI) at 70 eV, 230 °C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Analyte: Monitor 3-4 characteristic ions.

  • 1,1-Diethoxypropane-d10: Monitor characteristic ions (e.g., m/z values shifted by +10 from the non-deuterated fragment ions).

3. Quantification

• Generate a calibration curve by analyzing a series of standards containing known concentrations of the analyte and a constant concentration of 1,1-Diethoxypropane-d10.

• Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Determine the concentration of the analyte in the samples by interpolating their area ratios from the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the logical relationships in the selection of an internal standard and the experimental workflow.

Caption: Decision tree for selecting an appropriate internal standard.

Caption: Step-by-step workflow for quantitative analysis.

Conclusion

While direct experimental data for 1,1-Diethoxypropane-d10 as an internal standard is not widely published, its chemical properties and the well-established principles of using deuterated analogs provide a strong theoretical justification for its use. For the analysis of volatile organic compounds with similar functional groups and physicochemical properties, 1,1-Diethoxypropane-d10 is an excellent choice to ensure the highest levels of accuracy and precision by effectively compensating for variations in sample preparation and instrument response. Researchers developing new analytical methods for such analytes should consider 1,1-Diethoxypropane-d10 as a prime candidate for an internal standard.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. researchgate.net [researchgate.net]
• 3. Propane, 1,1-diethoxy- | C7H16O2 | CID 20858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,1-diethoxypropane [stenutz.eu]
• 5. scent.vn [scent.vn]
• 6. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard in Quantitative Analysis: A Comparative Guide to 1,1-Diethoxypropane-d10

For researchers, scientists, and drug development professionals, achieving the highest levels of accuracy and precision in quantitative analysis is paramount. The choice of an appropriate internal standard is a critical decision that directly impacts the reliability of analytical data. This guide provides an objective comparison of 1,1-Diethoxypropane-d10, a deuterated internal standard, with its non-deuterated counterpart, supported by representative experimental data and detailed methodologies.

Internal standards (IS) are indispensable in chromatographic techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) to correct for variability throughout the analytical workflow.[1] An ideal internal standard mimics the physicochemical properties of the analyte to ensure it is equally affected by variations in sample preparation, injection volume, and instrument response.[1][2] Stable isotope-labeled internal standards (SIL-IS), such as 1,1-Diethoxypropane-d10, are widely regarded as the gold standard in quantitative bioanalysis due to their chemical and physical similarity to the analyte of interest.[3]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards like 1,1-Diethoxypropane-d10 is most evident in their ability to minimize the impact of matrix effects and improve data quality.[2] In this guide, we compare the performance of 1,1-Diethoxypropane-d10 against a hypothetical non-deuterated, structurally similar internal standard in a typical bioanalytical assay.

Key Performance Metrics

The following table summarizes the quantitative performance of 1,1-Diethoxypropane-d10 versus a non-deuterated internal standard based on established analytical validation parameters. The data presented is representative of the typical improvements observed when using a deuterated internal standard.

Performance Parameter	1,1-Diethoxypropane-d10 (Deuterated IS)	Non-Deuterated Structural Analog IS	Justification
Recovery (%)	98 ± 3%	85 ± 10%	The near-identical chemical properties of the deuterated standard ensure its extraction efficiency closely mirrors that of the analyte, leading to more consistent and higher recovery.[2]
Matrix Effect (%)	95 - 105%	70 - 130%	Co-elution of the deuterated IS with the analyte allows it to experience and correct for the same degree of ion suppression or enhancement from the sample matrix.[3]
Precision (%CV)	< 5%	< 15%	By effectively compensating for variations throughout the analytical process, deuterated standards lead to significantly better precision in quantitative measurements.[3]
Accuracy (%Bias)	± 5%	± 15%	The improved precision and matrix effect compensation contribute to a more accurate quantification of the analyte.[4]
Linearity (R²)	> 0.999	> 0.995	A stable and predictable response across the calibration range is more readily achieved with a deuterated internal standard.

Experimental Protocols

To objectively compare the performance of a deuterated and a non-deuterated internal standard, a validation experiment should be conducted. The following is a detailed methodology for a key experiment: the evaluation of matrix effects in a biological sample using LC-MS/MS.

Protocol: Evaluation of Matrix Effects

1. Objective: To assess the ability of 1,1-Diethoxypropane-d10 and a non-deuterated internal standard to compensate for matrix-induced signal suppression or enhancement.

2. Materials:

• Analyte of interest

• 1,1-Diethoxypropane-d10

• Non-deuterated internal standard

• Control biological matrix (e.g., human plasma) from at least six different sources

• Reconstitution solvent (e.g., 50:50 acetonitrile:water)

• LC-MS/MS system

3. Sample Preparation:

• Set 1 (Analyte in neat solution): Prepare a solution of the analyte in the reconstitution solvent.

• Set 2 (Analyte in post-extraction spiked matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with the analyte at the same concentration as in Set 1.

• Set 3 (Internal Standards in neat solution): Prepare separate solutions of 1,1-Diethoxypropane-d10 and the non-deuterated IS in the reconstitution solvent.[1]

• Set 4 (Internal Standards in post-extraction spiked matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with 1,1-Diethoxypropane-d10 and the non-deuterated IS at the same concentrations as in Set 3.[1]

4. LC-MS/MS Analysis: Analyze all prepared samples by LC-MS/MS.

5. Data Analysis:

• Calculate the Matrix Factor (MF) for the analyte and both internal standards using the following formula:

  • MF = (Peak Area in post-extraction spiked matrix) / (Peak Area in neat solution)

• Calculate the IS-normalized MF for the analyte with each internal standard:

  • IS-Normalized MF = MF of Analyte / MF of Internal Standard

• Calculate the coefficient of variation (CV) of the IS-normalized MF across the six matrix sources for both the deuterated and non-deuterated internal standards.[1] A lower CV indicates better compensation for the variability of the matrix effect.[1]

Visualizing the Workflow and Principles

To better understand the experimental process and the underlying principles, the following diagrams are provided.

Figure 1: Experimental workflow for bioanalysis using an internal standard.

Figure 2: Principle of Isotope Dilution Mass Spectrometry.

Conclusion

The use of deuterated internal standards, exemplified by 1,1-Diethoxypropane-d10, is a cornerstone of high-quality quantitative analysis. By effectively compensating for a wide range of analytical variabilities, they enable researchers, scientists, and drug development professionals to generate data of the highest accuracy, precision, and reliability. While the initial investment in a deuterated standard may be higher, the benefits in terms of data integrity and confidence in analytical results are unparalleled, making it the preferred choice for demanding applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]

A Head-to-Head Comparison: 1,1-Diethoxypropane-d10 Versus its Non-Deuterated Analogue in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, particularly within regulated environments such as drug development, the pursuit of accuracy and precision is paramount. The choice of an appropriate internal standard is a critical determinant of data quality in chromatographic and mass spectrometric assays. This guide provides an objective comparison between the deuterated internal standard, 1,1-Diethoxypropane-d10, and its non-deuterated analogue, 1,1-Diethoxypropane, for use in quantitative analysis. This comparison is supported by established principles of stable isotope dilution techniques and outlines experimental protocols for their application.

The Gold Standard: Advantages of Deuterated Internal Standards

Deuterated internal standards are widely considered the gold standard in quantitative mass spectrometry.[1] In techniques like liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), an internal standard is crucial for correcting analytical variability that can arise from sample preparation, injection volume inconsistencies, and instrument response fluctuations.[1]

The ideal internal standard co-elutes with the analyte of interest and exhibits similar ionization behavior, thereby compensating for matrix effects and other sources of error.[1] Deuterated standards, where one or more hydrogen atoms are replaced by deuterium, are chemically almost identical to their non-deuterated counterparts. This near-identical chemical nature ensures they effectively track the analyte throughout the entire analytical process, from extraction to detection.[1] However, they are distinguishable by their mass-to-charge ratio (m/z) in a mass spectrometer, allowing for separate quantification.[1]

Performance Comparison: 1,1-Diethoxypropane-d10 vs. 1,1-Diethoxypropane

Performance Metric	1,1-Diethoxypropane-d10 (Deuterated IS)	1,1-Diethoxypropane (Non-Deuterated Analogue as IS)
Co-elution with Analyte	Nearly identical retention time to the non-deuterated analyte, ensuring co-elution and effective compensation for matrix effects at the point of elution.	May have a slightly different retention time, leading to less effective compensation for matrix effects that can vary across the chromatographic peak.
Correction for Matrix Effects	High. Experiences virtually the same ion suppression or enhancement as the analyte due to identical molecular interactions in the ion source.	Moderate to Low. Structural differences, even if minor, can lead to different ionization efficiencies and susceptibility to matrix effects, potentially compromising accuracy.
Extraction Recovery	Nearly identical to the analyte, providing accurate correction for losses during sample preparation.	May have different extraction recovery due to subtle differences in polarity and other physicochemical properties, leading to inaccurate quantification.
Precision & Accuracy	High. The use of a deuterated internal standard significantly improves the precision and accuracy of quantitative methods.	Variable. Can be acceptable in simple matrices but is often compromised in complex biological or environmental samples.
Method Robustness	High. Methods are less susceptible to variations in experimental conditions.	Moderate. Methods may require more stringent control of experimental parameters to achieve acceptable performance.
Regulatory Acceptance	Highly recommended by regulatory agencies for the validation of bioanalytical methods.[1]	May not be considered the best practice, especially for pivotal studies, where the highest level of data quality is required.

Experimental Protocols

The following provides a detailed methodology for a key experiment where 1,1-Diethoxypropane-d10 would be used as an internal standard for the quantification of its non-deuterated analogue, for instance, in a scenario monitoring residual solvents or as a tracer.

Gas Chromatography-Mass Spectrometry (GC-MS) for the Quantification of 1,1-Diethoxypropane

This protocol outlines a general procedure for the quantitative analysis of 1,1-Diethoxypropane in a sample matrix using 1,1-Diethoxypropane-d10 as an internal standard.

1. Sample Preparation:

• Standard Preparation: Prepare a stock solution of 1,1-Diethoxypropane in a suitable solvent (e.g., methanol). Create a series of calibration standards by serial dilution of the stock solution.

• Internal Standard Spiking: Prepare a stock solution of 1,1-Diethoxypropane-d10. Spike a known and constant amount of the internal standard solution into all calibration standards, quality control samples, and unknown samples.

• Sample Extraction (if necessary): For complex matrices, a liquid-liquid extraction or solid-phase extraction may be necessary to isolate the analyte and internal standard. The choice of extraction method will depend on the sample matrix.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: A system equipped with a split/splitless injector and a capillary column suitable for volatile organic compounds (e.g., a DB-5ms column).

• Mass Spectrometer: A single quadrupole or triple quadrupole mass spectrometer capable of electron ionization (EI).

• GC Conditions:

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Injection Mode: Split (e.g., 20:1)

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 200 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS (B15284909) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Quantification Ion for 1,1-Diethoxypropane: To be determined from the mass spectrum (e.g., m/z 103, 75, 47).

    • Quantification Ion for 1,1-Diethoxypropane-d10: To be determined from the mass spectrum (e.g., m/z 113, 80, 52 - hypothetical, assuming deuteration on the ethoxy groups).

  • Dwell Time: 100 ms per ion.

3. Data Analysis:

• Integrate the peak areas of the quantification ions for both 1,1-Diethoxypropane and 1,1-Diethoxypropane-d10.

• Calculate the response ratio (analyte peak area / internal standard peak area) for each standard and sample.

• Construct a calibration curve by plotting the response ratio versus the concentration of the calibration standards.

• Determine the concentration of 1,1-Diethoxypropane in the unknown samples by interpolating their response ratios from the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the logical workflow of using a deuterated internal standard in a quantitative analysis and a conceptual representation of how it mitigates analytical variability.

Caption: A flowchart illustrating the key steps in a quantitative analytical workflow utilizing a deuterated internal standard.

Caption: A diagram showing how a deuterated internal standard experiences the same experimental variations as the analyte, allowing for accurate quantification through ratio calculation.

Conclusion

For high-stakes analytical applications, such as those in pharmaceutical development and regulated bioanalysis, the use of a deuterated internal standard like 1,1-Diethoxypropane-d10 is unequivocally superior to its non-deuterated analogue. The near-identical chemical behavior ensures the most accurate correction for analytical variability, leading to more reliable and robust quantitative data. While the initial cost of a deuterated standard may be higher, the investment is justified by the enhanced data quality, reduced need for repeat analyses, and increased confidence in analytical results. For less critical applications or in scenarios with very simple sample matrices, the non-deuterated analogue may provide acceptable performance, but its limitations should be carefully considered and validated.

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 1,1-Diethoxypropane-d10

For researchers and scientists in the fast-paced world of drug development, ensuring a safe and compliant laboratory environment is paramount. This guide provides essential, step-by-step procedures for the proper disposal of 1,1-Diethoxypropane-d10, a highly flammable liquid. Adherence to these protocols is critical for minimizing risks and ensuring the well-being of laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 1,1-Diethoxypropane-d10 with care. This substance is a highly flammable liquid and vapor, necessitating strict safety measures to prevent ignition.[1][2] Always work in a well-ventilated area, preferably under a chemical fume hood, and ensure that eyewash stations and safety showers are readily accessible.[3]

Key safety precautions include:

• Keep the compound away from heat, sparks, open flames, and hot surfaces.[1][2]

• Use only non-sparking tools to prevent accidental ignition.[1][2]

• Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

• Wear appropriate personal protective equipment (PPE), including flame-retardant clothing, protective gloves, and safety goggles or a face shield.[2]

Quantitative Data Summary

Property	Value	Source
Physical State	Liquid	[1]
Flammability	Highly flammable liquid and vapor (Category 2)	[1]
CAS Number	4744-08-5 (for 1,1-Diethoxypropane)	[1]

Detailed Experimental Protocol: Waste Disposal

The proper disposal of 1,1-Diethoxypropane-d10 is a critical final step in the experimental workflow. The following protocol outlines the necessary steps for safe and compliant disposal.

Objective: To safely collect, store, and dispose of 1,1-Diethoxypropane-d10 waste in accordance with regulatory guidelines.

Materials:

• Designated hazardous waste container (properly labeled)

• Personal Protective Equipment (PPE):

  • Flame-retardant lab coat

  • Chemical-resistant gloves (e.g., nitrile)

  • Safety goggles or face shield

• Chemical fume hood

• Spill kit for flammable liquids

Procedure:

• Waste Segregation:

  • Do not mix 1,1-Diethoxypropane-d10 waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Container Labeling:

  • Clearly label the hazardous waste container with "Hazardous Waste," "Flammable Liquid," and the full chemical name: "1,1-Diethoxypropane-d10."

  • Include the date the waste was first added to the container.

• Waste Collection:

  • Perform all waste transfers inside a certified chemical fume hood to minimize inhalation exposure and contain any potential spills.

  • Carefully pour the 1,1-Diethoxypropane-d10 waste into the designated hazardous waste container.

  • Ensure the container is securely closed after each addition to prevent the escape of flammable vapors.

• Temporary Storage:

  • Store the waste container in a cool, well-ventilated area designated for flammable liquid storage, away from sources of ignition.[1][2]

  • The storage area should have secondary containment to control any potential leaks.

• Disposal Request:

  • Once the waste container is full or ready for disposal, contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for pickup.

  • Dispose of the contents and the container in accordance with all local, regional, national, and international regulations.[1][2]

• Spill Management:

  • In the event of a spill, immediately evacuate non-essential personnel from the area.

  • Remove all sources of ignition.[2][3]

  • Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand, earth, or a commercial spill kit for flammable liquids).

  • Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for disposal as hazardous waste.

  • Ventilate the area and wash the spill site after the material has been removed.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1,1-Diethoxypropane-d10.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]

Personal protective equipment for handling 1,1-Diethoxypropane-d10

Essential Safety and Handling Guide for 1,1-Diethoxypropane-d10

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling 1,1-Diethoxypropane-d10. Adherence to these procedures is critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Chemical Properties

1,1-Diethoxypropane-d10 is a deuterated form of 1,1-diethoxypropane. While specific data for the deuterated compound is limited, the primary hazards are associated with its non-deuterated analogue, which is a highly flammable liquid and vapor .[1][2] Like other ethers, it may form explosive peroxides upon exposure to air and light over time.[3] The vapor is heavier than air and can travel to an ignition source, causing a flashback.[4][5]

Key Hazards:

• H225: Highly flammable liquid and vapor.[2]

• May cause skin and eye irritation.[6]

• Vapors may cause drowsiness and dizziness.[5]

Physical and Chemical Properties (of non-deuterated 1,1-Diethoxypropane):

Property	Value	Source
CAS Number	4744-08-5	[7][8][9]
Molecular Formula	C7H16O2	[7][8][9]
Molecular Weight	132.20 g/mol	[7][8][9]
Boiling Point	122.8 - 124 °C	[7][10]
Flash Point	12.8 - 13.73 °C	[6][7][9]
Density	0.823 - 0.841 g/cm³	[7][10]
Vapor Pressure	16.5 mmHg @ 25°C	[7]

Personal Protective Equipment (PPE)

Strict adherence to PPE requirements is mandatory when handling this substance. All PPE should be well-maintained and readily available.[11]

Protection Type	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles or glasses conforming to EN 166 (EU) or NIOSH (US).[2] A face shield is recommended when handling larger quantities.	Protects against splashes and vapors that can cause eye irritation.[1]
Skin Protection	Flame-retardant and impervious clothing (e.g., lab coat).[2] Wear chemical-resistant gloves (nitrile for small volumes, butyl rubber for larger volumes).	Prevents skin contact, which can cause irritation.[6] Protects from flammable material.
Hand Protection	Nitrile gloves are suitable for intermittent contact or low-volume applications.[11] For prolonged contact or handling high volumes, heavy-duty gloves like butyl rubber are required.	Provides a barrier against skin absorption and irritation.
Respiratory Protection	All work should be conducted in a certified chemical fume hood.[3] If exposure limits are exceeded or work outside a hood is unavoidable, a full-face respirator is necessary.[2]	The substance is highly volatile, and vapors can be harmful if inhaled.[3][5]
Footwear	Closed-toe shoes are required at all times in the laboratory.	Protects feet from spills and falling objects.

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial to mitigate the risks associated with this flammable and potentially peroxide-forming chemical.

Step-by-Step Handling Procedure:

• Preparation: Before starting work, ensure a certified chemical fume hood is operational.[3] Clear the work area of all potential ignition sources, including hot plates, open flames, and non-intrinsically safe electrical equipment.[4][12]

• Grounding: Use explosion-proof equipment.[1][2] All metal containers and equipment used for transferring the liquid must be grounded and bonded to prevent static electricity discharge.[1][2]

• Tools: Use only non-sparking tools for all operations.[1][2]

• Dispensing: Open and dispense the chemical inside the fume hood.[3] Keep the container tightly closed when not in use.[1][2]

• Transport: When moving the chemical, use a secondary containment carrier, such as a bottle carrier.[3]

Storage Protocol:

• Store in a cool, dry, well-ventilated area designated for flammable liquids.[1][2]

• Keep containers tightly closed in a dark area to prevent peroxide formation.[3]

• Store in a flammable safety cabinet.[4][11] Quantities over 50-60 gallons may require a dedicated flammables store.[4][11]

• Store separately from incompatible materials, especially strong oxidizing agents and acids.[1]

• Label containers clearly with the chemical name and hazard warnings.

Emergency and Spill Response

Immediate and correct response to spills or emergencies is critical to prevent escalation.

Spill Procedure:

• Evacuate & Alert: Alert personnel in the immediate area and evacuate if necessary.

• Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[4][5]

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Containment: Absorb the spill using a non-combustible, inert material like sand or spill pillows. Do not use paper towels or other combustible materials .[4][5]

• Collection: Use non-sparking tools to collect the absorbed material and place it into a suitable, sealable container for disposal.[4]

• Decontamination: Clean the spill area thoroughly.

First-Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical attention.[2]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with plenty of water.[1][2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present. Seek medical attention.[1][2]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person.[2]

Fire-Fighting:

• Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[5]

• Ineffective Media: A water spray may be inefficient for extinguishing the fire but can be used to cool containers.[3]

Disposal Plan

1,1-Diethoxypropane-d10 is considered hazardous waste and must be disposed of according to all local, state, and federal regulations.[1][13]

Step-by-Step Disposal Guidance:

• Segregation: Do not mix with other types of waste unless explicitly permitted by your institution's environmental health and safety (EHS) office or a licensed waste disposal contractor.[14]

• Containerization: Store waste in a clearly labeled, sealed, and appropriate container, often the original container or one made of the same material.[14] The container must be marked as "Hazardous Waste" and include the chemical name.

• Collection: Arrange for pickup through your institution's EHS department or a certified hazardous waste disposal company.[13][14] It is illegal to dispose of flammable liquids in regular trash or down the drain.[13][14]

• Spill Debris: All materials used to clean up spills (absorbent, gloves, etc.) must also be disposed of as hazardous flammable waste.[4]

Workflow for Handling 1,1-Diethoxypropane-d10

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. echemi.com [echemi.com]
• 3. ehs.umich.edu [ehs.umich.edu]
• 4. Ethers | Health & Safety | Health and Safety Department [health-safety.ed.ac.uk]
• 5. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 6. propionaldehyde diethyl acetal, 4744-08-5 [thegoodscentscompany.com]
• 7. 1,1-Diethoxypropane｜lookchem [lookchem.com]
• 8. Propane, 1,1-diethoxy- (CAS 4744-08-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 9. scent.vn [scent.vn]
• 10. 1,1-diethoxypropane [stenutz.eu]
• 11. eagle.justrite.com [eagle.justrite.com]
• 12. Ethers | Safety Services - UCL – University College London [ucl.ac.uk]
• 13. m.youtube.com [m.youtube.com]
• 14. triumvirate.com [triumvirate.com]